Undecane

• CAS: 1120-21-4

Core Science & Biosynthesis

An In-depth Technical Guide on the Physical and Chemical Properties of Undecane

Introduction

Undecane, also known as n-undecane or hendecane, is a straight-chain alkane hydrocarbon with the chemical formula C₁₁H₂₄.[1][2] It is the eleventh member of the alkane series and exists as a colorless liquid at standard temperature and pressure.[1][2][3] Undecane is a non-polar molecule with low reactivity, characteristic of alkanes.[1][4] This compound is found naturally in petroleum fractions and is used in organic synthesis, as a solvent, and as an internal standard in gas chromatography.[1][2][5] This technical guide provides a comprehensive overview of the physical and chemical properties of undecane, detailed experimental protocols for their determination, and a summary of its key chemical reactions.

Physical Properties of Undecane

Undecane is a colorless liquid with a faint, gasoline-like odor that diminishes with purification.[2][3][5] Its physical state and properties are dictated by the van der Waals forces between its molecules.[5]

Table 1: General and Physical Properties of n-Undecane

Property	Value	References
Molecular Formula	C₁₁H₂₄	[1][2][6]
Molar Mass	156.31 g/mol	[2][3][6]
Appearance	Colorless liquid	[1][2][3]
Odor	Faint, gasoline-like	[3][4][5]
Melting Point	-26 °C to -25.6 °C	[1][2][5][6]
Boiling Point	195.7 °C to 196.1 °C	[1][2][5][6]
Density	0.740 g/mL at 20-25 °C	[1][2][5][6]
Vapor Density	5.4 (vs air)	[6][7][8]
Vapor Pressure	55 Pa at 25 °C	[2][5][9]
Flash Point	62 °C to 65 °C	[1][10][11]
Autoignition Temperature	~220 °C - 240 °C	[12][13]
Refractive Index	1.417 at 20 °C/D	[5][6][12]
Viscosity	1.098 mPa·s at 25 °C	[3]
Surface Tension	24.21 mN/m at 25 °C	[3]

Table 2: Solubility of n-Undecane

Solvent	Solubility	References
Water	Insoluble (0.0044 - 0.014 mg/L at 25 °C)	[1][3][14]
Organic Solvents (e.g., ethanol, ether, hexane, toluene)	Soluble/Miscible	[1][4][15]

Chemical Properties and Reactivity

Undecane exhibits the typical chemical properties of an alkane, characterized by its relative inertness under standard conditions.[5] Its reactions generally require significant energy input, such as high temperatures or UV light, to initiate. Saturated aliphatic hydrocarbons like undecane are largely unreactive towards aqueous solutions of acids, alkalis, and most oxidizing or reducing agents.[7][16] However, they can react with strong oxidizing agents like nitric acid.[7][16]

Combustion

Like other hydrocarbons, undecane undergoes combustion reactions, which are highly exothermic.

• Complete Combustion: In the presence of sufficient oxygen, undecane burns to produce carbon dioxide and water.[17][18]

  Balanced Equation: C₁₁H₂₄(l) + 17O₂(g) → 11CO₂(g) + 12H₂O(g)[17][18][19]

• Incomplete Combustion: With a limited supply of oxygen, incomplete combustion occurs, which can produce carbon monoxide, soot (elemental carbon), and water.[20][21] Carbon monoxide is a toxic gas that can be harmful to humans.[20]

  Balanced Equation (producing Carbon Monoxide): 2C₁₁H₂₄(l) + 23O₂(g) → 22CO(g) + 24H₂O(g)[21]

  Balanced Equation (producing Soot): C₁₁H₂₄(l) + 6O₂(g) → 11C(s) + 12H₂O(g)[21]

Halogenation

Undecane can undergo free-radical halogenation in the presence of UV light. This reaction is not highly selective, particularly with chlorine, and can result in a mixture of halogenated undecane isomers. Bromination shows greater selectivity than chlorination.[5]

Experimental Protocols

The determination of the physicochemical properties of undecane relies on established laboratory techniques.

1. Determination of Boiling Point (Capillary Method)

• Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the external pressure.[22]

• Methodology:

  • A small amount of liquid undecane is placed in a test tube.

  • A capillary tube, sealed at one end, is placed open-end-down into the test tube.

  • The test tube is attached to a thermometer and heated in a controlled manner (e.g., using a Thiele tube).

  • As the temperature increases, a steady stream of bubbles will emerge from the capillary tube.

  • The heat is then slowly removed. The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[22]

2. Determination of Melting Point (Capillary Method)

• Principle: The melting point is the temperature at which a substance transitions from a solid to a liquid state. For pure crystalline solids, this occurs over a narrow temperature range.[22]

• Methodology:

  • A small sample of solid (frozen) undecane is finely powdered and packed into a capillary tube.

  • The capillary tube is placed in a melting point apparatus.

  • The sample is heated at a controlled rate.

  • The temperature range from the appearance of the first liquid droplet to the complete liquefaction of the solid is recorded as the melting point range.[22]

3. Determination of Density (Pycnometer Method)

• Principle: Density is the mass of a substance per unit volume. A pycnometer is a flask with a specific, accurately known volume.

• Methodology:

  • A clean, dry pycnometer is weighed.

  • The pycnometer is filled with distilled water at a specific temperature and weighed again to determine the mass of the water. The volume of the pycnometer is calculated from the known density of water.

  • The pycnometer is emptied, dried, and filled with liquid undecane at the same temperature.

  • The pycnometer containing the undecane is weighed.

  • The mass of the undecane is determined, and its density is calculated by dividing the mass by the known volume of the pycnometer.[22]

4. Determination of Viscosity

• Principle: Viscosity is a measure of a fluid's resistance to flow. Various methods can be employed, including capillary viscometers, rolling-ball viscometers, and vibrating-wire viscometers.[23]

• Methodology (Capillary Viscometer - e.g., Ubbelohde):

  • A known volume of undecane is introduced into the viscometer, which is then placed in a constant-temperature bath.

  • The liquid is drawn up through the capillary tube by suction.

  • The time it takes for the liquid to flow between two marked points under the influence of gravity is measured.

  • The kinematic viscosity is calculated from the flow time and the viscometer constant. The dynamic viscosity can then be determined by multiplying the kinematic viscosity by the density of the liquid at that temperature.[23]

Visualizations

Caption: Experimental workflow for property characterization.

Caption: Complete combustion reaction of undecane.

Caption: Incomplete combustion of undecane to carbon monoxide.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Undecane - Wikipedia [en.wikipedia.org]
• 3. Undecane | C11H24 | CID 14257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. webqc.org [webqc.org]
• 6. 十一烷 ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 7. UNDECANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. Undecane (C11H24) High Purity 99% Available at Attractive Prices, Supplier in Mumbai [nacchemical.com]
• 9. Undecane - Simple English Wikipedia, the free encyclopedia [simple.wikipedia.org]
• 10. cpchem.com [cpchem.com]
• 11. hpc-standards.com [hpc-standards.com]
• 12. 1120-21-4 CAS MSDS (n-Hendecane) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 13. carlroth.com [carlroth.com]
• 14. IUPAC-NIST Solubilities Database [srdata.nist.gov]
• 15. chembk.com [chembk.com]
• 16. Page loading... [guidechem.com]
• 17. brainly.com [brainly.com]
• 18. youtube.com [youtube.com]
• 19. m.youtube.com [m.youtube.com]
• 20. brainly.com [brainly.com]
• 21. you-iggy.com [you-iggy.com]
• 22. benchchem.com [benchchem.com]
• 23. pubs.aip.org [pubs.aip.org]

An In-depth Technical Guide to the Molecular Structure and Bonding of Undecane

For Researchers, Scientists, and Drug Development Professionals

Undecane (n-undecane) is a straight-chain alkane, a type of hydrocarbon, with the chemical formula C₁₁H₂₄.[1][2][3] As the eleventh member of the alkane homologous series, it is a colorless liquid at room temperature.[1][4][5] This document provides a detailed examination of its molecular structure and chemical bonding, crucial for understanding its physical properties and reactivity. This understanding is fundamental in various applications, including its use as a solvent, in organic synthesis, and as a reference compound in gas chromatography.[2][4][6]

Molecular Geometry and Hybridization

The undecane molecule is characterized by a linear chain of eleven carbon atoms, with each internal carbon atom bonded to two other carbon atoms and two hydrogen atoms, while the terminal carbon atoms are bonded to one other carbon atom and three hydrogen atoms.[2][5] All carbon atoms in the undecane molecule exhibit sp³ hybridization.[4] This hybridization results in a tetrahedral geometry around each carbon atom, with bond angles approximating 109.5°.[4] The overall conformation of the n-undecane molecule is a zigzag chain, which is the most energetically stable arrangement to minimize steric hindrance between adjacent methylene (B1212753) (-CH₂-) groups.[4]

Covalent Bonding in Undecane

The bonding in undecane consists exclusively of single covalent bonds, which are strong sigma (σ) bonds.[4][5] These bonds are formed by the direct, head-on overlap of atomic orbitals. Specifically, the carbon-carbon (C-C) bonds result from the overlap of sp³ hybrid orbitals from adjacent carbon atoms, while the carbon-hydrogen (C-H) bonds are formed from the overlap of an sp³ hybrid orbital from a carbon atom and a 1s orbital from a hydrogen atom.[4]

These single bonds allow for free rotation of the carbon atoms around the bond axis, leading to various conformations of the undecane molecule. However, the extended zigzag chain remains the lowest energy conformation. The C-C and C-H bonds are nonpolar due to the small difference in electronegativity between carbon and hydrogen atoms.[4] This nonpolar nature is responsible for the characteristic properties of alkanes, such as their low solubility in water and their "hydrophobic" nature.[1][2][6]

Intermolecular Forces

The primary intermolecular forces present in undecane are London dispersion forces.[4] These are weak, transient attractive forces that arise from temporary fluctuations in electron distribution within the molecules, leading to the formation of temporary dipoles. The strength of these forces increases with the surface area of the molecule. As a relatively long-chain alkane, undecane has a significant surface area, resulting in stronger London dispersion forces compared to shorter-chain alkanes. These forces are responsible for holding the undecane molecules together in the liquid state at room temperature.

Quantitative Data Summary

The following table summarizes key quantitative data related to the molecular structure and properties of undecane.

Property	Value
Molecular Formula	C₁₁H₂₄[3][7][8]
Molar Mass	156.31 g/mol [1][3]
Density	0.74 g/mL at 25 °C
Melting Point	-26 °C[4]
Boiling Point	196 °C[4]
C-C Bond Length	~1.54 Å[4]
C-H Bond Length	~1.09 Å[4]
C-C-C Bond Angle	~109.5°[4]
Vapor Density	5.4 (vs air)[3]
Refractive Index	1.417 at 20 °C[4]

Molecular Structure Visualization

The following diagram illustrates the bonding arrangement within a portion of the undecane molecule, highlighting the sp³ hybridization and the resulting tetrahedral geometry.

Caption: A simplified 2D representation of the covalent bonding in a three-carbon segment of an undecane molecule.

References

• 1. Undecane | C11H24 | CID 14257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. grokipedia.com [grokipedia.com]
• 3. UNDECANE [chembk.com]
• 4. webqc.org [webqc.org]
• 5. guidechem.com [guidechem.com]
• 6. Showing Compound Undecane (FDB004982) - FooDB [foodb.ca]
• 7. Undecane [webbook.nist.gov]
• 8. Undecane [webbook.nist.gov]

The Ubiquitous Yet Understated Presence of Undecane in the Plant Kingdom: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Undecane (n-C11H24), a straight-chain alkane, is a naturally occurring volatile organic compound found across a diverse range of plant species. While often present in smaller quantities compared to other phytochemicals, its role in plant ecology, particularly in defense and communication, is increasingly recognized. This technical guide provides a comprehensive overview of the natural occurrence of undecane in plants, delving into its biosynthesis, ecological functions, and the analytical methodologies required for its accurate quantification. This document summarizes quantitative data, details experimental protocols, and visualizes key pathways to serve as a foundational resource for researchers in phytochemistry, chemical ecology, and natural product-based drug discovery.

Natural Occurrence of Undecane in Plants

Undecane has been identified as a component of the essential oils and volatile emissions of numerous plant species. Its presence is often as part of a complex mixture of hydrocarbons and other secondary metabolites that contribute to the plant's chemical signature. While extensive quantitative data for undecane across a wide array of plants is not always readily available in the literature, existing studies indicate its widespread, albeit often minor, presence.

Table 1: Documented Occurrence of Undecane in Various Plant Species

Plant Species	Family	Plant Part	Method of Analysis	Undecane Concentration/Note
Citrus aurantiifolia (Lime)	Rutaceae	Fruit	Not Specified	3 ppm[1]
Nepeta racemosa (Catmint)	Lamiaceae	Shoots	Not Specified	0-4 ppm[1]
Symplocos crataegoides	Symplocaceae	Stem Bark Extract	GC-MS	7.5% of extract[2]
Opuntia ficus-indica (Prickly Pear)	Cactaceae	Not Specified	GC-MS	20% of extract[2]
Seseli pallasii	Apiaceae	Not Specified	GC-MS	13.3% of extract[2]
Taxus baccata (Yew)	Taxaceae	Not Specified	GC-MS	12.2% of extract[2]
Hypericum hirsutum	Hypericaceae	Essential Oil	GC-MS	Present in small percentages[2]
Lantana camara	Verbenaceae	Essential Oil	GC-MS	Present in small percentages[2]
Nicotiana glauca (Tree Tobacco)	Solanaceae	Leaf Essential Oil	GC-MS	Low percentage
Blackjack (Bidens pilosa)	Asteraceae	Root Exudates	Not Specified	Identified as a key allelochemical[3]
Salvia verbenaca (Vervain Sage)	Lamiaceae	Seed Oil	Not Specified	Naturally occurring[4]
Dialium guineense (Velvet Tamarind)	Fabaceae	Fruit Oil	Not Specified	Naturally occurring[4]

Note: The concentrations reported can vary significantly based on the plant's genetic makeup, developmental stage, growing conditions, and the extraction and analytical methods employed.

Biosynthesis of Undecane in Plants

Undecane, as an odd-numbered n-alkane, is synthesized in plants through the general n-alkane biosynthetic pathway, which is primarily active in the epidermis of aerial plant parts and contributes to the formation of cuticular waxes. This pathway can be broadly divided into two main stages:

• Fatty Acid Elongation: The process begins in the endoplasmic reticulum with the elongation of C16 and C18 fatty acyl-CoAs to very-long-chain fatty acids (VLCFAs) by the fatty acid elongase (FAE) complex. For the synthesis of undecane (C11), a lauroyl-CoA (C12) precursor is required.

• Alkane Formation: The resulting C12 acyl-CoA is then channeled into a two-step reductive decarbonylation pathway to yield undecane.

  • Reduction to Aldehyde: The C12 acyl-CoA is first reduced to a C12 fatty aldehyde (dodecanal).

  • Decarbonylation to Alkane: The C12 aldehyde is then decarbonylated to produce the C11 alkane, undecane, with the release of carbon monoxide.

The key enzymatic complex involved in the final steps of alkane biosynthesis in model plants like Arabidopsis thaliana is composed of the proteins ECERIFERUM1 (CER1) and ECERIFERUM3 (CER3). While this complex is known to catalyze the conversion of VLC acyl-CoAs to alkanes, the specific aldehyde decarbonylase that acts on a C12 aldehyde to produce undecane has not been definitively identified in the literature. It is believed to be a member of the aldehyde decarbonylase (AD) family of enzymes.

Proposed Biosynthesis Pathway of Undecane in Plants

Ecological Role of Undecane

Undecane plays a significant role in the chemical ecology of plants, acting as a semiochemical that mediates interactions with other organisms. Its functions can be broadly categorized as follows:

• Allelopathy: Undecane released from plant roots can act as an allelochemical, inhibiting the growth and development of neighboring plants. For example, undecane is a key component of the root exudates of the invasive plant Bidens pilosa (blackjack) and has been shown to cause morphological anomalies, chlorosis, and cell death in other plants[3]. This allelopathic activity can provide a competitive advantage to the undecane-producing plant.

• Insect Communication: As a volatile organic compound (VOC), undecane can be a component of the scent plumes that insects use to locate host plants. However, its primary role in insect communication appears to be as a pheromone, particularly in social insects. While produced by plants, its presence can be co-opted by insects. For instance, undecane is a known alarm pheromone in many ant species.

• Plant Defense: The emission of undecane can be part of a plant's defense strategy against herbivores. While not as extensively studied as other defensive compounds, its presence in the volatile blend of plants can contribute to repelling or deterring certain insect herbivores.

Experimental Protocols

The accurate identification and quantification of undecane in plant matrices require sensitive analytical techniques, primarily Gas Chromatography-Mass Spectrometry (GC-MS). The choice of extraction method is critical and depends on the plant material and the volatility of the target compound.

Extraction of Undecane from Plant Material

a) Headspace Solid-Phase Microextraction (HS-SPME) for Volatiles: This method is ideal for analyzing the volatile profile of fresh plant material without the use of solvents.

• Sample Preparation: Collect fresh plant material (e.g., leaves, flowers) and weigh a precise amount (e.g., 1-5 g) into a headspace vial.

• Internal Standard: Add a known amount of a suitable internal standard (e.g., a deuterated alkane or an alkane with a different chain length not present in the sample) to the vial.

• Extraction: Expose a SPME fiber (e.g., Polydimethylsiloxane/Divinylbenzene - PDMS/DVB) to the headspace of the vial at a controlled temperature (e.g., 40-60°C) for a specific duration (e.g., 30-60 minutes) to allow for the adsorption of volatile compounds.

• Desorption: Transfer the SPME fiber to the GC-MS injector for thermal desorption of the analytes.

b) Solvent Extraction for Cuticular Waxes: This method is suitable for extracting less volatile alkanes present in the cuticular wax.

• Sample Preparation: Air-dry or freeze-dry the plant material to a constant weight.

• Extraction: Immerse the plant material in a non-polar solvent such as n-hexane or chloroform (B151607) for a short period (e.g., 30-60 seconds) to dissolve the epicuticular waxes without extracting intracellular lipids.

• Purification: Filter the extract to remove plant debris. The solvent can then be evaporated under a stream of nitrogen to concentrate the wax extract.

• Fractionation (Optional): The crude wax extract can be further fractionated using column chromatography on silica (B1680970) gel to isolate the hydrocarbon fraction.

Quantification of Undecane by GC-MS

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is required.

• Column: A non-polar capillary column (e.g., DB-5ms, HP-5ms) is typically used for the separation of hydrocarbons.

• GC Conditions:

  • Injector Temperature: 250°C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: Start at a low temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 300°C) to elute a wide range of compounds. A typical program might be: 50°C for 2 min, then ramp at 10°C/min to 300°C and hold for 10 min.

• MS Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 500.

  • Acquisition Mode: Full scan for identification and Selected Ion Monitoring (SIM) for enhanced sensitivity in quantification, monitoring characteristic ions of undecane (e.g., m/z 43, 57, 71, 85).

• Calibration: Prepare a series of standard solutions of undecane of known concentrations containing the internal standard. Analyze these standards under the same GC-MS conditions to generate a calibration curve.

• Quantification: The concentration of undecane in the plant extract is determined by comparing its peak area (normalized to the internal standard) to the calibration curve.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Analysis of the Chemical Composition of the Essential Oil of Polygonum minus Huds. Using Two-Dimensional Gas Chromatography-Time-of-Flight Mass Spectrometry (GC-TOF MS) - PMC [pmc.ncbi.nlm.nih.gov]

Undecane in Insect Chemical Communication: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Undecane, a simple straight-chain alkane, plays a multifaceted and crucial role in the chemical communication systems of various insect species. Primarily recognized as a potent alarm pheromone in numerous ant species, it also functions as a mild sex attractant for certain moths and cockroaches. Its derivative, 2-undecanone, is a well-established insect repellent. This technical guide provides an in-depth analysis of the role of undecane, presenting quantitative data on its production and behavioral effects, detailed experimental protocols for its study, and visual representations of the underlying biological pathways. This document is intended to serve as a comprehensive resource for researchers in chemical ecology, pest management, and drug development, facilitating further investigation into undecane-mediated insect communication and its potential applications.

Quantitative Data on Undecane in Insect Communication

The following tables summarize key quantitative data related to the production and behavioral and physiological responses to undecane and its derivatives in various insect species.

Table 1: Undecane Concentration in Insect Glandular Secretions

Insect Species	Gland	Undecane Concentration/Amount	Reference
Formica argentea	Dufour's Gland	Prominent component	[1]
Formica oreas	Dufour's Gland	Major constituent	[1]
Camponotus japonicus	Dufour's Gland	Dominant secretion in all castes except original workers	[2]
Oecophylla longinoda	Dufour's Gland	~70% of the composition (along with heneicosane (B133394) and tricosane)	[3]
Crematogaster rogenhoferi	Dufour's Gland (Worker)	83.421 µg (total extract)	[4][5]

Table 2: Behavioral Responses to Undecane

Insect Species	Behavioral Response	Threshold Concentration/Dosage	Assay Type	Reference
Formica argentea	Increased activity level (alarm)	0.01% (Vol/Vol) solution in dichloromethane	Behavioral Bioassay	[1]
Various Ant Species	Rapid movement	Minute amount	Observational	[1]
Coraebus undatus (females <7 days old)	Repellent effect	Not specified	Double-Choice Olfactometer	[6]

Table 3: Electroantennography (EAG) Responses to Undecane and Related Compounds

Insect Species	Compound	Dose	Mean EAG Response (mV)	Reference
Coraebus undatus (female)	Olean (1,7-dioxaspiro[5.5]undecane)	100 µg	Dose-dependent increase	[6]
Aromia bungii (male)	(E)-2-hexenol	1 mg	1.197 ± 0.067	[7]
Aromia bungii (female)	(E)-2-hexenol	1 mg	0.979 ± 0.057	[7]
Navel Orangeworm (female)	Acetophenone (positive control)	Not specified	~2.6	[8]

Experimental Protocols

This section provides detailed methodologies for key experiments involved in the study of undecane in insect chemical communication.

Protocol for Pheromone Extraction and Analysis

Objective: To extract and identify undecane from insect glands.

Methods:

• Gland Dissection and Solvent Extraction:

  • Insect Preparation: Anesthetize the insect by chilling.

  • Dissection: Under a dissecting microscope, carefully dissect the Dufour's gland from the abdomen of the ant using fine forceps and scissors.[2]

  • Extraction: Immediately place the dissected gland into a 1.5 mL glass vial containing 50 µL of a high-purity organic solvent such as hexane (B92381) or dichloromethane.[9]

  • Incubation: Allow the extraction to proceed for at least 30 minutes at room temperature.[9]

  • Sample Preparation: Carefully transfer the solvent extract to a clean vial insert for analysis.

• Headspace Solid-Phase Microextraction (HS-SPME):

  • Sample Placement: Place a live insect or a dissected gland into a 20 mL headspace vial.[9]

  • Volatile Collection: Seal the vial and expose an SPME fiber (e.g., DVB/CAR/PDMS) to the headspace above the sample. Heating the vial (e.g., to 60°C) can facilitate the release of volatiles.[9]

  • Desorption: After an appropriate collection time (e.g., 30 minutes), retract the fiber and insert it into the heated injection port of the gas chromatograph for thermal desorption.[9]

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Injection: Inject 1 µL of the solvent extract or perform thermal desorption of the SPME fiber into the GC-MS system.

  • Gas Chromatography:

    • Column: Use a non-polar capillary column such as a DB-5ms (30 m x 0.25 mm ID x 0.25 µm film thickness).[10]

    • Oven Program: Start at an initial temperature of 40°C, hold for 2 minutes, then ramp up to 280°C at a rate of 10°C/min, and hold for 10 minutes.

    • Carrier Gas: Use helium at a constant flow rate of 1 mL/min.

  • Mass Spectrometry:

    • Ionization: Use electron ionization (EI) at 70 eV.

    • Mass Range: Scan from m/z 40 to 550.

  • Identification: Identify undecane by comparing its mass spectrum and retention time with those of an authentic standard.

Protocol for Behavioral Assays

Objective: To assess the behavioral response of insects to undecane.

Methods:

• Arena Assay for Alarm Behavior:

  • Arena: Use a clean glass petri dish (e.g., 9 cm diameter) as the observation arena.

  • Test Substance: Prepare a 0.01% (v/v) solution of undecane in a volatile solvent like dichloromethane. The control is the pure solvent.[1]

  • Application: Apply a small aliquot (e.g., 10 µL) of the test or control solution to a small piece of filter paper.

  • Observation: Introduce a single ant or a small group of ants into the arena. After an acclimatization period, introduce the filter paper with the test or control substance.

  • Data Collection: Record behavioral responses such as increased walking speed, agitated movements, and open mandibles for a set period (e.g., 5 minutes).

• Y-Tube Olfactometer Assay for Attraction/Repulsion:

  • Apparatus: Use a glass Y-tube olfactometer with a constant flow of purified, humidified air through each arm.

  • Stimulus Delivery: Introduce the undecane solution on filter paper into the airflow of one arm and the solvent control into the other arm.

  • Insect Introduction: Release an individual insect at the base of the Y-tube.

  • Data Collection: Record the first choice of arm the insect makes and the time spent in each arm over a defined period (e.g., 10 minutes). A significant preference for one arm indicates attraction or repulsion.

Protocol for Electroantennography (EAG)

Objective: To measure the electrical response of an insect's antenna to undecane.

Methods:

• Antennal Preparation:

  • Excision: Carefully excise an antenna from the head of a live, immobilized insect.

  • Mounting: Mount the antenna between two glass capillary electrodes filled with a conductive saline solution (e.g., Kaissling saline). The base of the antenna is connected to the reference electrode, and the tip to the recording electrode.[7]

• Stimulus Delivery:

  • Preparation: Apply a known amount of undecane (dissolved in a solvent) onto a piece of filter paper and insert it into a Pasteur pipette.

  • Delivery System: A constant stream of humidified air is passed over the antennal preparation. The stimulus is delivered by puffing air from the Pasteur pipette into this continuous airstream.

• Recording and Analysis:

  • Amplification: The potential difference between the two electrodes is amplified using a high-impedance amplifier.

  • Data Acquisition: The amplified signal (the electroantennogram) is recorded using data acquisition software.

  • Analysis: The amplitude of the negative deflection in the EAG signal upon stimulus presentation is measured. Responses are typically normalized to the response of a standard compound to allow for comparison between preparations.[8]

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate the key pathways and workflows in the study of undecane in insect chemical communication.

Experimental Workflow for Pheromone Identification

Workflow for the identification of undecane as an insect pheromone.

Simplified Olfactory Signaling Pathway

Simplified signaling pathway of an insect olfactory response to undecane.

Conclusion

Undecane is a pivotal semiochemical in the world of insects, acting as a critical signal for alarm and, to a lesser extent, mating. The methodologies outlined in this guide provide a robust framework for the continued investigation of undecane and other semiochemicals. For researchers in drug development and pest management, a thorough understanding of these chemical communication channels offers promising avenues for the creation of novel, targeted, and environmentally benign control strategies. Future research should focus on elucidating the specific receptors and neural circuits involved in undecane perception, as well as exploring its role in a wider range of insect species.

References

• 1. researchgate.net [researchgate.net]
• 2. Chemical Components of Dufour’s and Venom Glands in Camponotus japonicus (Hymenoptera, Formicidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Re-Analysis of Abdominal Gland Volatilome Secretions of the African Weaver Ant, Oecophylla longinoda (Hymenoptera: Formicidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. antwiki.org [antwiki.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Electroantennographic Bioassay as a Screening Tool for Host Plant Volatiles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Cuticular hydrocarbons as a tool for the identification of insect species: Puparial cases from Sarcophagidae - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Thermodynamic Properties of n-Undecane

For Researchers, Scientists, and Drug Development Professionals

Abstract

n-Undecane (C₁₁H₂₄) is a straight-chain alkane that serves as a crucial component in various industrial and research applications, including its use as a solvent, a component in biofuel surrogate mixtures, and a reference compound in gas chromatography. A thorough understanding of its thermodynamic properties is essential for process design, safety, and the development of predictive models in fields ranging from chemical engineering to pharmacology. This technical guide provides a comprehensive overview of the key thermodynamic properties of n-undecane, details the experimental protocols for their determination, and presents a logical workflow relevant to its industrial context.

Core Thermodynamic Properties of n-Undecane

The following tables summarize the critical thermodynamic data for n-undecane, compiled from various reputable sources. These values are fundamental for modeling its behavior in various physical and chemical processes.

Table 1: Fundamental Physical and Thermodynamic Properties of n-Undecane

Property	Value	Units	Conditions
Molecular Formula	C₁₁H₂₄	-	-
Molar Mass	156.31	g/mol	-
Melting Point	-26.0	°C	1 atm
Boiling Point	196.0	°C	1 atm
Density	0.74	g/cm³	20 °C
Flash Point	60.0	°C	-
Autoignition Temperature	220.0	°C	-
Critical Temperature	639.0	K	-
Critical Pressure	19.8	bar	-

Table 2: Enthalpy and Entropy Data for n-Undecane

Property	Value	Units	Conditions
Enthalpy of Vaporization (ΔH_vap)	56.4	kJ/mol	Standard
Enthalpy of Fusion (ΔH_fus)	Not Widely Reported	kJ/mol	-
Standard Enthalpy of Formation (Liquid)	-327.3	kJ/mol	298.15 K
Standard Molar Entropy (Liquid)	426.4	J/mol·K	298.15 K

Table 3: Heat Capacity of Liquid n-Undecane at Various Temperatures [1][2]

Temperature (K)	Heat Capacity (Cp) (J/mol·K)
292.29	341.1
298.15	345.05
298.0	342.7

Table 4: Vapor Pressure of n-Undecane at Various Temperatures

Temperature (°C)	Vapor Pressure (hPa)
20.0	0.6

Experimental Protocols for Determination of Thermodynamic Properties

Accurate determination of thermodynamic properties relies on precise and well-established experimental methodologies. The following sections detail the protocols for measuring key properties of n-undecane.

Density Measurement using a Pycnometer

The density of liquid n-undecane can be accurately determined using a pycnometer, a flask with a precisely known volume.

• Apparatus: Pycnometer (specific gravity bottle), analytical balance, thermostat/water bath, Pasteur pipette.

• Procedure:

  • Thoroughly clean and dry the pycnometer and its stopper.

  • Weigh the empty, dry pycnometer on an analytical balance and record the mass (m₁).

  • Fill the pycnometer with distilled water of a known temperature and density. Ensure no air bubbles are trapped. Insert the stopper, allowing excess water to escape through the capillary.

  • Dry the exterior of the pycnometer and weigh it. Record the mass (m₂).

  • Empty and thoroughly dry the pycnometer.

  • Fill the pycnometer with n-undecane, ensuring it is at the same temperature as the distilled water.

  • Weigh the pycnometer filled with n-undecane and record the mass (m₃).

• Calculation: The density of n-undecane (ρ_u) is calculated using the following formula: ρ_u = ((m₃ - m₁) / (m₂ - m₁)) * ρ_w where ρ_w is the density of water at the experimental temperature.

Heat Capacity Determination by Calorimetry

The specific heat capacity of n-undecane can be determined using a calorimeter, which measures the heat transferred to or from a substance.

• Apparatus: Calorimeter (e.g., a coffee-cup calorimeter for basic measurements or a differential scanning calorimeter for higher accuracy), thermometer, heater, magnetic stirrer, analytical balance.

• Procedure (using a simple calorimeter):

  • Measure a known mass of n-undecane (m_u) and place it in the calorimeter.

  • Record the initial temperature of the n-undecane (T_initial).

  • Use a heater to supply a known amount of heat (Q) to the n-undecane. A magnetic stirrer ensures uniform temperature distribution.

  • Record the final temperature of the n-undecane (T_final) after heating.

• Calculation: The specific heat capacity (c_p) is calculated as: c_p = Q / (m_u * (T_final - T_initial))

Enthalpy of Vaporization Measurement

The enthalpy of vaporization can be determined by measuring the heat required to vaporize a known amount of liquid at a constant temperature.

• Apparatus: Calorimeter equipped with a vaporization chamber, heating element, and a system to measure the amount of vapor produced.

• Procedure:

  • A known mass of n-undecane is placed in the vaporization chamber of the calorimeter.

  • The liquid is heated to its boiling point.

  • A known amount of electrical energy (heat) is supplied to the liquid, causing it to vaporize.

  • The amount of vapor produced is measured, often by condensing it and measuring its mass.

• Calculation: The molar enthalpy of vaporization (ΔH_vap) is calculated by dividing the supplied heat by the number of moles of the vaporized substance.

Vapor Pressure Determination

The vapor pressure of n-undecane can be measured using various static or dynamic methods. A common static method involves a simple isoteniscope.

• Apparatus: Isoteniscope, manometer, thermostat/water bath, vacuum pump.

• Procedure:

  • A sample of n-undecane is placed in the isoteniscope bulb.

  • The apparatus is connected to a vacuum pump to remove air.

  • The isoteniscope is placed in a thermostat at a controlled temperature.

  • The vapor of the liquid establishes an equilibrium with the liquid phase.

  • The pressure of the vapor is measured using the manometer.

  • Measurements are repeated at different temperatures to obtain the vapor pressure curve.

Logical Workflow: Fractional Distillation of Crude Oil

n-Undecane is a component of several fractions obtained from the fractional distillation of crude oil, such as kerosene (B1165875) and diesel. The following diagram illustrates the workflow of this fundamental industrial process, highlighting the separation of hydrocarbons based on their boiling points.

Caption: Workflow for the fractional distillation of crude oil.

References

• 1. Undecane [webbook.nist.gov]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility of Undecane in Various Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of undecane, a non-polar n-alkane, in a range of common organic solvents. Understanding the solubility characteristics of undecane is crucial for its application as a solvent, a component in formulations, and a model compound in various research and industrial settings, including drug development. This document presents available quantitative solubility data, details common experimental protocols for solubility determination, and illustrates key concepts through diagrams.

Core Principles of Undecane Solubility

Undecane (C₁₁H₂₄) is a non-polar hydrocarbon. Its solubility behavior is primarily governed by the principle of "like dissolves like." This means it exhibits high solubility in non-polar and weakly polar organic solvents due to favorable van der Waals interactions. Conversely, it is practically insoluble in highly polar solvents like water.

The solubility of undecane in organic solvents is also influenced by temperature. Generally, solubility increases with increasing temperature, although the extent of this effect varies depending on the specific solvent.

Quantitative Solubility Data

The following tables summarize the available quantitative data on the solubility of undecane in various organic solvents. Due to a scarcity of comprehensive public data for undecane across a wide range of solvents and temperatures, data for closely related n-alkanes (decane and dodecane) are also included as a proxy to demonstrate general trends.

Table 1: Solubility of Undecane and Related n-Alkanes in Alcohols

Solvent	Solute	Temperature (°C)	Solubility (Mole Fraction, x₁)
Ethanol	Undecane	20	Miscible[1][2]
Ethanol	Undecane	Miscibility gap below certain temperatures[2]
Methanol	Decane (B31447)	25	0.034
Methanol	Dodecane	25	0.012

Table 2: Qualitative and Limited Quantitative Solubility of Undecane in Various Organic Solvents

Solvent	Qualitative Solubility	Quantitative Data (at 25°C unless specified)
Hexane	Very good solubility[3]	-
Heptane	Very good solubility[3]	-
Octane	Very good solubility[3]	-
Toluene	Very good solubility[4]	-
Diethyl Ether	Readily soluble[1]	Miscible
Acetone	Soluble	-
Ethyl Acetate	Good solubility[3]	-
Acetonitrile	Limited miscibility (based on decane data)	Upper Critical Solution Temperature with decane: ~107.8°C
Chlorinated Hydrocarbons	Very good solubility[3]	-

Experimental Protocols for Solubility Determination

Several experimental methods are employed to determine the solubility of liquid solutes like undecane in organic solvents. The choice of method depends on factors such as the required accuracy, the nature of the solute and solvent, and the available equipment.

Gravimetric Method

The gravimetric method is a straightforward and accurate technique for determining solubility.

Methodology:

• Preparation of Saturated Solution: An excess amount of undecane is added to a known volume of the organic solvent in a sealed, temperature-controlled vessel.

• Equilibration: The mixture is agitated at a constant temperature for an extended period (e.g., 24-48 hours) to ensure that equilibrium is reached and a saturated solution is formed.

• Phase Separation: The mixture is allowed to stand undisturbed at the constant temperature to allow the excess, undissolved undecane to separate. Centrifugation can be used to enhance separation.

• Sampling: A known volume of the clear, supernatant (saturated solution) is carefully withdrawn.

• Solvent Evaporation: The solvent is evaporated from the sampled solution under controlled conditions (e.g., using a rotary evaporator or a stream of inert gas).

• Mass Determination: The mass of the remaining undecane is accurately measured.

• Calculation: The solubility is calculated based on the mass of the dissolved undecane and the volume of the solvent.

Gravimetric Method Workflow

Cloud Point Method

The cloud point method is particularly useful for determining the temperature at which a solution of a given composition becomes saturated, forming a two-phase system.

Methodology:

• Sample Preparation: A series of samples with known compositions of undecane and the solvent are prepared in sealed, transparent containers.

• Heating: The samples are slowly heated while being stirred until they become clear, single-phase solutions. The temperature at which the solution becomes clear is the "clear point."

• Cooling: The clear solutions are then slowly cooled. The temperature at which the solution first becomes cloudy or turbid is the "cloud point," indicating the onset of phase separation.

• Data Analysis: The cloud points for the different compositions are plotted against the composition to construct a solubility curve.

Gas Chromatography (GC)

Gas chromatography is a powerful analytical technique that can be used to determine the concentration of a solute in a saturated solution.

Methodology:

• Preparation of Saturated Solution: A saturated solution is prepared as described in the gravimetric method.

• Calibration: A series of standard solutions with known concentrations of undecane in the solvent are prepared to create a calibration curve.

• Sample Analysis: A small, known volume of the clear, saturated solution is injected into the gas chromatograph.

• Quantification: The concentration of undecane in the sample is determined by comparing its peak area to the calibration curve.

• Calculation: The solubility is calculated from the determined concentration.

Factors Affecting Undecane Solubility

The solubility of undecane is influenced by several interconnected factors, primarily related to the intermolecular forces between the solute and solvent molecules.

Factors Influencing Undecane Solubility

Solvent Polarity: As a non-polar molecule, undecane dissolves best in non-polar solvents where van der Waals forces are the dominant intermolecular interactions. In polar solvents, the strong dipole-dipole or hydrogen bonding interactions between solvent molecules are not effectively overcome by the weaker van der Waals forces with undecane, leading to low solubility.

Temperature: Increasing the temperature generally increases the kinetic energy of both solute and solvent molecules, which can help overcome intermolecular forces and lead to greater mixing and thus higher solubility.

Molecular Structure: While this guide focuses on n-undecane, it is worth noting that branched isomers of undecane may exhibit different solubilities. Increased branching can reduce the surface area available for van der Waals interactions, which may lead to lower boiling points but can have a complex effect on solubility depending on the solvent.

Conclusion

This technical guide has summarized the key principles and available data regarding the solubility of undecane in various organic solvents. The non-polar nature of undecane dictates its high solubility in non-polar and weakly polar solvents. While comprehensive quantitative data remains somewhat limited in the public domain, the provided information and experimental protocols offer a solid foundation for researchers, scientists, and drug development professionals working with this and similar n-alkanes. Further experimental work to generate more extensive solubility data at various temperatures would be highly beneficial to the scientific community.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Ethanol - Wikipedia [en.wikipedia.org]
• 3. haltermann-carless.com [haltermann-carless.com]
• 4. researchgate.net [researchgate.net]

Unraveling the Phase Behavior of Undecane in Binary Mixtures: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core principles and quantitative data surrounding the phase behavior of undecane in binary mixtures. A thorough understanding of solid-liquid, liquid-liquid, and vapor-liquid equilibria is paramount for applications ranging from materials science and chemical engineering to pharmaceutical formulation and drug delivery. This document provides a consolidated resource of experimental data, detailed methodologies, and visual representations of experimental workflows to aid researchers and professionals in these fields.

Introduction to Phase Equilibria of Binary Mixtures

The phase behavior of a binary mixture, such as those containing undecane, describes the physical state of the mixture under different conditions of temperature, pressure, and composition. The equilibrium between different phases (solid, liquid, and vapor) is governed by the principles of thermodynamics. A phase diagram is a graphical representation of these equilibrium conditions. For binary systems, temperature-composition diagrams are commonly used to illustrate the phase boundaries at a constant pressure.

Undecane (n-C₁₁H₂₄), a straight-chain alkane, serves as a fundamental component in numerous scientific and industrial applications. Its interactions with other molecules in a mixture dictate the formation of different phases and are crucial for processes such as crystallization, extraction, and distillation. The following sections delve into the specifics of solid-liquid, liquid-liquid, and vapor-liquid equilibria for binary mixtures containing undecane.

Solid-Liquid Equilibrium (SLE) of Undecane Binary Mixtures

Solid-liquid equilibrium is critical for understanding crystallization, purification, and the formulation of solid dosage forms. The phase diagrams of n-alkane mixtures can exhibit various features, including eutectic points, peritectic points, and solid solutions. For instance, binary mixtures of n-alkanes with an odd and an even number of carbon atoms can display complex phase behavior.

Quantitative SLE Data

The following tables summarize the solid-liquid equilibrium data for selected binary mixtures of undecane.

Table 1: Solid-Liquid Equilibrium Data for the n-Nonane + n-Undecane System

Mole Fraction Undecane (x_undecane)	Onset Temperature (K)	Peak Temperature (K)
0.00	220.3	223.5
0.10	215.8	218.9
0.20	218.4	222.1
0.30	221.7	225.2
0.40	225.1	228.6
0.50	228.5	231.9
0.60	232.0	235.2
0.70	235.5	238.6
0.80	239.0	241.9
0.90	242.5	245.1
1.00	246.0	248.5

Table 2: Solid-Liquid Equilibrium Data for the Undecane + Dodecane System

Mole Fraction Dodecane (x_dodecane)	Onset Temperature (K)	Peak Temperature (K)
0.0	247.6	249.8
0.1	245.1	247.5
0.2	242.5	245.2
0.3	239.8	242.8
0.4	237.0	240.3
0.5	234.1	237.7
0.6	231.1	235.0
0.7	228.0	232.2
0.8	224.8	229.3
0.9	221.5	226.3
1.0	218.1	223.2

Experimental Protocol: Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a thermoanalytical technique used to measure the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature.

Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the binary mixture of a known composition into an aluminum DSC pan.

  • Hermetically seal the pan to prevent any loss of volatile components during heating.

  • Prepare an empty hermetically sealed aluminum pan as a reference.

• Instrument Setup:

  • Place the sample and reference pans into the DSC cell.

  • Purge the DSC cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50 mL/min) to provide an inert atmosphere and prevent oxidation.

• Thermal Program:

  • Equilibrate the sample at a temperature well below the expected melting point.

  • Ramp the temperature at a controlled heating rate (e.g., 5-10 K/min) to a temperature above the final melting point.

  • The heat flow to the sample is recorded as a function of temperature.

• Data Analysis:

  • The resulting DSC thermogram shows endothermic peaks corresponding to melting transitions.

  • The onset temperature of the peak is typically taken as the melting point of the eutectic mixture or the solidus temperature.

  • The peak temperature represents the liquidus temperature for a given composition.

  • The area under the peak is integrated to determine the enthalpy of fusion.

Visualization of SLE Experimental Workflow

^{Workflow for determining solid-liquid equilibria using DSC.}

Liquid-Liquid Equilibrium (LLE) of Undecane Binary Mixtures

Liquid-liquid equilibrium occurs when a mixture of two or more liquids separates into two or more distinct liquid phases at a certain temperature and composition. This behavior is common in systems where the components have significantly different polarities, such as undecane and water.

Quantitative LLE Data

The following table presents liquid-liquid equilibrium data for a representative binary mixture of undecane.

Table 3: Liquid-Liquid Equilibrium Data for the Undecane + Methanol System at Atmospheric Pressure

Temperature (K)	Mole Fraction Undecane (Undecane-rich phase)	Mole Fraction Undecane (Methanol-rich phase)
293.15	0.998	0.005
298.15	0.995	0.008
303.15	0.991	0.012
308.15	0.985	0.018
313.15	0.978	0.025

Note: Undecane and water are practically immiscible at ambient conditions, with the solubility of undecane in water being extremely low.

Experimental Protocol: Cloud Point Method

The cloud point method is a visual technique used to determine the temperature at which a single-phase liquid mixture becomes cloudy upon cooling, indicating the onset of phase separation.

Methodology:

• Sample Preparation:

  • Prepare a series of binary mixtures of known compositions in sealed, transparent test tubes.

  • The total volume of the mixture should be sufficient for clear observation.

• Apparatus Setup:

  • Place the test tube containing the mixture in a temperature-controlled bath with a viewing window.

  • A calibrated thermometer or temperature probe is immersed in the mixture to monitor its temperature accurately.

  • A stirring mechanism (e.g., a magnetic stirrer) is used to ensure uniform temperature and composition.

• Measurement:

  • Heat the mixture until it becomes a single homogeneous phase (clear solution).

  • Slowly cool the solution while stirring continuously.

  • The temperature at which the first sign of turbidity or cloudiness appears is recorded as the cloud point temperature.

  • The process can be repeated by gently heating the cloudy mixture until it becomes clear again to confirm the temperature.

• Data Analysis:

  • Repeat the measurement for all prepared compositions.

  • Plot the cloud point temperatures against the corresponding compositions to construct the binodal curve of the phase diagram.

Visualization of LLE Experimental Workflow

^{Workflow for determining liquid-liquid equilibria via the cloud point method.}

Vapor-Liquid Equilibrium (VLE) of Undecane Binary Mixtures

Vapor-liquid equilibrium data are essential for the design of distillation processes, which are widely used for separating liquid mixtures. The VLE of a binary mixture describes the composition of the vapor phase that is in equilibrium with the liquid phase at a given temperature and pressure.

Quantitative VLE Data

The following tables provide vapor-liquid equilibrium data for representative binary mixtures of undecane.

Table 4: Vapor-Liquid Equilibrium Data for the Undecane + Propane System at 344.15 K

Pressure (MPa)	Mole Fraction Propane (Liquid Phase, x_propane)	Mole Fraction Propane (Vapor Phase, y_propane)
0.1	0.025	0.850
0.2	0.052	0.920
0.4	0.110	0.960
0.6	0.175	0.975
0.8	0.250	0.982
1.0	0.340	0.987

Table 5: Vapor-Liquid Equilibrium Data for the Undecane + Aniline System at 101.3 kPa

Temperature (K)	Mole Fraction Undecane (Liquid Phase, x_undecane)	Mole Fraction Undecane (Vapor Phase, y_undecane)
457.2	0.100	0.235
459.8	0.200	0.380
462.5	0.300	0.490
465.1	0.400	0.580
467.6	0.500	0.655
470.0	0.600	0.725
472.3	0.700	0.790
474.5	0.800	0.855
476.6	0.900	0.925

Experimental Protocol: Static-Analytic Method

The static-analytic method is a precise technique for measuring VLE data. It involves allowing a mixture of known overall composition to equilibrate in a closed cell at a constant temperature and then analyzing the composition of the liquid and vapor phases.

Methodology:

• Apparatus:

  • A thermostatted equilibrium cell equipped with pressure and temperature sensors.

  • A magnetic stirrer to ensure equilibrium is reached.

  • Sampling valves for both the liquid and vapor phases.

  • An analytical instrument, typically a gas chromatograph (GC), to determine the composition of the samples.

• Procedure:

  • Evacuate the equilibrium cell to remove any residual air.

  • Introduce a precisely known amount of the binary mixture into the cell.

  • Bring the cell to the desired temperature and allow the system to equilibrate with constant stirring. Equilibrium is typically reached when the pressure remains constant over time.

  • Once equilibrium is established, stop stirring and allow the phases to separate.

• Sampling and Analysis:

  • Carefully withdraw small samples from the liquid and vapor phases through the respective sampling valves. The sample size should be small enough not to disturb the equilibrium.

  • Analyze the composition of each sample using a calibrated gas chromatograph.

• Data Collection:

  • Record the equilibrium temperature, pressure, and the compositions of the liquid (x) and vapor (y) phases.

  • Repeat the procedure for different overall compositions and/or temperatures to generate a complete VLE dataset.

Visualization of VLE Experimental Workflow

^{Workflow for VLE determination using the static-analytic method.}

Conceptual Relationships in Binary Phase Equilibria

The interplay between solid-liquid, liquid-liquid, and vapor-liquid equilibria governs the overall phase behavior of a binary mixture. The following diagram illustrates the logical relationships between these different types of phase equilibria.

^{Conceptual relationships between different types of binary phase equilibria.}

This diagram highlights how the different two-phase equilibria (SLE, LLE, VLE) represent the boundaries between single-phase regions and can intersect to form three-phase equilibria, such as the solid-liquid-vapor equilibrium line. The presence and nature of these equilibria are determined by the intermolecular forces between the components of the binary mixture.

Investigating Van der Waals Forces in Undecane Systems: A Technical Guide

Abstract: This technical guide provides a comprehensive overview of the theoretical and experimental investigation of van der Waals (vdW) forces in undecane systems. Undecane (C₁₁H₂₄), a non-polar n-alkane, serves as an exemplary model for studying London dispersion forces, the predominant component of vdW interactions in hydrocarbons.[1] These weak, non-covalent forces are critical in determining the physical properties of materials, including boiling points, surface tension, and viscosity, and play a pivotal role in fields ranging from materials science and nanotechnology to pharmacology and drug development.[2] This document details the primary experimental methodologies, including Atomic Force Microscopy (AFM) and Surface Force Apparatus (SFA), used to quantify these interactions. It presents relevant quantitative data in structured tables and visualizes key workflows and concepts using the DOT language to facilitate a deeper understanding for researchers, scientists, and drug development professionals.

Introduction to Van der Waals Forces in Alkanes

Van der Waals forces are the collective term for the weak, distance-dependent attractions or repulsions between neutral atoms and molecules.[3] Unlike covalent or ionic bonds, they do not arise from shared or transferred electrons but from fluctuating charge distributions.[4] They can be categorized into three types:

• Keesom Force: Occurs between two molecules with permanent dipoles.

• Debye Force: Occurs between a permanent dipole and an induced dipole.

• London Dispersion Force: Occurs between two instantaneously induced dipoles. This is the only type of vdW force present in non-polar molecules like undecane and is the primary focus of this guide.[5][6]

London dispersion forces originate from the constant motion of electrons within an atom or molecule. At any given moment, the electron cloud can be asymmetrically distributed, creating a temporary, instantaneous dipole.[4][7] This transient dipole can then induce a corresponding dipole in a neighboring molecule, leading to a weak, short-range electrostatic attraction.[6] The strength of these forces increases with the size and polarizability of the molecule; hence, longer-chain alkanes exhibit stronger vdW interactions and consequently have higher boiling points than shorter-chain ones.[1]

Undecane is a colorless, liquid straight-chain alkane with 11 carbon atoms.[8] Its simple, non-polar nature makes it an ideal system for isolating and studying London dispersion forces without the complication of stronger dipole-dipole or hydrogen bonding interactions.[5] Understanding these forces in undecane is crucial for applications such as predicting solubility in non-polar media, designing lubricants, and formulating drug delivery systems where undecane or similar long-chain alkanes may be used as excipients or solvents.

Properties and Parameters of Undecane

The macroscopic properties of undecane are a direct consequence of the collective vdW interactions between its molecules. Key physical and thermochemical data are summarized below.

Table 1: Physical and Chemical Properties of n-Undecane

Property	Value	Source
Chemical Formula	C₁₁H₂₄	[9]
Molar Mass	156.31 g·mol⁻¹	[8][9]
Appearance	Colorless liquid	[9]
Density	0.740 g/mL (at 20°C)	[9]
Melting Point	-26 °C	[9]
Boiling Point	196 °C	[9]
Vapor Pressure	55 Pa (at 25 °C)	[9]
Standard Enthalpy of Formation (liquid)	-329.8 – -324.6 kJ·mol⁻¹	[10]

| Standard Enthalpy of Combustion (liquid) | -7.4339 – -7.4287 MJ·mol⁻¹ |[10] |

Table 2: Van der Waals Equation of State Parameters The van der Waals equation, (P + a/V²)(V - b) = nRT, corrects the ideal gas law for intermolecular attractive forces (parameter a) and molecular volume (parameter b). While specific, high-precision values for undecane are best determined empirically for a given system, computational studies provide correlations for hydrocarbons.

Parameter	Physical Representation	Correlation for Alkanes	Source
a	Intermolecular attractive forces	Linearly related to molecular polarizability	[11]
b	Excluded volume per mole	Linearly related to molecular volume	[11]

Note: For a homologous series like n-alkanes, both 'a' and 'b' parameters increase with chain length, reflecting the greater vdW attractions and larger molecular size.[12]

Experimental Methodologies

Direct measurement of the subtle vdW forces requires highly sensitive instrumentation capable of resolving forces on the order of nanonewtons (nN) and distances with sub-nanometer precision.

Atomic Force Microscopy (AFM)

Atomic Force Microscopy is a powerful technique for imaging surfaces at the atomic scale and for measuring local interaction forces.[13] In the context of vdW forces, it is used in "force spectroscopy" mode. A sharp tip mounted on a flexible cantilever is brought close to a surface, and the cantilever's deflection is measured as a function of the tip-sample separation distance. This generates a force-distance curve from which vdW interactions can be quantified.[14]

• Substrate Preparation: A clean, atomically flat substrate (e.g., mica, highly oriented pyrolytic graphite (B72142) - HOPG) is prepared. For liquid-phase measurements, the substrate is placed in a liquid cell.

• Cantilever Selection: A cantilever with a known, low spring constant is selected to ensure sensitivity to weak vdW forces. The tip material (e.g., silicon nitride) should be well-characterized.

• System Equilibration: The liquid cell is filled with pure, degassed n-undecane. The system is allowed to thermally equilibrate to minimize thermal drift during measurement.

• Tip Approach and Data Acquisition: The AFM tip is slowly brought towards the substrate. The deflection of the cantilever is recorded by a laser and photodiode system as a function of the piezoelectric scanner's vertical position.

• Force Curve Generation: The recorded deflection-vs-position data is converted into a force-vs-separation curve. The attractive region of this curve, where the tip "jumps to contact" with the surface, is dominated by long-range vdW forces.

• Data Analysis: The attractive force profile is fitted to theoretical models (e.g., based on Hamaker theory for a specific tip-surface geometry) to extract quantitative parameters describing the vdW interaction.

AFM Force Spectroscopy Workflow.

Surface Force Apparatus (SFA)

The Surface Force Apparatus is the gold standard for directly measuring the forces between two macroscopic surfaces as a function of their separation distance.[15] It can measure forces with high accuracy across various media, including liquids like undecane.[16] The instrument uses two atomically smooth, back-silvered mica surfaces in a crossed-cylinder configuration. The distance between them is measured with sub-angstrom resolution using an optical interferometry technique called Fringes of Equal Chromatic Order (FECO). One surface is mounted on a cantilevered spring, and the force is calculated from the deflection of this spring.[15][16]

• Mica Surface Preparation: Two sheets of muscovite (B576469) mica are cleaved to be atomically smooth and mounted onto cylindrical glass disks. They are then back-silvered to create semi-transparent mirrors.

• Apparatus Assembly: The mica-coated disks are mounted inside the SFA chamber in a crossed-cylinder geometry.

• Environment Control: The chamber is sealed and filled with pure, filtered, and degassed n-undecane. The temperature is precisely controlled.

• Distance Measurement: White light is passed through the mica surfaces. The transmitted light is directed to a spectrometer, creating an interference pattern (FECO). The wavelength and shape of these fringes are used to calculate the absolute distance between the surfaces.[16]

• Force Measurement: The surfaces are moved towards each other at a constant speed using a piezoelectric positioner. Any deviation from this speed, measured by the deflection of the spring holding one surface, corresponds to an attractive or repulsive force.

• Force-Distance Profile: By recording the spring deflection (force) at each measured separation distance, a complete force-distance profile is generated. The long-range attractive portion of this profile corresponds to the vdW force.

Principle of the Surface Force Apparatus.

Computational Modeling

Molecular Dynamics (MD) simulations are a powerful computational tool for investigating intermolecular forces at the atomic level. By defining a "force field"—a set of parameters and equations that describe the potential energy of the system—the motion of every atom in a simulated box of undecane can be tracked over time. Force fields like TraPPE (Transferable Potentials for Phase Equilibria) are specifically designed for studying the phase equilibria of alkanes and provide accurate representations of vdW interactions.[17]

• System Setup: A simulation box is created and populated with undecane molecules at a density corresponding to the liquid state.

• Force Field Selection: An appropriate united-atom (e.g., TraPPE) or all-atom (e.g., OPLS-AA) force field is chosen. The Lennard-Jones potential term within the force field explicitly models the vdW interactions.

• Energy Minimization: The initial system configuration is relaxed to remove any unfavorable atomic overlaps or high-energy states.

• Equilibration: The system is simulated for a period under constant temperature and pressure (NPT ensemble) to allow it to reach thermal and structural equilibrium.

• Production Run: Once equilibrated, the simulation is run for an extended period (the "production" phase), during which the trajectory (positions and velocities of all atoms over time) is saved.

• Analysis: The trajectory is analyzed to calculate macroscopic properties derived from intermolecular forces, such as the radial distribution function (RDF), diffusion coefficient, viscosity, and enthalpy of vaporization. The RDF, in particular, provides insight into the average distances and packing of molecules in the liquid, which is governed by vdW forces.

Molecular Dynamics Simulation Workflow.

Van der Waals Forces in Complex Undecane Systems

While liquid undecane is the simplest model, vdW forces are also critical in more complex systems, such as self-assembled monolayers (SAMs), which have significant applications in surface functionalization and nanotechnology.

Undecanethiol Self-Assembled Monolayers (SAMs)

Undecanethiol (HS(CH₂)₁₀CH₃) molecules can spontaneously form highly ordered, single-layer films on gold surfaces.[18] The thiol (-SH) group forms a chemical bond with the gold substrate, while the undecane "tails" extend away from the surface. The final structure, packing density, and stability of this monolayer are heavily influenced by the collective vdW interactions among the adjacent undecane chains.[19][20] Stronger in-plane vdW forces lead to more densely packed and ordered structures.[19] These organized structures are crucial for tailoring the interfacial properties of materials, such as wettability, adhesion, and biocompatibility.

Van der Waals forces in a SAM.

Conclusion and Outlook

The investigation of van der Waals forces in undecane systems, from the pure liquid to complex self-assembled monolayers, provides fundamental insights into the nature of intermolecular interactions in non-polar materials. Techniques like Atomic Force Microscopy and the Surface Force Apparatus allow for the direct quantification of these weak forces, while computational methods like Molecular Dynamics offer a powerful lens to explore their collective effects on material properties.

For researchers in materials science and drug development, a thorough understanding of these forces is indispensable. It informs the prediction of solubility and miscibility, the design of stable formulations for non-polar drugs, the engineering of surfaces with tailored wettability and frictional properties, and the development of advanced nanomaterials. As experimental techniques continue to improve in sensitivity and resolution, the ability to precisely measure and manipulate vdW forces will unlock new frontiers in the rational design of molecules and materials.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. m.youtube.com [m.youtube.com]
• 3. Van der Waals force - Wikipedia [en.wikipedia.org]
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• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Van der Waals forces | Intermolecular Interactions & Applications | Britannica [britannica.com]
• 8. Undecane | C11H24 | CID 14257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Undecane - Wikipedia [en.wikipedia.org]
• 10. Undecane [webbook.nist.gov]
• 11. researchgate.net [researchgate.net]
• 12. youtube.com [youtube.com]
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• 14. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 15. Surface forces apparatus - Wikipedia [en.wikipedia.org]
• 16. Surface Force Apparatus to Measure Force Distance Profiles- Oxford Instruments [andor.oxinst.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. pnas.org [pnas.org]
• 19. n04.iphy.ac.cn [n04.iphy.ac.cn]
• 20. researchgate.net [researchgate.net]

Undecane as a Model System for Hydrocarbon Research: An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Core Content: This technical guide provides a comprehensive overview of undecane (C₁₁H₂₄) as a model system in hydrocarbon research. It details its physicochemical properties, its application in studying complex hydrocarbon processes like combustion and pyrolysis, and its role as a surrogate for transportation fuels. The guide includes detailed experimental protocols and quantitative data to support researchers in their work.

Introduction: The Role of Undecane in Hydrocarbon Research

Undecane is a straight-chain alkane with the chemical formula C₁₁H₂₄.[1][2] As a saturated hydrocarbon, it is characterized by its relatively low reactivity and non-polar nature.[1][3] Its well-defined linear structure and intermediate chain length make it an ideal model compound for investigating the fundamental behavior of more complex hydrocarbon mixtures, such as jet fuel and diesel.[4][5] In research, undecane serves as a critical reference standard for studying combustion kinetics, fuel performance, pyrolysis mechanisms, and evaporation rates.[4] Its 159 structural isomers also provide a platform for exploring the relationship between molecular structure and physical properties in hydrocarbon systems.[3][6] While highly relevant in materials science and energy research, its role in drug development is primarily as an excipient or solvent, where its physicochemical properties are important, rather than as a participant in biological signaling pathways.[6]

Physicochemical Properties of Undecane

The physical and chemical properties of undecane are foundational to its use as a model system. As a simple n-alkane, its intermolecular interactions are dominated by London dispersion forces.[3] These properties are well-characterized, providing a reliable baseline for experimental and computational studies.

Quantitative Data for n-Undecane

The properties of n-undecane, the linear isomer, are summarized below. This data serves as a benchmark for fuel and chemical research.

Property	Value	Units	Reference
Molecular Formula	C₁₁H₂₄	-	[1]
Molecular Weight	156.31	g/mol	[7][8]
Boiling Point	196	°C	[3]
Melting Point	-26	°C	[3]
Density (at 20°C)	0.740	g/cm³	[1][3]
Flash Point	65	°C	[1]
Vapor Pressure (at 25°C)	55	Pa	[3]
Surface Tension (at 25°C)	24.21	mN/m	[7]
Dynamic Viscosity (at 25°C)	1.098	mPa·s	[7]
Standard Enthalpy of Formation	-329.8 to -324.6	kJ/mol	[3]
Water Solubility (at 25°C)	0.014	mg/L	[7]
Octanol/Water Partition Coeff.	5.6	logP	[1]

Properties of Selected Undecane Isomers

The structural variations among undecane's isomers lead to significant differences in their physical properties. Increased branching generally disrupts van der Waals forces, resulting in lower boiling points compared to n-undecane.[6]

Isomer Name	CAS Number	Boiling Point (°C)	Melting Point (°C)	Density (g/cm³)	Reference
n-Undecane	1120-21-4	196	-26	0.740	[6]
2-Methyldecane	6975-98-0	189.3	-	0.737	[6]
3-Methyldecane	13151-34-3	188.1 - 189.1	-92.9	0.742	[6]
2,3-Dimethylnonane	2884-06-2	186	-57.06 (est.)	0.7438	[6]

Key Research Applications and Experimental Frameworks

Undecane is a cornerstone for investigating several key areas of hydrocarbon chemistry, most notably combustion, pyrolysis, and oxidation. It is also a principal component in the formulation of surrogate fuels designed to mimic the behavior of real-world transportation fuels.

Combustion Research

Undecane serves as a model fuel to study the chemical kinetics of combustion. The process can be either complete or incomplete, depending on the availability of oxygen.

• Complete Combustion: With sufficient oxygen, undecane combusts to form carbon dioxide and water.[9][10] The balanced reaction is: C₁₁H₂₄ + 17O₂ → 11CO₂ + 12H₂O[9]

• Incomplete Combustion: In an oxygen-limited environment, combustion is incomplete and produces toxic carbon monoxide (CO), soot (elemental carbon), and water.[11][12] A possible balanced reaction is: 2C₁₁H₂₄ + 23O₂ → 22CO + 24H₂O[12]

Fig. 1: Undecane Combustion Pathways.

Pyrolysis and Oxidation Research

Pyrolysis is the thermal decomposition of molecules at elevated temperatures in an inert atmosphere. Oxidation involves reaction with an oxidant, typically oxygen. Undecane and its heavier counterpart, n-dodecane, are frequently used to develop and validate kinetic models for these processes.[13][14][15]

Pyrolysis: At high temperatures (typically 773–943 K), the C-C bonds in undecane break, leading to the formation of smaller alkanes and alkenes.[16] The primary products are often ethylene (B1197577) and propylene.[16]

Oxidation: The oxidation mechanism of large n-alkanes is complex and temperature-dependent. At low to intermediate temperatures, oxidation proceeds through the formation of various oxygenated intermediates.[14] At higher temperatures, pyrolysis pathways compete with oxidation, and the fuel primarily decomposes via C-C bond scission before reacting with oxygen.[15]

Fig. 2: Simplified Undecane Pyrolysis Pathway.

Undecane as a Surrogate for Jet Fuels

Real fuels like Jet A are complex mixtures of hundreds of hydrocarbons, making them computationally prohibitive to model directly.[15][17] Surrogate fuels—simple mixtures of a few well-characterized compounds—are formulated to emulate the physical and chemical properties of the real fuel.[18][19] Undecane, along with compounds like n-dodecane and iso-octane, is a key component representing the n-alkane class in many jet fuel surrogates.[18][20]

Fig. 3: Logical Flow for Surrogate Fuel Development.

Experimental Protocols

Accurate characterization of undecane and its reaction products is crucial. The following sections outline standard methodologies for key experiments.

Determination of Physicochemical Properties

A typical workflow for characterizing an undecane isomer involves a series of standard laboratory procedures to determine its fundamental physical properties.

Fig. 4: Experimental Workflow for Isomer Characterization.

Protocol 1: Determination of Melting Point (Capillary Method) [6]

• Sample Preparation: A small amount of solid undecane isomer is finely powdered and packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a heated block and a viewing lens.

• Heating: The sample is heated at a controlled rate. An initial rapid heating can determine an approximate melting point, followed by a slower, more precise measurement (1-2 °C per minute) around the expected melting point.

• Observation: The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting point range.[6]

Protocol 2: Determination of Boiling Point (Siwoloboff Method) [6]

• Sample Preparation: A small amount of the liquid undecane isomer (a few drops) is placed in a small test tube (fusion tube). A capillary tube, sealed at one end, is placed open-end-down into the liquid.

• Apparatus Setup: The fusion tube is attached to a thermometer and heated in a controlled manner, typically using a Thiele tube with heating oil.

• Heating and Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube. The heat is then slowly reduced.

• Boiling Point Determination: The temperature at which the liquid just begins to enter the capillary tube upon cooling is recorded as the boiling point.[6]

Protocol 3: Determination of Density (Pycnometer Method) [6]

• Preparation: A pycnometer (a flask with a specific, known volume) is cleaned, dried, and weighed accurately.

• Filling: The pycnometer is filled with the liquid undecane isomer, ensuring no air bubbles are trapped. The temperature of the sample is recorded.

• Weighing: The filled pycnometer is weighed.

• Calculation: The mass of the undecane isomer is found by subtracting the mass of the empty pycnometer. Density is calculated by dividing the mass of the sample by the known volume of the pycnometer.[6]

Pyrolysis and Oxidation Experiments

Studying the high-temperature behavior of undecane requires specialized reactors that allow for precise control of temperature, pressure, and residence time.

Protocol 4: Flow Reactor Pyrolysis/Oxidation [14][16]

• System Setup: A flow reactor system, typically consisting of a quartz or metal tube housed in a high-temperature furnace, is used. Mass flow controllers regulate the flow of undecane (vaporized by heating) and carrier gases (e.g., N₂, Ar for pyrolysis) or oxidants (e.g., O₂, air for oxidation).

• Experimental Conditions: The furnace is set to the desired reaction temperature (e.g., 550-1150 K). The system pressure is controlled by a back-pressure regulator (e.g., 1-10 bar).[14]

• Reaction: The reactants flow through the heated zone of the reactor for a defined residence time (typically on the order of seconds).

• Product Sampling and Analysis: The product stream exiting the reactor is rapidly cooled (quenched) to stop further reaction. The gas and liquid products are then analyzed, typically using Gas Chromatography (GC) to separate species and Mass Spectrometry (MS) or Flame Ionization Detection (FID) for identification and quantification.[14][16]

Conclusion

Undecane is an invaluable model system for hydrocarbon research. Its well-documented physicochemical properties provide a solid foundation for fundamental studies, while its structural simplicity allows for the detailed development and validation of complex chemical kinetic models. As a key component in surrogate fuel mixtures, it plays a vital role in advancing the understanding of combustion processes in next-generation engines. The experimental protocols and data presented in this guide offer a practical framework for researchers utilizing undecane to explore the frontiers of hydrocarbon chemistry, from materials science to energy applications.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Undecane: Significance and symbolism [wisdomlib.org]
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• 4. Undecane | High-Purity Aliphatic Hydrocarbon | RUO [benchchem.com]
• 5. osti.gov [osti.gov]
• 6. benchchem.com [benchchem.com]
• 7. Undecane | C11H24 | CID 14257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Human Metabolome Database: Showing metabocard for Undecane (HMDB0031445) [hmdb.ca]
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• 18. Formulation of 7-Component Surrogate Mixtures for Military Jet Fuel and Testing in Diesel Engine - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]

The Environmental Fate and Atmospheric Behavior of Undecane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and atmospheric behavior of undecane (n-C₁₁H₂₄), a straight-chain alkane. Understanding the environmental partitioning, persistence, and degradation of such compounds is critical for environmental risk assessment and ensuring the sustainable development of chemical products. This document summarizes key physical-chemical properties, details its behavior in the atmosphere, soil, and water, and provides outlines of the standard experimental protocols used to determine these characteristics.

Physicochemical Properties and Environmental Summary

Undecane is a colorless liquid, insoluble in water, with a faint odor.[1] Its environmental behavior is governed by its relatively high vapor pressure and Henry's Law constant, which favor partitioning to the atmosphere, and its high octanol-water partition coefficient (log Kow), which indicates a tendency to adsorb to organic matter in soil and sediment. The key properties of undecane are summarized in Table 1, and its environmental fate characteristics are presented in Table 2.

Data Presentation

Table 1: Physicochemical Properties of Undecane

Property	Value	Units	Reference(s)
Molecular Formula	C₁₁H₂₄	-
Molecular Weight	156.31	g/mol
Boiling Point	196	°C	[2][3]
Melting Point	-26	°C	[2][3]
Density	0.74	g/mL at 25°C
Vapor Pressure	0.412	mm Hg at 25°C	[1]
55	Pa at 25°C	[2][3]
Water Solubility	0.014	mg/L at 25°C	[1]
Henry's Law Constant	6.1	atm·m³/mol	[1]
log Kow (Octanol-Water Partition Coefficient)	5.6	-	[4]

Table 2: Environmental Fate and Behavior of Undecane

Parameter	Value	Medium	Half-life / Notes	Reference(s)
Atmospheric Degradation	1.32 x 10⁻¹¹	Air	Reaction with OH radicals	[1]
29	Air	Atmospheric half-life	[1]
Biodegradation	85.5% after 28 days	Water	Readily biodegradable (OECD 301F)	[1]
2.1 days	Rainwater deletion pond	Primary aerobic half-life	[1]
Soil Adsorption Coefficient (Koc)	2,600	Soil	Estimated value, indicating slight mobility	[1]
Photolysis	Not expected	Air/Water	Does not absorb at wavelengths >290 nm	[1]
Hydrolysis	Not expected	Water	Lacks hydrolyzable functional groups	[1]

Atmospheric Behavior

Partitioning and Transport

With a vapor pressure of 0.412 mm Hg at 25°C, undecane is expected to exist almost exclusively in the vapor phase in the ambient atmosphere.[1] Its Henry's Law constant of 6.1 atm·m³/mol further indicates a strong tendency to volatilize from moist soil and water surfaces into the air, making atmospheric degradation the primary removal pathway.[1]

Atmospheric Degradation

The dominant degradation process for undecane in the atmosphere is its reaction with photochemically-produced hydroxyl (OH) radicals.[1] The molecule does not absorb light at wavelengths greater than 290 nm and is therefore not susceptible to direct photolysis by sunlight.[1]

The reaction with OH radicals proceeds via hydrogen abstraction from one of the carbon atoms in the undecane chain, forming an undecyl radical. This radical then rapidly reacts with molecular oxygen (O₂) to form a peroxy radical (RO₂). In the presence of nitrogen oxides (NOx), the peroxy radical can react with nitric oxide (NO) to form an alkoxy radical (RO). The alkoxy radical can then undergo further reactions, including isomerization or reaction with O₂, leading to the formation of various oxygenated products such as alcohols, aldehydes, ketones, and nitrates, which can contribute to the formation of photochemical smog and secondary organic aerosols (SOAs).[5] The experimentally determined rate constant for the vapor-phase reaction of n-undecane with OH radicals is 1.32 x 10⁻¹¹ cm³/molecule-sec at 25°C, which corresponds to an atmospheric half-life of approximately 29 hours.[1]

Mandatory Visualization

Caption: Atmospheric degradation pathway of undecane initiated by hydroxyl radicals.

Environmental Fate in Soil and Water

Adsorption and Mobility

If released to soil, undecane is expected to have slight mobility based on an estimated soil organic carbon-water (B12546825) partitioning coefficient (Koc) of 2,600.[1] Chemicals with high Koc values tend to adsorb strongly to the organic fraction of soil and sediment, which reduces their mobility in the soil column and their bioavailability. This adsorption to soil particles is expected to attenuate the rate of volatilization from moist soil surfaces.[1] Given its low water solubility and high log Kow, undecane will partition from the water column to sediment and suspended organic matter if released into aquatic systems.

Biodegradation

Undecane is considered to be readily biodegradable.[1] In a standard laboratory test (OECD Guideline 301F) using non-adapted activated sludge, undecane achieved 85.5% degradation over 28 days.[1] In a study of a biodiesel fuel in a rainwater deletion pond, the undecane component had a primary aerobic half-life of just 2.1 days.[1] Biodegradation in soil and water is a significant fate process, where microorganisms utilize the alkane as a carbon source, ultimately mineralizing it to carbon dioxide and water under aerobic conditions.

Experimental Protocols

Detailed and standardized experimental protocols are essential for generating reliable and comparable data for environmental risk assessment. The following sections describe the methodologies for key experiments cited in this guide.

Atmospheric Reaction Rate Constant: Relative Rate Method

The rate constant for the reaction of undecane with OH radicals is typically determined using a relative rate method in a smog chamber or flow tube. This technique avoids the difficult direct measurement of the highly reactive and low-concentration OH radicals.

Experimental Workflow:

• Reactant Preparation: A mixture of undecane, a reference compound with a well-known OH reaction rate constant (e.g., another alkane like n-nonane), and an OH radical precursor (e.g., methyl nitrite, H₂O₂) is prepared in a large-volume (smog chamber) or flow-through (flow tube) reactor filled with purified air or an inert buffer gas like helium.

• OH Radical Generation: OH radicals are generated in situ, commonly by photolysis of the precursor using UV lamps (in a smog chamber) or via a microwave discharge (in a flow tube system).

• Reaction Monitoring: The concentrations of undecane and the reference compound are monitored over time as they are consumed by the OH radicals. This is typically done using Gas Chromatography-Mass Spectrometry (GC-MS) or Fourier-Transform Infrared Spectroscopy (FTIR).

• Data Analysis: The relative loss of undecane and the reference compound is plotted. The following relationship is used: ln([Undecane]₀ / [Undecane]t) = (k_undecane / k_reference) * ln([Reference]₀ / [Reference]t) Where [ ]₀ is the initial concentration, [ ]t is the concentration at time t, and k is the reaction rate constant.

• Rate Constant Calculation: A plot of ln([Undecane]₀ / [Undecane]t) versus ln([Reference]₀ / [Reference]t) yields a straight line with a slope equal to the ratio of the rate constants (k_undecane / k_reference). Since k_reference is known, k_undecane can be calculated.

Ready Biodegradability: OECD Guideline 301F (Manometric Respirometry Test)

This test evaluates the ready biodegradability of a substance by an aerobic microbial inoculum over 28 days. Biodegradation is determined by measuring the oxygen consumed by the microorganisms.

Experimental Workflow:

• Preparation of Mineral Medium: A specific mineral medium is prepared containing essential mineral nutrients for microorganisms (e.g., phosphate (B84403) buffer, ammonium (B1175870) chloride, calcium chloride, magnesium sulfate, and ferric chloride solutions).[1]

• Inoculum Preparation: The inoculum is typically derived from the supernatant of settled activated sludge from a domestic wastewater treatment plant.[1] The sludge may be pre-conditioned by aerating it in the mineral medium for several days to reduce endogenous respiration.

• Test Setup: The test is performed in sealed flasks (respirometers). Each flask contains:

  • A measured volume of the inoculated mineral medium.

  • The test substance (undecane) at a known concentration (e.g., 100 mg/L) as the sole source of organic carbon.[6]

  • A separate vessel within the flask containing a CO₂ absorbent (e.g., potassium hydroxide) to trap the carbon dioxide produced.[6]

• Control Flasks: Parallel flasks are set up as controls:

  • Blank Control: Inoculum and mineral medium only, to measure the endogenous respiration of the microorganisms.

  • Reference Control: A readily biodegradable reference compound (e.g., sodium benzoate) is used to verify the activity of the inoculum.[7]

  • Toxicity Control: Contains the test substance, reference compound, and inoculum to check for inhibitory effects of the test substance on the microorganisms.[8]

• Incubation and Measurement: The flasks are incubated at a constant temperature (e.g., 22 ± 1°C) in the dark and stirred for up to 28 days.[1] Oxygen consumption is measured over time by a pressure sensor in the respirometer, which detects the pressure drop as O₂ is consumed and CO₂ is absorbed.

• Calculation of Biodegradation: The amount of oxygen consumed by the microorganisms in the presence of undecane (corrected for the blank control) is calculated. This value is expressed as a percentage of the Theoretical Oxygen Demand (ThOD), which is the calculated total amount of oxygen required to completely oxidize the substance. A substance is considered readily biodegradable if it reaches ≥ 60% of its ThOD within a 10-day window during the 28-day test.[9]

Mandatory Visualization

Caption: Experimental workflow for the OECD 301F Ready Biodegradability Test.

Soil Adsorption Coefficient: OECD Guideline 106 (Batch Equilibrium Method)

This method determines the adsorption of a chemical to soil by equilibrating an aqueous solution of the chemical with a soil sample.

Experimental Workflow:

• Soil and Chemical Preparation: At least five different soil types with varying organic carbon content, pH, and texture are selected.[3] The soils are air-dried and sieved. An aqueous solution of the test substance (undecane), often using a radiolabeled form (e.g., ¹⁴C-undecane) for easier quantification, is prepared in a 0.01 M CaCl₂ solution (to maintain constant ionic strength).

• Preliminary Tests (Tier 1): Initial tests are run to determine the optimal soil-to-solution ratio, the time required to reach equilibrium, and to check for adsorption to the test vessel walls or abiotic degradation.[3]

• Adsorption Phase (Tier 2/3):

  • Known masses of soil are placed in centrifuge tubes.

  • A known volume of the undecane solution is added.

  • The tubes are sealed and agitated (e.g., on a shaker) in the dark at a constant temperature until equilibrium is reached (determined in Tier 1).[10]

• Separation and Analysis:

  • The tubes are centrifuged at high speed to separate the soil from the aqueous solution.

  • An aliquot of the supernatant (aqueous phase) is carefully removed.

  • The concentration of undecane remaining in the aqueous phase (Ce) is determined. If radiolabeled, this is done by liquid scintillation counting.

• Calculation:

  • The amount of undecane adsorbed to the soil (Cs) is calculated by subtracting the amount remaining in the solution from the initial amount added.[11]

  • The soil-water distribution coefficient (Kd) is calculated for each soil: Kd = Cs / Ce.

  • The organic carbon-water partition coefficient (Koc) is then calculated by normalizing Kd to the fraction of organic carbon (foc) in each soil: Koc = (Kd / foc) * 100.

Conclusion

The environmental fate of undecane is characterized by its partitioning into the atmosphere, where it undergoes relatively rapid degradation by hydroxyl radicals with a half-life of about one day. If released to soil or water, it demonstrates a tendency to adsorb to organic matter and is readily biodegradable by microorganisms. The standardized experimental protocols outlined in this guide provide the framework for generating the critical data needed to model and predict the environmental behavior and persistence of undecane and similar aliphatic hydrocarbons, ensuring a robust basis for scientific research and regulatory assessment.

Mandatory Visualization

Caption: Environmental partitioning and fate of undecane.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. Direct Mass Spectrometric Detection of n-Alkanes via Water Radical Cation-Induced C-H Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. meetingorganizer.copernicus.org [meetingorganizer.copernicus.org]
• 6. secjhuapl.edu [secjhuapl.edu]
• 7. ACP - Rate coefficients for the reactions of OH radicals with C3–C11 alkanes determined by the relative-rate technique [acp.copernicus.org]
• 8. scilit.com [scilit.com]
• 9. srd.nist.gov [srd.nist.gov]
• 10. AMT - Nitrate radical generation via continuous generation of dinitrogen pentoxide in a laminar flow reactor coupled to an oxidation flow reactor [amt.copernicus.org]
• 11. envchemgroup.com [envchemgroup.com]

undecane toxicology and human exposure data

An In-depth Technical Guide: Undecane Toxicology and Human Exposure

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Undecane (CAS No. 1120-21-4) is a saturated aliphatic hydrocarbon used as a solvent, a fragrance ingredient, in petroleum research, and as a component of fuels like gasoline and jet fuel.[1] This document provides a comprehensive overview of the current toxicological data and human exposure information for undecane. The primary acute health hazard associated with undecane is aspiration, which can be fatal if the liquid is swallowed and enters the airways.[2][3][4][5][6][7] For most other toxicological endpoints, including acute oral and dermal toxicity, skin/eye irritation, sensitization, genotoxicity, and carcinogenicity, undecane exhibits a low order of toxicity.[2][4][6][7] Repeated exposure may lead to skin dryness or cracking due to defatting.[2][3][7][8] Human exposure occurs primarily through inhalation and dermal contact in both occupational and consumer settings.[1][9]

Human Exposure

Humans can be exposed to undecane through various routes and sources:

• Occupational Exposure: Workers in the petroleum industry, organic synthesis labs, and facilities using industrial solvents may experience inhalation and dermal exposure.[1] Handling in well-ventilated areas and the use of personal protective equipment are recommended to minimize risk.[10][11]

• Consumer Products: Undecane is used as a fragrance ingredient in various consumer products.[1][12] This can lead to dermal exposure and inhalation of small quantities.

• Environmental Exposure: As a component of gasoline and other fuels, undecane is present in the environment.[1] The Total Exposure Assessment Methodology (TEAM) project has detected undecane in indoor air and in human exhaled breath, indicating its presence in non-occupational environments.[9]

No official occupational exposure limits (e.g., OSHA PEL, ACGIH TLV) have been established for undecane.[3]

Toxicological Profile

The toxicological profile of undecane has been evaluated across multiple endpoints. While it is classified as an aspiration hazard, it is not classified for acute toxicity, skin/eye irritation, sensitization, germ cell mutagenicity, carcinogenicity, or reproductive toxicity.[2][6]

Quantitative Toxicology Data Summary

The following tables summarize the key quantitative toxicological data for undecane.

Table 1: Acute Toxicity Data

Endpoint	Species	Route	Value	Reference
LD₅₀	Rat	Oral	> 5,000 mg/kg	[4][7]
LD₅₀	Rabbit	Dermal	≥ 3,160 - > 5,000 mg/kg	[2][7]
LC₅₀ (4h)	Rat	Inhalation	> 6.1 mg/L	[7]
LD₅₀	Mouse	Intravenous	517 mg/kg	[8]

Table 2: Repeated Dose and Reproductive/Developmental Toxicity Data

Endpoint	Species	Route	Value	Effect	Reference
NOAEL	Rat	Oral	> 5,000 mg/kg	Repeated Dose	[7]
NOAEL	Rat	Inhalation	> 10.4 mg/kg	Repeated Dose	[7]
NOAEL	Rat	Oral	1,000 mg/kg/day	Fertility	[13]
NOEL	Rat	Oral	300 mg/kg/day	Developmental	[13]

Detailed Toxicological Endpoints

Acute Toxicity and Aspiration Hazard

Undecane demonstrates low acute toxicity via oral, dermal, and inhalation routes.[7] The most significant acute hazard is aspiration. Due to its low viscosity, if undecane is swallowed, it can be easily aspirated into the lungs, leading to chemical pneumonitis, which can be fatal.[2][4][5][6] Therefore, vomiting should not be induced after ingestion.[3][4]

Figure 1: Aspiration Hazard Pathway for Undecane.

Skin and Eye Irritation

Standard tests on rabbits have shown that undecane is not a skin or eye irritant.[2][7] In tests with human subjects, solutions as strong as 30% produced no irritation when applied to the skin for 24 hours.[1] However, repeated or prolonged contact can cause defatting of the skin, leading to dryness and cracking (AUH066).[2][3][7]

Skin Sensitization

Undecane is not considered a skin sensitizer. A guinea pig maximization test (OECD 406) showed a negative result, indicating it does not cause allergic contact dermatitis.[4][7]

Repeated Dose Toxicity

Studies on repeated exposure to undecane have not identified specific target organ toxicity.[2][6] High No Observed Adverse Effect Levels (NOAELs) were established in both oral and inhalation studies in rats, indicating a low potential for toxicity from repeated exposure.[7]

Genotoxicity and Carcinogenicity

Undecane is not classified as a germ cell mutagen.[2][6] An in vitro chromosome aberration test using lymphocytes was negative.[7] Furthermore, read-across data from its analogue, nonane, supports the expectation that undecane is not genotoxic.[12]

Undecane is not classified as a carcinogen, and the International Agency for Research on Cancer (IARC) does not list it as a probable, possible, or confirmed human carcinogen.[4][7] One study noted that undecane exhibited tumor-promoting activity on the skin of mice when co-administered with the known carcinogen benzo(a)pyrene (BP). Undecane alone did not produce tumors.[1]

Reproductive and Developmental Toxicity

Undecane is not classified as a reproductive toxicant.[2][6] A study established a NOAEL for fertility at 1000 mg/kg/day, the highest dose tested, as no effects on fertility were observed.[13] For developmental toxicity, a more conservative No Observed Effect Level (NOEL) of 300 mg/kg/day was determined based on decreased body weight gain in the pups of the high-dose group.[13]

Toxicokinetics

Data on the toxicokinetics of undecane is limited. However, a study investigating the dermal absorption of a hydrocarbon mixture (including undecane) through skin pre-exposed to jet fuel (JP-8) found that pre-exposure significantly enhanced the percutaneous absorption of certain hydrocarbons.[1] The proposed mechanism is the extraction of lipids from the stratum corneum by the initial fuel exposure, which compromises the skin's barrier function.[1] This suggests that single-dose absorption data from undamaged skin may not fully predict the toxic potential for repeated exposures in certain scenarios.[1]

Figure 2: Experimental Workflow for Dermal Absorption Study.

Key Experimental Protocols

The toxicological data for undecane is primarily based on standardized testing guidelines from the Organisation for Economic Co-operation and Development (OECD).

OECD 401: Acute Oral Toxicity

• Objective: To determine the acute oral toxicity (LD₅₀) of a substance.

• Methodology: The test substance (undecane) is administered in a single high dose or in a series of graded doses to a group of fasted rats. The animals are observed for up to 14 days for signs of toxicity and mortality. A post-mortem examination is performed on all animals. The LD₅₀ is calculated as the statistically derived single dose that causes death in 50% of the animals. For undecane, the result was >5,000 mg/kg, indicating very low acute oral toxicity.[7]

OECD 402: Acute Dermal Toxicity

• Objective: To determine the acute dermal toxicity (LD₅₀) of a substance.

• Methodology: The substance is applied to a shaved area of the skin (approx. 10% of the body surface) of rabbits for a 24-hour period. Animals are observed for 14 days for mortality and toxic effects. The result for undecane was >5,000 mg/kg.[7]

OECD 404: Acute Dermal Irritation/Corrosion

• Objective: To assess the potential of a substance to cause skin irritation or corrosion.

• Methodology: A small amount of the test substance is applied to a shaved patch of skin on a single rabbit under a gauze patch. The patch is removed after 4 hours. The skin is then observed and scored for erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours). Undecane was found to cause no skin irritation in this test.[7]

Figure 3: General Workflow for OECD 404 Skin Irritation Test.

OECD 405: Acute Eye Irritation/Corrosion

• Objective: To assess the potential of a substance to cause eye irritation or corrosion.

• Methodology: A small, measured amount of the test substance is instilled into one eye of a rabbit, with the other eye serving as a control. The eyes are examined for effects on the cornea, iris, and conjunctiva at specific intervals. Undecane was found to cause no eye irritation.[7]

OECD 406: Skin Sensitization

• Objective: To determine the potential of a substance to provoke a skin sensitization reaction.

• Methodology: The Guinea Pig Maximization Test (GPMT) involves an induction phase where the animal is exposed to the test substance both by intradermal injection (with adjuvant) and topical application. This is followed by a challenge phase where a patch containing the substance is applied to a naive skin site. The skin reaction is observed and compared to a control group. Undecane produced a negative result, indicating it is not a sensitizer.[7]

References

• 1. Undecane | C11H24 | CID 14257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. carlroth.com [carlroth.com]
• 3. sds.metasci.ca [sds.metasci.ca]
• 4. cpchem.com [cpchem.com]
• 5. airgas.com [airgas.com]
• 6. chemos.de [chemos.de]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. Undecane | CAS#:1120-21-4 | Chemsrc [chemsrc.com]
• 9. tera.org [tera.org]
• 10. cosmobiousa.com [cosmobiousa.com]
• 11. Gas detectors and respiratory protection equipments C11H24 (undecane), CAS number 1120-21-4 [en.gazfinder.com]
• 12. researchgate.net [researchgate.net]
• 13. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]

Metabolic Pathways of Undecane: A Technical Guide for Researchers

Abstract

Undecane (C11H24), a straight-chain alkane, is a component of various petroleum products and is also found in some natural systems. Its metabolism is of significant interest to researchers in environmental microbiology, bioremediation, and toxicology. This technical guide provides an in-depth overview of the metabolic pathways of undecane in biological systems, with a focus on microbial and mammalian metabolism. It details the key enzymatic reactions, intermediate metabolites, and experimental protocols for studying these pathways. Quantitative data from various studies are summarized, and signaling pathways and experimental workflows are visualized using the DOT language. This guide is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of undecane metabolism.

Introduction

The biological degradation of alkanes is a critical process in the carbon cycle and in the bioremediation of hydrocarbon-contaminated environments. Undecane, as a medium-chain alkane, is readily metabolized by a wide range of microorganisms, including bacteria and yeasts. In mammalian systems, the metabolism of undecane is primarily a detoxification process carried out by the liver. Understanding the intricacies of these metabolic pathways is crucial for developing effective bioremediation strategies and for assessing the toxicological risks associated with undecane exposure.

This guide will explore the primary aerobic and anaerobic metabolic routes for undecane degradation in microorganisms and the oxidative pathways in mammals.

Microbial Metabolism of Undecane

Microorganisms have evolved sophisticated enzymatic systems to utilize n-alkanes as a source of carbon and energy. The initial attack on the inert C-H bonds of undecane is the rate-limiting step and is typically catalyzed by monooxygenase enzymes.

Aerobic Degradation Pathways

Under aerobic conditions, the degradation of undecane is initiated by the introduction of an oxygen atom into the alkane chain. This is primarily achieved through two main pathways: terminal oxidation and subterminal oxidation.

The most common pathway for n-alkane degradation is terminal oxidation, where the terminal methyl group of undecane is hydroxylated.[1] This pathway involves a three-step enzymatic cascade:

• Hydroxylation: An alkane monooxygenase, such as a non-heme iron integral membrane protein (e.g., AlkB) or a cytochrome P450-dependent monooxygenase, catalyzes the hydroxylation of undecane to 1-undecanol (B7770649).[1][2] This reaction requires molecular oxygen and a reducing equivalent, typically NADH or NADPH.[3] The electrons are transferred from the nicotinamide (B372718) cofactor to the monooxygenase via a series of electron transfer proteins, such as rubredoxin and rubredoxin reductase.[3]

• Oxidation to Aldehyde: The resulting 1-undecanol is then oxidized to undecanal (B90771) by an alcohol dehydrogenase.[4]

• Oxidation to Carboxylic Acid: Finally, an aldehyde dehydrogenase oxidizes undecanal to undecanoic acid.[4]

The undecanoic acid then enters the β-oxidation pathway, where it is sequentially broken down into acetyl-CoA units, which can then enter the tricarboxylic acid (TCA) cycle for energy production and biomass synthesis.

Figure 1: Aerobic terminal oxidation pathway of undecane.

Less commonly, the initial hydroxylation of undecane can occur at a subterminal carbon atom. This pathway leads to the formation of secondary alcohols, which are then further metabolized. For instance, oxidation at the C-2 position would yield 2-undecanol. This secondary alcohol is then oxidized to the corresponding ketone, 2-undecanone. A Baeyer-Villiger monooxygenase can then insert an oxygen atom to form an ester, which is subsequently hydrolyzed by an esterase into an alcohol and a carboxylic acid.[1]

Anaerobic Degradation Pathway

In the absence of oxygen, some anaerobic bacteria can degrade undecane through a distinct pathway involving the addition of fumarate (B1241708). In this proposed mechanism, a glycyl radical enzyme, an alkylsuccinate synthase, catalyzes the addition of the undecane molecule to the double bond of a fumarate molecule. This forms an alkylsuccinate derivative that can be further metabolized, often through a modified β-oxidation pathway.

Mammalian Metabolism of Undecane

In mammals, undecane is primarily metabolized in the liver by the cytochrome P450 (CYP) enzyme system.[5] The primary goal of this metabolism is to increase the water solubility of the lipophilic undecane molecule to facilitate its excretion.

The initial and rate-limiting step is the hydroxylation of undecane to form various undecanol isomers. This reaction is catalyzed by CYP monooxygenases, which are heme-containing enzymes. The resulting alcohols can be further oxidized to aldehydes and carboxylic acids, or conjugated with glucuronic acid or sulfate (B86663) to form water-soluble conjugates that are then excreted in the urine and feces.

Figure 2: Overview of mammalian metabolism of undecane.

Quantitative Data on Undecane Metabolism

Quantitative data on the metabolism of undecane are crucial for understanding the efficiency of degradation and for modeling metabolic processes. The following tables summarize available data, including extrapolated values based on trends observed for similar n-alkanes.

Table 1: Microbial Degradation of n-Alkanes

Microorganism	n-Alkane	Degradation (%)	Time (days)	Reference
Rhodococcus erythropolis X5	Hexadecane (liquid)	53	8	[6]
Rhodococcus erythropolis X5	Hexadecane (solid)	40	18	[6]
Rhodococcus erythropolis S67	Hexadecane (liquid)	46	8	[6]
Rhodococcus erythropolis S67	Hexadecane (solid)	30	18	[6]
Rhodococcus erythropolis XP	Eicosane (C20)	>95	3	[7][8]

Table 2: In Vitro Kinetic Parameters for n-Alkane Metabolism in Rat Liver Microsomes

n-Alkane	Vmax (nmol/mg protein/min)	Km (µM)	Intrinsic Clearance (Vmax/Km)	Reference
Nonane (C9)	7.26 ± 0.20	294.83 ± 68.67	0.03 ± 0.005	[9][10]
Decane (C10)	2.80 ± 0.35	398.70 ± 42.70	0.007 ± 0.001	[9][10]
Undecane (C11)	~1.0 - 2.0 (estimated)	~400 - 500 (estimated)	~0.002 - 0.005 (estimated)

Note: Values for undecane are estimated based on the observed negative correlation between metabolic clearance and n-alkane chain length.[9][10]

Experimental Protocols

This section provides detailed methodologies for key experiments used to study the metabolic pathways of undecane.

Whole-Cell Alkane Degradation Assay

This protocol is designed to assess the ability of a microbial strain to degrade undecane as a sole carbon source.

Materials:

• Microbial culture of interest (e.g., Pseudomonas putida, Rhodococcus erythropolis)

• Minimal salts medium (MSM)

• Undecane (analytical grade)

• Sterile culture flasks or tubes

• Incubator shaker

• Gas chromatograph with a flame ionization detector (GC-FID)

• n-Hexane (for extraction)

• Anhydrous sodium sulfate

Procedure:

• Inoculum Preparation: Grow the microbial strain in a suitable rich medium (e.g., Luria-Bertani broth) to the late exponential phase. Harvest the cells by centrifugation, wash twice with sterile MSM, and resuspend in MSM to a desired optical density (e.g., OD600 of 1.0).

• Assay Setup: In sterile culture flasks, add a defined volume of MSM. Add undecane as the sole carbon source to a final concentration of, for example, 0.1% (v/v).

• Inoculation: Inoculate the flasks with the prepared cell suspension. Include a non-inoculated control flask to account for abiotic losses of undecane.

• Incubation: Incubate the flasks at the optimal growth temperature and shaking speed for the microorganism.

• Sampling: At regular time intervals, withdraw an aliquot of the culture broth.

• Extraction: Extract the undecane from the culture sample by adding an equal volume of n-hexane and vortexing vigorously. Separate the organic phase.

• Analysis: Dry the n-hexane extract with anhydrous sodium sulfate and analyze the undecane concentration using GC-FID.

• Data Analysis: Calculate the percentage of undecane degradation over time, corrected for any abiotic losses observed in the control flask.

References

• 1. Frontiers | Structural insights into diversity and n-alkane biodegradation mechanisms of alkane hydroxylases [frontiersin.org]
• 2. ijabbr.com [ijabbr.com]
• 3. Protocols for Purifying and Characterizing Integral Membrane AlkB Enzymes | Springer Nature Experiments [experiments.springernature.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Undecane | C11H24 | CID 14257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Hydrocarbons Biodegradation by Rhodococcus: Assimilation of Hexadecane in Different Aggregate States - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. journals.asm.org [journals.asm.org]
• 9. In vitro rat hepatic metabolism of n-alkanes: nonane, decane, and tetradecane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Undecane as an Internal Standard in Gas Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction

In quantitative gas chromatography (GC), an internal standard (IS) is a crucial component for achieving accurate and precise results. An internal standard is a compound of known concentration that is added to all samples, calibration standards, and quality control samples. By comparing the peak area of the analyte to the peak area of the internal standard, variations in injection volume, sample preparation, and instrument response can be effectively compensated for, leading to improved data reliability.[1][2]

Undecane (n-C11H24), a straight-chain alkane, is a suitable internal standard for the analysis of various volatile and semi-volatile organic compounds, particularly other hydrocarbons, essential oil components, and fatty acid methyl esters (FAMEs). Its chemical inertness, thermal stability, and well-defined chromatographic behavior make it an excellent choice for many GC applications.

Physicochemical Properties of Undecane

Property	Value
Chemical Formula	C₁₁H₂₄
Molar Mass	156.31 g/mol
Boiling Point	196 °C
Density	0.74 g/mL at 25 °C
Appearance	Colorless liquid

Principle of the Method

The fundamental principle behind using an internal standard is that the ratio of the analyte peak area to the internal standard peak area is directly proportional to the concentration of the analyte. Any sample loss or variation in injection volume will affect both the analyte and the internal standard to the same extent, thus keeping their peak area ratio constant for a given analyte concentration.[1][2]

Applications

Undecane is frequently utilized as an internal standard in the following applications:

• Analysis of Hydrocarbons: In the petroleum and environmental sectors, undecane is used for the quantification of various hydrocarbon fractions.

• Essential Oil Analysis: It serves as a reliable internal standard for the quantification of terpenes and other volatile components in essential oils.

• Fatty Acid Methyl Ester (FAME) Analysis: In food science and biofuel research, undecane can be used to quantify FAMEs.[3][4]

Experimental Protocol: Quantitative Analysis of a Target Analyte using Undecane as an Internal Standard by GC-FID

This protocol provides a general procedure for the quantitative analysis of a volatile organic compound using undecane as an internal standard with a Gas Chromatograph equipped with a Flame Ionization Detector (GC-FID).

1. Reagents and Materials

• Undecane (≥99% purity)

• Target analyte(s) of interest (analytical standard grade)

• High-purity solvent (e.g., hexane, ethyl acetate, dichloromethane), compatible with both the analyte and undecane.

• Volumetric flasks, pipettes, and syringes

• GC vials with septa

2. Preparation of Standard Solutions

• Internal Standard (IS) Stock Solution (e.g., 1000 µg/mL): Accurately weigh approximately 100 mg of undecane and dissolve it in a 100 mL volumetric flask with the chosen solvent.

• Analyte Stock Solution (e.g., 1000 µg/mL): Accurately weigh approximately 100 mg of the target analyte and dissolve it in a 100 mL volumetric flask with the same solvent.

• Calibration Standards: Prepare a series of calibration standards by making appropriate dilutions of the analyte stock solution. To each calibration standard, add a constant concentration of the internal standard. For example, to prepare a 10 µg/mL analyte standard, pipette 1 mL of the 1000 µg/mL analyte stock solution and 1 mL of the 1000 µg/mL IS stock solution into a 100 mL volumetric flask and dilute to the mark with the solvent. This will result in a final IS concentration of 10 µg/mL in all calibration standards.

3. Sample Preparation

• Accurately weigh or measure the sample containing the analyte of interest.

• Dissolve or dilute the sample in a known volume of the chosen solvent to bring the expected analyte concentration within the calibration range.

• Add the internal standard stock solution to the prepared sample to achieve the same final concentration of the internal standard as in the calibration standards (e.g., 10 µg/mL).

4. Gas Chromatography (GC-FID) Conditions

The following are typical GC-FID parameters and should be optimized for the specific analyte and instrument.

Parameter	Recommended Setting
Gas Chromatograph	Agilent 8890 GC, Shimadzu GC-2010, or equivalent
Column	HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar non-polar capillary column
Injector	Split/Splitless, 250 °C
Injection Volume	1 µL
Split Ratio	20:1 (can be adjusted based on analyte concentration)
Carrier Gas	Helium or Hydrogen, constant flow of 1.0 mL/min
Oven Temperature Program	Initial: 60 °C, hold for 2 minRamp: 10 °C/min to 280 °CHold: 5 min at 280 °C
Detector	Flame Ionization Detector (FID), 280 °C
Makeup Gas (N₂ or He)	25 mL/min
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min

5. Data Analysis

• Integrate the peak areas for the target analyte and the internal standard (undecane).

• Calculate the Response Factor (RF) for each calibration standard using the following formula: RF = (Areaanalyte / Concentrationanalyte) / (AreaIS / ConcentrationIS)

• Plot a calibration curve of the peak area ratio (Areaanalyte / AreaIS) versus the concentration ratio (Concentrationanalyte / ConcentrationIS).

• Determine the concentration of the analyte in the samples by applying the calibration curve to the measured peak area ratios.

Quantitative Data and Method Validation

The following tables provide representative data for a typical GC-FID method validation using an internal standard. These values are illustrative and should be determined for each specific application.[5][6][7]

Table 1: Linearity

Analyte Concentration (µg/mL)	IS Concentration (µg/mL)	Peak Area Ratio (Analyte/IS)
1	10	0.12
5	10	0.61
10	10	1.22
25	10	3.05
50	10	6.10
100	10	12.21
Correlation Coefficient (r²)	> 0.999

Table 2: Precision (Repeatability)

Sample	Concentration (µg/mL)	Replicate 1 (Area Ratio)	Replicate 2 (Area Ratio)	Replicate 3 (Area Ratio)	Replicate 4 (Area Ratio)	Replicate 5 (Area Ratio)	Mean	% RSD
Low QC	5	0.60	0.62	0.61	0.60	0.63	0.61	< 2.0%
Mid QC	25	3.04	3.06	3.03	3.07	3.05	3.05	< 1.5%
High QC	75	9.15	9.18	9.13	9.20	9.16	9.16	< 0.5%

Table 3: Accuracy (Recovery)

Spiked Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery
Low	5.0	4.9	98.0%
Medium	50.0	50.7	101.4%
High	100.0	99.2	99.2%
Average Recovery	99.5%

Table 4: Limits of Detection (LOD) and Quantification (LOQ)

Parameter	Value (µg/mL)
Limit of Detection (LOD)	0.3
Limit of Quantification (LOQ)	1.0

Mandatory Visualizations

Caption: Workflow for quantitative analysis using an internal standard in GC-FID.

Caption: Logical relationship of internal standard method in gas chromatography.

References

• 1. Internal Standard Method and Calibration Curve Analysis in Gas Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. customs.go.jp [customs.go.jp]
• 4. m.youtube.com [m.youtube.com]
• 5. environics.com [environics.com]
• 6. scielo.org.co [scielo.org.co]
• 7. redalyc.org [redalyc.org]

Application Notes and Protocols for Undecane in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of undecane as a non-polar solvent in various organic synthesis applications. Detailed protocols, data summaries, and workflow visualizations are provided to guide researchers in leveraging the unique properties of undecane for their synthetic needs.

Properties of Undecane

Undecane (n-C₁₁H₂₄) is a colorless, flammable liquid alkane that serves as a versatile non-polar solvent in organic chemistry.[1][2] Its physical and chemical properties make it a suitable medium for a range of chemical transformations, particularly those involving non-polar reagents and high temperatures.

Table 1: Physical and Chemical Properties of Undecane

Property	Value	Reference
Molecular Formula	C₁₁H₂₄	[1][2]
Molecular Weight	156.31 g/mol	[3]
Boiling Point	196 °C	[1][2]
Melting Point	-26 °C	[1][2]
Density	0.74 g/mL at 20 °C	[1]
Flash Point	60 °C
Solubility in Water	Insoluble	[3]
Solubility in Organic Solvents	Soluble in ethanol, ether, and other non-polar solvents	[1]
Appearance	Colorless liquid	[3]

Applications in Organic Synthesis

Undecane's non-polar nature, high boiling point, and chemical inertness make it a valuable solvent for several classes of organic reactions.

Nanoparticle Synthesis

The synthesis of metallic nanoparticles often requires a non-polar, high-boiling solvent to control particle growth and prevent agglomeration. While specific protocols detailing the use of undecane are not abundant in the literature, its properties are highly analogous to dodecane (B42187), which has been successfully employed in the synthesis of indium nanoparticles. The following protocol is adapted from a procedure using dodecane and is expected to be effective with undecane.

Application Note: Undecane provides a stable, high-temperature environment for the controlled synthesis of nanoparticles. Its non-polar nature helps in the formation of uniform, well-dispersed nanoparticles by preventing uncontrolled aggregation.

Experimental Protocol: Synthesis of Indium Nanoparticles

This protocol describes the synthesis of indium nanoparticles in a non-polar solvent, adapted for undecane.

Materials:

• Indium(III) chloride (InCl₃)

• Lithium borohydride (B1222165) (LiBH₄)

• Undecane (anhydrous)

• Oleylamine (B85491) (capping agent)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• In a three-necked flask under an inert atmosphere (e.g., argon), dissolve InCl₃ in anhydrous DMF.

• In a separate flask, prepare a solution of LiBH₄ in anhydrous DMF.

• Slowly add the LiBH₄ solution to the InCl₃ solution with vigorous stirring at room temperature. The formation of a dark suspension indicates the reduction of In³⁺ to In⁰.

• To this suspension, add a solution of oleylamine in undecane.

• Continue stirring vigorously for several hours to facilitate the phase transfer of the indium nanoparticles into the undecane phase.

• Separate the undecane phase containing the nanoparticles from the DMF phase.

• The resulting nanoparticle suspension in undecane can be further purified by centrifugation and redispersion in fresh undecane if necessary.

Table 2: Representative Data for Nanoparticle Synthesis in a Non-Polar Alkane Solvent

Nanoparticle	Solvent	Capping Agent	Average Particle Size	Reference
Indium	n-Dodecane	Oleylamine	6.4 ± 0.4 nm

Diagram 1: Experimental Workflow for Nanoparticle Synthesis

Caption: Workflow for the synthesis of indium nanoparticles in undecane.

Esterification Reactions

Undecane can be utilized in esterification reactions, particularly in thermomorphic multicomponent solvent (TMS) systems, to facilitate catalyst recycling and product separation. Its high boiling point is also advantageous for driving the reaction towards completion by removing water.

Application Note: In hydroesterification reactions, a TMS system containing undecane (as the non-polar component) and a polar solvent (like methanol) allows for a homogeneous reaction at elevated temperatures. Upon cooling, the system separates into two phases, with the non-polar product concentrated in the undecane phase and the polar catalyst remaining in the methanol (B129727) phase, enabling easy separation and catalyst recycling.

Experimental Protocol: Hydroesterification of Methyl 10-Undecenoate

This protocol is based on a similar reaction using dodecane in a thermomorphic solvent system.

Materials:

• Methyl 10-undecenoate

• Methanol

• Undecane

• Palladium catalyst (e.g., Pd(OAc)₂)

• Ligand (e.g., a phosphine (B1218219) ligand)

• Acid co-catalyst (e.g., methanesulfonic acid)

• Carbon monoxide (CO)

Procedure:

• In a high-pressure autoclave, charge the palladium catalyst, ligand, and acid co-catalyst.

• Add the solvent system consisting of methanol and undecane.

• Add the substrate, methyl 10-undecenoate.

• Pressurize the reactor with carbon monoxide to the desired pressure.

• Heat the reaction mixture to the desired temperature with stirring. The mixture should become homogeneous at this temperature.

• Maintain the reaction at this temperature for the specified time.

• After the reaction is complete, cool the reactor to room temperature. The mixture will separate into two phases.

• Separate the upper undecane phase, which contains the desired diester product, from the lower methanol phase containing the catalyst.

• The product can be isolated from the undecane by distillation. The catalyst-containing methanol phase can be reused for subsequent reactions.

Table 3: Representative Data for Hydroesterification in a Thermomorphic Solvent System

Substrate	Product	Solvent System	Catalyst System	Temp (°C)	Time (h)	Yield (%)	Ref.
Methyl 10-undecenoate	Dimethyl dodecanedioate	Methanol/Dodecane	Pd/1,2-bis(di-tert-butylphosphino)methyl)benzene/MSA	100	24	79

Diagram 2: Logic of a Thermomorphic Multicomponent Solvent System

Caption: Principle of a thermomorphic multicomponent solvent system.

Cross-Coupling Reactions (e.g., Suzuki-Miyaura Coupling)

Undecane's non-polar, aprotic nature makes it a suitable solvent for various cross-coupling reactions, including the Suzuki-Miyaura coupling. These reactions often benefit from high temperatures, which are readily achievable with undecane's high boiling point.

Application Note: Undecane can serve as a high-boiling, non-polar medium for Suzuki-Miyaura cross-coupling reactions, facilitating the dissolution of non-polar substrates and ligands. Its inertness prevents unwanted side reactions with the organometallic intermediates.

Experimental Protocol: Generalized Suzuki-Miyaura Coupling

Materials:

• Aryl or vinyl halide (e.g., aryl bromide)

• Aryl or vinyl boronic acid or ester

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄)

• Undecane (anhydrous and degassed)

Procedure:

• To a flame-dried flask under an inert atmosphere, add the aryl halide, boronic acid, base, and palladium catalyst.

• Add anhydrous and degassed undecane via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a lower-boiling organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the palladium catalyst and inorganic salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Table 4: Representative Conditions for Suzuki-Miyaura Coupling in Non-Polar Solvents

Aryl Halide	Boronic Acid	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Bromotoluene	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene	100	12	>95
1-Bromo-4-methoxybenzene	4-Methylphenylboronic acid	PdCl₂(dppf)	K₃PO₄	1,4-Dioxane	100	8	98

Diagram 3: Generalized Workflow for Suzuki-Miyaura Coupling

References

• 1. grokipedia.com [grokipedia.com]
• 2. Undecane - Wikipedia [en.wikipedia.org]
• 3. Undecane | C11H24 | CID 14257 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Undecane as a Distillation Chaser

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the purification of chemical compounds, particularly in research and drug development, distillation is a fundamental technique for separating liquids with different boiling points.[1] However, challenges arise when dealing with small quantities of a high-boiling point product or when trying to remove the last traces of a lower-boiling solvent from a reaction mixture. In such scenarios, a distillation chaser, also known as a carrier solvent, can be an invaluable tool.[2][3] Undecane, a long-chain alkane, is an effective distillation chaser due to its high boiling point, chemical inertness, and ability to physically "push" the more volatile components through the distillation apparatus.[4][5]

A distillation chaser is a high-boiling-point solvent that is added to the distillation flask after the majority of the lower-boiling component has been removed. As the chaser solvent is heated and begins to vaporize, it transfers heat to the distillation column and helps to carry over the remaining vapors of the lower-boiling substance, ensuring a more complete separation and minimizing product loss.[3]

Physicochemical Properties of Undecane

Undecane's utility as a distillation chaser stems from its specific physical and chemical properties. It is a colorless, oily liquid with a faint characteristic odor.[5] Its high boiling point, low vapor pressure at room temperature, and chemical stability make it an ideal candidate for this application.

Property	Value	Units
Molecular Formula	C₁₁H₂₄	-
Molecular Weight	156.31	g/mol
Boiling Point	196	°C
Melting Point	-26	°C
Density	0.74	g/mL at 20°C
Vapor Pressure	0.41	mmHg at 25°C
Flash Point	60	°C
Solubility	Insoluble in water; Soluble in organic solvents	-
Chemical Nature	Non-polar, chemically inert alkane	-

Selection Criteria for a Distillation Chaser

The choice of a suitable distillation chaser is critical for a successful separation. The ideal chaser solvent should possess the following characteristics:

• High Boiling Point: The boiling point of the chaser must be significantly higher than that of the substance being distilled to ensure that the chaser does not co-distill.

• Chemical Inertness: The chaser should not react with the components of the mixture under the distillation conditions.[6]

• Appropriate Solubility: The chaser should be miscible with the distillation residue to ensure efficient heat transfer and entrainment of the target compound's vapors.

• Ease of Removal: After the distillation is complete, it should be possible to easily separate the chaser from the desired product if necessary, for example, by extraction or chromatography.[7]

• Safety and Environmental Considerations: The chaser should have a low toxicity and environmental impact.[8][9]

Comparison of Alkane Distillation Chasers

Undecane is part of a homologous series of n-alkanes that can be used as distillation chasers. The choice between them often depends on the specific boiling point required for the separation.

Alkane	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
Decane	C₁₀H₂₂	142.28	174
Undecane	C₁₁H₂₄	156.31	196
Dodecane	C₁₂H₂₆	170.33	216

Note: Data sourced from PubChem.[4][5][10]

Experimental Protocols

Protocol 1: Use of Undecane as a Distillation Chaser in Fractional Distillation

This protocol describes the use of undecane as a distillation chaser to ensure the complete transfer of a high-boiling product after the removal of a lower-boiling solvent.

Materials:

• Reaction mixture containing the desired product and a residual lower-boiling solvent.

• Undecane (high purity).

• Standard fractional distillation apparatus (round-bottom flask, fractionating column, condenser, receiving flask).[11][12]

• Heating mantle with a stirrer.

• Boiling chips or magnetic stir bar.

• Thermometer.

• Clamps and stands.

Procedure:

• Initial Distillation:

  • Assemble the fractional distillation apparatus.[13]

  • Charge the round-bottom flask with the reaction mixture and a few boiling chips or a magnetic stir bar. The flask should not be more than two-thirds full.

  • Begin heating the mixture to distill off the lower-boiling solvent.

  • Collect the solvent in the receiving flask, monitoring the temperature at the still head.

  • Continue the distillation until the rate of solvent collection significantly decreases and the temperature begins to drop.

• Addition of Undecane (Chaser):

  • Allow the distillation apparatus to cool down.

  • Remove the heating mantle and carefully add a volume of undecane to the distillation flask. The amount of undecane should be sufficient to allow for efficient stirring and heating of the remaining residue.

  • Reassemble the apparatus.

• Chasing the Product:

  • Resume heating the flask.

  • As the undecane heats up, its vapors will rise into the fractionating column, heating the column packing and carrying over the last traces of the lower-boiling solvent and then the desired product.

  • Closely monitor the temperature at the still head. A rise in temperature will indicate that the product is starting to distill.

  • Collect the product in a clean receiving flask.

  • Stop the distillation when the temperature at the still head begins to rise towards the boiling point of undecane, indicating that all of the product has been distilled over.

• Post-Distillation:

  • Allow the apparatus to cool completely before disassembly.

  • The remaining undecane in the distillation flask can be recovered or disposed of according to laboratory safety protocols.

Fractional Distillation Workflow with Undecane Chaser.

Protocol 2: Removal of a High-Boiling Solvent using Undecane as a Chaser with a Rotary Evaporator

This protocol is useful for removing a high-boiling point solvent (e.g., DMF, DMSO) from a reaction mixture when the desired product is of lower volatility than the solvent but higher volatility than undecane.

Materials:

• Reaction mixture in a high-boiling solvent.

• Undecane (high purity).

• Rotary evaporator.[14][15][16]

• Round-bottom flask.

• Vacuum pump.

• Heating bath.

Procedure:

• Initial Concentration (Optional):

  • If possible, a portion of the high-boiling solvent can be removed under high vacuum on the rotary evaporator.[17]

• Addition of Undecane:

  • Transfer the reaction mixture to a round-bottom flask suitable for the rotary evaporator.

  • Add a volume of undecane to the flask.

• Azeotropic Removal (if applicable) or Chasing:

  • Although undecane does not form azeotropes with all high-boiling solvents, its presence can aid in their removal by altering the vapor-liquid equilibrium.[18][19][20]

  • Attach the flask to the rotary evaporator.

  • Set the heating bath to a temperature that will allow for the evaporation of the high-boiling solvent but is below the boiling point of your product at the intended vacuum.

  • Gradually apply vacuum and begin rotation.

  • The undecane will act as a high-boiling medium, facilitating the removal of the more volatile solvent.

• Product Isolation:

  • Once the high-boiling solvent has been removed, the product will remain dissolved in the undecane.

  • The product can then be isolated from the undecane by a subsequent purification step such as chromatography or extraction.

Workflow for High-Boiling Solvent Removal using Undecane.

Safety Precautions

• Undecane is a flammable liquid and should be handled in a well-ventilated fume hood away from ignition sources.[5]

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Never distill to dryness, as this can lead to the formation of explosive peroxides in some cases and can cause the glassware to break.

• Ensure that all glassware joints are properly sealed to prevent the escape of flammable vapors.[11]

By following these protocols and considering the properties of undecane, researchers can effectively utilize it as a distillation chaser to improve the efficiency and yield of their chemical purifications.

References

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. KiloMentor: Using Chasers in the Work-up to make a High-boiling Solvent Practical [kilomentor.blogspot.com]
• 3. Distillation-chaser Definition & Meaning | YourDictionary [yourdictionary.com]
• 4. Dodecane | C12H26 | CID 8182 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Undecane | C11H24 | CID 14257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions [kjhil.com]
• 7. biotage.com [biotage.com]
• 8. Important points to be considered for selecting solvents in different applications [onlytrainings.com]
• 9. egon.cheme.cmu.edu [egon.cheme.cmu.edu]
• 10. n-Decane n-undecane n-dodecane | C33H72 | CID 129774139 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. orgchemboulder.com [orgchemboulder.com]
• 13. youtube.com [youtube.com]
• 14. rocker.com.tw [rocker.com.tw]
• 15. acrossinternational.com [acrossinternational.com]
• 16. labuniquely.com [labuniquely.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. US10233410B2 - Minimum boiling azeotrope of n-butyl-3-hydroxybutyrate and n-undecane and application of the azeotrope to solvent cleaning - Google Patents [patents.google.com]
• 19. Azeotrope tables - Wikipedia [en.wikipedia.org]
• 20. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]

Application Notes and Protocols: Undecane in Petroleum Research and Fuel Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the utilization of undecane in petroleum research and fuel analysis. This document includes summaries of quantitative data, detailed experimental protocols, and visualizations of key processes to facilitate understanding and application in a laboratory setting.

Introduction

Undecane (C₁₁H₂₄) is a linear alkane that serves as a crucial component in petroleum research and the development of synthetic fuels.[1] Its well-defined physical and chemical properties make it an excellent surrogate component for more complex hydrocarbon mixtures like jet fuel and diesel.[2][3] In fuel analysis, its distinct chromatographic signature allows it to be used as an internal standard for the quantification of other hydrocarbons.[4] This document outlines key applications, experimental procedures, and relevant data for the effective use of undecane in these fields.

Data Presentation

Physical and Chemical Properties of Undecane

The fundamental properties of undecane are essential for its application in fuel analysis and as a surrogate fuel component. A summary of these properties is presented below.

Property	Value	Units	Reference
Molecular Weight	156.31	g/mol	[5]
Boiling Point	196	°C	[4]
Flash Point	60	°C	[6]
Density	0.74	g/cm³	[5]
Water Solubility	Insoluble	-	[5]

Undecane in Surrogate Fuel Formulations

Undecane and similar n-alkanes are key components in surrogate fuel mixtures designed to mimic the combustion behavior of complex fuels like Jet-A. The following table provides examples of surrogate fuel compositions.

Surrogate Fuel	Component	Mole Fraction (%)	Application	Reference
Jet Fuel Surrogate	n-dodecane	39.05	Jet Fuel Combustion	[7]
isocetane	21.79
decalin	11.49
toluene	27.67
Diesel Surrogate	n-decane	80	Diesel Combustion	[3]
n-propylbenzene	20

Experimental Protocols

Gas Chromatography-Flame Ionization Detection (GC-FID) for Fuel Analysis

This protocol details the use of undecane as an internal standard for the quantitative analysis of hydrocarbon components in a fuel sample.

Materials and Reagents:

• Gas Chromatograph with Flame Ionization Detector (GC-FID)

• Capillary Column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)[8]

• Undecane (analytical standard)

• Hexane (B92381) or Methylene Chloride (solvent)[9]

• Fuel Sample

• Volumetric flasks, syringes

Procedure:

• Internal Standard Solution Preparation: Prepare a stock solution of undecane in hexane at a concentration of 1000 ppm.

• Calibration Standards Preparation: Prepare a series of calibration standards containing known concentrations of the target analytes in hexane. Add a fixed amount of the undecane internal standard solution to each calibration standard.

• Sample Preparation: Dilute the fuel sample with hexane in a volumetric flask. Add the same fixed amount of the undecane internal standard solution to the diluted sample.

• GC-FID Analysis:

  • Injector Temperature: 250 °C[8]

  • Detector Temperature: 280 °C[8]

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 1 minute.

    • Ramp: 10°C/min to 250°C.

    • Hold: 5 minutes at 250°C.[8]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.[8]

  • Injection Volume: 1 µL[8]

• Data Analysis: Identify and integrate the peaks corresponding to the analytes and the undecane internal standard. Calculate the response factor for each analyte relative to the internal standard using the calibration standards. Quantify the analytes in the fuel sample using their peak areas and the calculated response factors.

Shock Tube Combustion of Undecane

This protocol outlines the general procedure for studying the combustion characteristics of undecane, often as a component of a surrogate fuel, using a shock tube.

Apparatus:

• High-pressure shock tube[10]

• Laser-based diagnostics for ignition delay time measurement (e.g., OH* chemiluminescence)[11]

• Gas mixing system

• Data acquisition system

Procedure:

• Mixture Preparation: Prepare a homogenous mixture of undecane vapor, an oxidizer (e.g., air), and a diluent (e.g., argon) in a mixing tank. The mole fractions of each component should be precisely controlled.

• Shock Tube Preparation: Evacuate the driven section of the shock tube to a high vacuum. Fill the driven section with the prepared gas mixture to a specific initial pressure.

• Experiment Initiation: Pressurize the driver section with a high-pressure driver gas (e.g., helium) until the diaphragm separating the driver and driven sections ruptures. This generates a shock wave that propagates through the test gas, rapidly increasing its temperature and pressure.[12]

• Data Acquisition: The shock wave reflects off the end wall of the driven section, further compressing and heating the test gas. The ignition delay time is measured as the time between the arrival of the reflected shock wave and the onset of combustion, which is typically detected by a sharp increase in pressure or the emission of light from radical species like OH*.[11][12]

• Data Analysis: Repeat the experiment at various initial temperatures, pressures, and equivalence ratios to map the combustion behavior of undecane.

Flow Reactor Oxidation of Undecane

This protocol describes the study of undecane oxidation under controlled conditions in a flow reactor.

Apparatus:

• Flow reactor (quartz or stainless steel tube) housed in a furnace[8]

• Mass flow controllers for precise gas delivery

• Liquid fuel delivery system (e.g., syringe pump and vaporizer)

• Gas chromatograph or other analytical instrument for product analysis

Procedure:

• Reactor Setup: Heat the flow reactor to the desired reaction temperature.

• Gas and Fuel Delivery: Use mass flow controllers to introduce a carrier gas (e.g., nitrogen) and an oxidizer (e.g., air) into the reactor at a constant flow rate. Introduce liquid undecane at a precise flow rate using a syringe pump, and vaporize it in a heated section before it enters the reactor.[8]

• Reaction: The reactants mix and flow through the reactor, where oxidation occurs at a relatively constant temperature and pressure. The residence time in the reactor is controlled by the total flow rate and the reactor volume.

• Product Sampling and Analysis: At the reactor outlet, a portion of the gas stream is sampled and directed to an analytical instrument, such as a gas chromatograph, to identify and quantify the reactants, intermediates, and final products.

• Data Collection: Vary the reactor temperature, pressure, equivalence ratio, and residence time to study the kinetics of undecane oxidation.

Visualizations

Caption: GC-FID experimental workflow using undecane as an internal standard.

Caption: Simplified pyrolysis reaction pathway of undecane.

References

• 1. Experimental and Modeling Investigation on the Pyrolysis of n-Decane Initiated by Nitropropane. Part I: 1-Nitropropane - PMC [pmc.ncbi.nlm.nih.gov]
• 2. osti.gov [osti.gov]
• 3. web.stanford.edu [web.stanford.edu]
• 4. researchgate.net [researchgate.net]
• 5. Undecane | C11H24 | CID 14257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. shepherd.caltech.edu [shepherd.caltech.edu]
• 9. epa.gov [epa.gov]
• 10. KIT - Institute of Physical Chemistry - Molecular Physical Chemistry Group - Research - Combustion chemistry [ipc.kit.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. m.youtube.com [m.youtube.com]

Application Notes and Protocols: Undecane as a Phase Change Material for Thermal Energy Storage

For Researchers, Scientists, and Drug Development Professionals

Introduction

Undecane, a linear alkane with the chemical formula C₁₁H₂₄, is a promising organic phase change material (PCM) for low-temperature thermal energy storage (TES) applications. Its characteristic solid-liquid phase transition at approximately -26°C makes it particularly suitable for applications in cold chain logistics, vaccine storage, and the thermal management of sensitive electronic components. Organic PCMs like undecane offer several advantages, including congruent melting, chemical stability, non-corrosiveness, and tunable phase change temperatures through the creation of binary or ternary mixtures.[1]

This document provides detailed application notes on the thermophysical properties of undecane, protocols for its characterization, and methods for enhancing its performance as a PCM.

Thermophysical Properties of Undecane

The efficiency of a PCM in a thermal energy storage system is largely determined by its thermophysical properties. A summary of the key properties of n-undecane is presented in the table below.

Property	Symbol	Phase	Value	Unit	Source(s)
Melting Point	T_m	Solid-Liquid	-26	°C	[2][3][4]
Boiling Point	T_b	Liquid	196	°C	[3][4][5]
Latent Heat of Fusion	ΔH_fus	-	144	kJ/kg
Thermal Conductivity	k	Solid	~0.2	W/(m·K)	[1][6]
Liquid	0.145	W/(m·K)
Density	ρ	Solid	-	g/cm³
Liquid	0.74	g/cm³	[2][3][5][7]
Specific Heat Capacity	c_p	Solid	-	J/(g·K)
Liquid	2.181	J/(g·K)	[8][9]

Experimental Characterization of Undecane as a PCM

Accurate characterization of the thermophysical properties of undecane is crucial for designing and modeling thermal energy storage systems. The following sections detail the protocols for key experimental techniques.

Differential Scanning Calorimetry (DSC)

DSC is a fundamental technique for determining the phase change temperature and latent heat of fusion of PCMs.[10][11][12]

Objective: To determine the melting temperature and latent heat of fusion of n-undecane.

Materials:

• n-Undecane sample (high purity)

• DSC instrument with a cooling accessory

• Aluminum DSC pans and lids

• Reference material (e.g., indium) for calibration

Protocol:

• Calibration: Calibrate the DSC instrument for temperature and enthalpy using a certified indium standard.

• Sample Preparation: Accurately weigh 5-10 mg of n-undecane into an aluminum DSC pan. Hermetically seal the pan to prevent any loss of material during the experiment. Prepare an empty, sealed aluminum pan to be used as a reference.

• DSC Measurement:

  • Place the sample and reference pans in the DSC cell.

  • Equilibrate the sample at a temperature well below the expected melting point (e.g., -50°C).

  • Heat the sample at a controlled rate (e.g., 2-10 K/min) to a temperature above the melting point (e.g., 0°C).[10]

  • Hold the sample at this temperature for a few minutes to ensure complete melting.

  • Cool the sample back to the initial temperature at the same controlled rate.

  • Repeat the heating and cooling cycle for a total of three cycles to ensure reproducibility.[10]

• Data Analysis:

  • From the heating curve, determine the onset temperature of the melting peak, which corresponds to the melting point (T_m).

  • Integrate the area of the melting peak to determine the latent heat of fusion (ΔH_fus).

  • Similarly, analyze the cooling curve to determine the solidification temperature and latent heat of solidification.

DSC experimental workflow for undecane.

Thermal Conductivity Measurement: Transient Hot Wire Method

The transient hot wire (THW) method is a widely used and accurate technique for measuring the thermal conductivity of liquids and solids.[13][14][15][16][17]

Objective: To measure the thermal conductivity of n-undecane in both solid and liquid phases.

Materials:

• Transient Hot Wire apparatus

• Custom-built sample cell for liquids and solids

• n-Undecane sample

• Temperature-controlled bath

Protocol:

• Apparatus Setup:

  • Set up the transient hot wire apparatus, which consists of a thin platinum wire suspended in the sample cell. The wire acts as both a heating element and a temperature sensor.

  • Connect the wire to a power source and a resistance measurement system.

• Sample Preparation:

  • Liquid Phase: Pour the liquid undecane into the sample cell, ensuring the hot wire is fully submerged.

  • Solid Phase: Pour the liquid undecane into the sample cell and then place the cell in a temperature-controlled bath set to a temperature below undecane's freezing point. Allow sufficient time for the sample to completely solidify.

• Measurement:

  • Immerse the sample cell in a temperature-controlled bath set to the desired measurement temperature. Allow the sample to reach thermal equilibrium.

  • Apply a constant power pulse to the hot wire for a short duration (typically 1-2 seconds).

  • Record the temperature rise of the wire as a function of time during and after the pulse.

• Data Analysis:

  • The thermal conductivity (k) is calculated from the slope of the linear portion of the temperature rise versus the logarithm of time plot, using the following equation: k = (q / 4πλ) * (d(ΔT) / d(ln(t))) where q is the heat input per unit length of the wire, and ΔT is the temperature rise at time t.

Transient Hot Wire method workflow.

Thermal Cycling Test

Thermal cycling tests are essential to evaluate the long-term stability and reliability of PCMs.[18][19][20]

Objective: To assess the thermal stability of undecane after repeated melting and freezing cycles.

Materials:

• Environmental chamber or thermal cycler

• Sealed container for the undecane sample

• DSC instrument

Protocol:

• Sample Preparation: Place a known quantity of undecane in a sealed container to prevent evaporation or contamination.

• Thermal Cycling:

  • Place the container in an environmental chamber.

  • Subject the sample to a series of heating and cooling cycles that span its phase change temperature. For undecane, a suitable temperature range would be -40°C to 0°C.

  • The heating and cooling rates should be controlled and representative of the intended application.

  • Perform a large number of cycles (e.g., 100, 500, 1000 cycles) to simulate long-term use.[19]

• Post-Cycling Analysis:

  • After a predetermined number of cycles, remove a small aliquot of the undecane sample.

  • Perform DSC analysis on the cycled sample as described in the DSC protocol.

  • Compare the melting temperature and latent heat of fusion of the cycled sample with those of the uncycled (pristine) sample.

  • Any significant changes in these properties indicate thermal degradation of the PCM.

Enhancing the Thermal Conductivity of Undecane

A significant drawback of organic PCMs, including undecane, is their low thermal conductivity, which limits the rate of heat transfer during charging and discharging of the thermal energy storage system. A promising approach to address this limitation is the dispersion of highly conductive nanoparticles within the PCM to form a nano-enhanced phase change material (NEPCM).

Common Nanoparticles for Enhancement:

• Graphene and Graphene Nanoplatelets (GNPs): These materials exhibit exceptionally high thermal conductivity and can significantly enhance the thermal performance of PCMs even at low concentrations.[21][22]

• Carbon Nanotubes (CNTs): Similar to graphene, CNTs possess excellent thermal conductivity and are effective in improving the heat transfer characteristics of PCMs.[23][24][25]

• Metallic Nanoparticles (e.g., Cu, Ag, Al): These nanoparticles also offer high thermal conductivity but may be more prone to agglomeration and sedimentation.

Protocol for Preparation of Undecane-Graphene Nanocomposite

Objective: To prepare a stable dispersion of graphene nanoplatelets in undecane to enhance its thermal conductivity.

Materials:

• n-Undecane

• Graphene nanoplatelets (GNPs)

• Surfactant (e.g., sodium dodecylbenzenesulfonate - SDBS) (optional, to improve dispersion)

• Ultrasonic bath or probe sonicator

• Magnetic stirrer with heating plate

Protocol:

• Dispersion of GNPs:

  • Weigh the desired amount of GNPs (e.g., 0.1 to 1.0 wt%).

  • If using a surfactant, dissolve it in a small amount of a suitable solvent.

  • Add the GNPs to the solvent-surfactant mixture and sonicate for an extended period (e.g., 1-2 hours) to achieve a good dispersion.

• Mixing with Undecane:

  • Heat the n-undecane to a temperature slightly above its melting point (e.g., 0°C) while stirring.

  • Slowly add the GNP dispersion to the molten undecane while maintaining stirring.

  • Continue stirring and sonication of the mixture for several hours to ensure a homogeneous dispersion of the nanoparticles.

• Solvent Evaporation (if applicable):

  • If a solvent was used for the initial dispersion, slowly increase the temperature of the mixture to evaporate the solvent completely.

• Characterization:

  • Measure the thermal conductivity of the prepared NEPCM using the transient hot wire method.

  • Perform DSC analysis to determine the effect of the nanoparticles on the phase change temperature and latent heat of fusion.

  • Use techniques like Scanning Electron Microscopy (SEM) to observe the dispersion of the nanoparticles within the undecane matrix.

Preparation of undecane-graphene nanocomposite.

Conclusion

Undecane is a valuable phase change material for low-temperature thermal energy storage applications. Its well-defined thermophysical properties and chemical stability make it a reliable choice for researchers and engineers. The experimental protocols provided in these application notes offer a standardized approach to characterizing undecane and other similar PCMs. Furthermore, the enhancement of its thermal conductivity through the incorporation of nanoparticles opens up new possibilities for improving the performance and efficiency of thermal energy storage systems. Careful selection of nanoparticle type, concentration, and dispersion method is crucial to achieving optimal thermal performance without significantly compromising the latent heat storage capacity.

References

• 1. Thermal conductivity at high pressure of solid odd‐numbered n‐alkanes ranging from C9H20 to C19H40 | Semantic Scholar [semanticscholar.org]
• 2. Undecane (C11H24) High Purity 99% Available at Attractive Prices, Supplier in Mumbai [nacchemical.com]
• 3. Undecane = 99 1120-21-4 [sigmaaldrich.com]
• 4. grokipedia.com [grokipedia.com]
• 5. guidechem.com [guidechem.com]
• 6. researchgate.net [researchgate.net]
• 7. Undecane | C11H24 | CID 14257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 7006bdce-4e1b-4e27-b4a4-e221d0e0d253.filesusr.com [7006bdce-4e1b-4e27-b4a4-e221d0e0d253.filesusr.com]
• 9. Undecane [webbook.nist.gov]
• 10. Experimental Characterization of Phase Change Materials for Refrigeration Processes [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Transient hot wire method - Wikipedia [en.wikipedia.org]
• 14. accuinstruments.com [accuinstruments.com]
• 15. m.youtube.com [m.youtube.com]
• 16. thermtest.com [thermtest.com]
• 17. mjbas.com [mjbas.com]
• 18. How to Accelerate PCM Cycling Tests to Predict 10-Year Performance — Accelerated Protocols [eureka.patsnap.com]
• 19. mdpi.com [mdpi.com]
• 20. mdpi.com [mdpi.com]
• 21. researchgate.net [researchgate.net]
• 22. mdpi.com [mdpi.com]
• 23. researchgate.net [researchgate.net]
• 24. files01.core.ac.uk [files01.core.ac.uk]
• 25. Advances in Electrically and Thermally Conductive Functional Nanocomposites Based on Carbon Nanotubes [mdpi.com]

Application Notes and Protocols for the Synthesis of Undecane Derivatives in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the synthesis and medicinal chemistry applications of several classes of undecane derivatives. Detailed experimental protocols for the synthesis of representative compounds are included, along with quantitative data to facilitate reproducibility and further investigation. The unique structural features of these derivatives make them attractive scaffolds for the development of novel therapeutic agents targeting a range of diseases, including cancer and neurological disorders.

Spiro[5.5]undecane Derivatives as Potential Anticancer Agents

Spiro[5.5]undecane derivatives represent a class of compounds with a rigid three-dimensional structure, making them promising candidates for targeted drug design. Certain derivatives have demonstrated significant in vitro anticancer activity.

Application Notes

The synthesis of substituted spiro[5.5]undecane-1,5,9-triones can be achieved through a cascade cyclization process involving a double Michael addition reaction. Microwave-assisted synthesis has been shown to be an efficient method, significantly reducing reaction times compared to conventional heating. These compounds serve as a scaffold for further functionalization to explore structure-activity relationships (SAR) for the development of potent anticancer agents.

Quantitative Data

Compound ID	Synthetic Method	Reaction Time	Yield (%)	Melting Point (°C)	Reference
1	Conventional	2-3 hours	-	246-248	[1]
1	Microwave	15-20 minutes	High	-	[1]

Compound 1: 7,11-bis(4-fluorophenyl)-3,3-dimethylspiro[5.5]undecane-1,5,9-trione

Experimental Protocols

Protocol 1: Conventional Synthesis of 7,11-bis(4-fluorophenyl)-3,3-dimethylspiro[5.5]undecane-1,5,9-trione (1) [1]

• Starting Material Synthesis: (1E,4E)-1,5-bis(4-fluorophenyl)penta-1,4-dien-3-one is synthesized via an aldol (B89426) condensation of 4-fluorobenzaldehyde (B137897) and acetone (B3395972) in the presence of ethanolic NaOH.

• Michael Addition and Cyclization:

  • In a round-bottom flask, dissolve dimedone (1 equivalent) and (1E,4E)-1,5-bis(4-fluorophenyl)penta-1,4-dien-3-one (1 equivalent) in a suitable solvent.

  • Add a catalytic amount of triethylamine.

  • Stir the reaction mixture at room temperature for 2-3 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography to obtain the desired spiro[5.5]undecane derivative.

• Characterization:

  • Confirm the structure of the synthesized compound using spectroscopic methods such as IR, ¹H-NMR, ¹³C-NMR, and mass spectrometry.

Protocol 2: Microwave-Assisted Synthesis of 7,11-bis(4-fluorophenyl)-3,3-dimethylspiro[5.5]undecane-1,5,9-trione (1) [1]

• Reaction Setup:

  • In a microwave reactor vessel, combine dimedone (1 equivalent), (1E,4E)-1,5-bis(4-fluorophenyl)penta-1,4-dien-3-one (1 equivalent), and a catalytic amount of triethylamine.

• Microwave Irradiation:

  • Subject the reaction mixture to microwave irradiation. Optimized parameters such as reaction time, temperature, and power settings should be determined for maximum yield. A typical reaction time is 15-20 minutes.

• Work-up and Purification:

  • Follow the same work-up and purification procedure as described in the conventional synthesis protocol.

Potential Mechanism of Action: Anticancer Activity

While the exact mechanism of action for many spiro[5.5]undecane derivatives is still under investigation, some studies suggest that they may induce apoptosis in cancer cells by interfering with key signaling pathways, such as the NF-κB pathway.

Caption: Potential inhibition of the NF-κB signaling pathway by spiro[5.5]undecane derivatives.

Pentacyclo[5.4.0.0(2,6).0(3,10).0(5,9)]undecane Derivatives as Dopamine (B1211576) Transporter Inhibitors

Pentacyclo[5.4.0.0(2,6).0(3,10).0(5,9)]undecane (PCU) derivatives are rigid, caged structures that have been investigated for their potential as therapeutic agents for Parkinson's disease. These compounds can act as dopamine transporter (DAT) inhibitors.

Application Notes

The synthesis of functionalized PCU derivatives often starts with the protection of one of the ketone groups of the parent dione, followed by further chemical modifications. The rigid framework of these molecules allows for precise positioning of substituents to interact with the dopamine transporter.

Quantitative Data

| Reaction | Catalyst | Solvent | Temperature (°C) | Time | Yield (%) | Reference | |---|---|---|---|---|---| | PCU Protection | p-toluenesulfonic acid | Benzene | Reflux | 4 days | 74 |[2] | | PCU Protection | Sulphated Zirconia | Toluene (B28343) | 80 | 45 min | 99.8 |[2] |

Experimental Protocols

Protocol 3: Protection of Pentacyclo[5.4.0.0(2,6).0(3,10).0(5,9)]undecane-8,11-dione (PCU) [2]

• Reaction Setup:

  • In a closed system, place PCU (1.15 mmol), ethylene (B1197577) glycol (1.15 mmol), and toluene (1 mL) as the solvent.

  • Add sulphated zirconia (25 mg) as the catalyst.

• Reaction:

  • Stir the reaction mixture for 45 minutes at 80 °C.

• Work-up and Purification:

  • Recover the sulphated zirconia by filtration and wash it with CH₂Cl₂.

  • Dry the filtrate with anhydrous sodium sulfate (B86663) and evaporate the solvent to dryness to obtain the mono-protected PCU derivative.

Mechanism of Action: Dopamine Transporter Inhibition

PCU derivatives can block the reuptake of dopamine from the synaptic cleft by binding to the dopamine transporter. This leads to an increase in the extracellular concentration of dopamine, which can be beneficial in conditions like Parkinson's disease where there is a dopamine deficiency.

Caption: Inhibition of the dopamine transporter (DAT) by pentacyclo-undecane (PCU) derivatives.

Diarylundecanone Derivatives with Cytotoxic and Antioxidant Activity

Diarylundecanone derivatives, both naturally occurring and synthetic, have shown promising biological activities, including cytotoxic effects against cancer cells and antioxidant properties.

Application Notes

The synthesis of these compounds can be achieved through a modified Wittig reaction, allowing for the introduction of various aryl groups at both ends of the undecane chain. This synthetic flexibility enables the exploration of how different substitution patterns on the aromatic rings affect the biological activity of the compounds.

Quantitative Data

Compound	Assay	IC50 (µg/mL)	Reference
Ardisinone E	Brine shrimp lethality	4.19	[3]
Analog 18e	NBT free radical scavenging	12.28	[3]
Analog 18k	NBT free radical scavenging	11.04	[3]
Analog 18m	NBT free radical scavenging	11.32	[3]
Analog 18e	5-lipoxygenase inhibition	12.8	[3]
Analog 18k	5-lipoxygenase inhibition	15.23	[3]
Analog 18m	5-lipoxygenase inhibition	15.23	[3]

Experimental Protocols

A general synthetic workflow for diarylundecanone derivatives involves the coupling of two different aryl moieties to an undecane backbone.

Caption: Conceptual synthetic workflows for diarylundecanone derivatives.

Note: Detailed, step-by-step protocols with specific reagents, quantities, and reaction conditions for the synthesis of diarylundecanone derivatives were not available in the searched literature. The provided diagram illustrates general synthetic strategies that could be employed. Researchers should consult specialized synthetic chemistry literature for detailed procedures.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Undecane Microencapsulation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental protocols for the microencapsulation of undecane, a phase change material (PCM), utilizing three common and effective polymerization techniques: suspension, in-situ, and interfacial polymerization. The provided methodologies and comparative data will enable researchers to select and optimize an encapsulation strategy based on desired microcapsule characteristics such as particle size, encapsulation efficiency, and thermal properties.

Introduction to Undecane Microencapsulation

Undecane is a paraffin (B1166041) hydrocarbon that undergoes a solid-liquid phase transition at a temperature suitable for various thermal energy storage applications, including in textiles, building materials, and electronic cooling. Microencapsulation of undecane is essential to contain the liquid phase, prevent leakage, and increase the heat transfer surface area. The shell material not only protects the core but also determines the mechanical strength and release characteristics of the microcapsules. This document outlines protocols for encapsulating undecane in polymeric shells, offering a comparative overview of the resulting microstructures and thermal performance.

Comparative Data of Microencapsulation Methods

The choice of microencapsulation technique significantly influences the properties of the final product. The following tables summarize quantitative data obtained from undecane and similar alkane microencapsulation experiments, providing a basis for method selection.

Table 1: Influence of Process Parameters on Undecane Microcapsules via Suspension Polymerization with PMMA Shell

Emulsifier	Emulsifier Conc. (% w/w)	Core:Wall Ratio	Emulsification Speed (rpm)	Avg. Particle Size (μm)	Phase Change Enthalpy (J/g)	Encapsulation Efficiency (%)
SMA	7	2.5:1	2000	10.25	120.3	83.3
Tween-80	7	2.5:1	2000	-	-	-
Tween-80/Span-80	7	2.5:1	2000	-	-	-
SMA	1	2.5:1	2000	-	-	-
SMA	3	2.5:1	2000	-	-	-
SMA	5	2.5:1	2000	-	-	-
SMA	9	2.5:1	2000	-	-	-
SMA	7	1.5:1	2000	-	-	-
SMA	7	2:1	2000	-	-	-
SMA	7	3:1	2000	-	-	-
SMA	7	2.5:1	1250	28.64	-	-
SMA	7	2.5:1	1500	22.47	-	-
SMA	7	2.5:1	1750	12.68	-	-

Data compiled from studies on undecane microencapsulation.[1][2] Note: '-' indicates data not available in the provided sources.

Table 2: Properties of Alkane Microcapsules via Interfacial and In-situ Polymerization

Encapsulation Method	Core Material	Shell Material	Avg. Particle Size (μm)	Shell Thickness (nm)	Phase Change Enthalpy (J/g)	Encapsulation Efficiency (%)
Interfacial Polymerization	n-Octadecane	Polyurethane	9.4 - 16.7	220 - 460	50 - 132	up to 67
In-situ Polymerization	n-Octadecane	Melamine-Formaldehyde	~2.2	-	144	59
In-situ Polymerization	n-Eicosane	Melamine-Formaldehyde	1.1	-	146.2	-
In-situ Polymerization	n-Octadecane	Melamine (B1676169) Urea-Formaldehyde	-	-	229.14	93.62

Data compiled from studies on microencapsulation of various alkanes.[1][3][4][5] Note: '-' indicates data not available in the provided sources.

Experimental Protocols

The following are detailed protocols for the microencapsulation of undecane using suspension, in-situ, and interfacial polymerization techniques.

Suspension Polymerization of Undecane with Polymethyl Methacrylate (B99206) (PMMA) Shell

This protocol describes the encapsulation of undecane with a PMMA shell, a method well-documented for its robustness and control over particle size.[1][2]

Materials:

• n-Undecane (Core Material)

• Methyl methacrylate (MMA) (Monomer)

• Pentaerythritol tetraacrylate (PETRA) (Cross-linking agent)

• 2,2'-Azobis(2-methylpropionitrile) (AIBN) (Initiator)

• Styrene-maleic anhydride (B1165640) (SMA) copolymer (Emulsifier)

• Distilled water

• Nitrogen gas

Equipment:

• Beakers

• Ultrasonic bath

• Magnetic stirrer with heating plate

• Mechanical stirrer

• Three-neck round-bottom flask

• Condenser

• Nitrogen inlet

• Thermometer

Protocol:

• Oil Phase Preparation: In a beaker, weigh the desired amounts of n-undecane, MMA, PETRA, and AIBN. A typical core-to-wall ratio to start with is 2.5:1.[1] Ultrasonically mix the components until a homogeneous oil phase is obtained.

• Aqueous Phase Preparation: In a separate beaker, dissolve the SMA emulsifier (e.g., 7% w/w of the oil phase) in distilled water and stir until the solution is clear.[1]

• Emulsification: Heat the aqueous phase to 50°C in the three-neck flask equipped with a mechanical stirrer. Add the oil phase to the aqueous phase while stirring at a high speed (e.g., 2000 rpm) for 15 minutes to form a stable oil-in-water emulsion.[1]

• Polymerization: After emulsification, reduce the stirring speed to a gentle agitation (e.g., 300 rpm) and purge the system with nitrogen gas. Increase the temperature to 85°C and maintain for 3 hours to ensure complete polymerization.[1]

• Washing and Drying: After the reaction, allow the suspension to cool to room temperature. Filter the microcapsules and wash them several times with distilled water to remove any unreacted monomers and emulsifier. Dry the collected microcapsules in an oven at a moderate temperature (e.g., 50°C) until a constant weight is achieved.

Workflow Diagram:

Caption: Suspension polymerization workflow for undecane microencapsulation.

In-situ Polymerization of Undecane with Melamine-Formaldehyde (MF) Shell

This protocol is adapted from procedures for encapsulating other alkanes and is suitable for creating a robust, cross-linked shell around the undecane core.[4][6]

Materials:

• n-Undecane (Core Material)

• Melamine

• Formaldehyde (B43269) solution (37 wt%)

• Styrene-maleic anhydride (SMA) copolymer (Emulsifying/Modifying agent)

• Triethanolamine (for pH adjustment)

• Acetic acid (for pH adjustment)

• Distilled water

Equipment:

• Beakers

• Magnetic stirrer with heating plate

• Mechanical stirrer

• Three-neck round-bottom flask

• Condenser

• pH meter

Protocol:

• MF Prepolymer Synthesis: In a beaker, dissolve melamine and formaldehyde in distilled water. Adjust the pH of the suspension to 8-9 with triethanolamine. Heat the mixture to 70°C and stir for 30 minutes to obtain a clear, transparent MF prepolymer solution.[7]

• Emulsification: In the three-neck flask, disperse n-undecane in an aqueous solution of the SMA emulsifier at a temperature above the melting point of undecane (e.g., 55°C) with vigorous stirring to form an oil-in-water emulsion.

• Shell Formation: While maintaining the temperature and stirring, slowly add the prepared MF prepolymer to the emulsion.

• Polymerization: Induce the polycondensation reaction by slowly lowering the pH of the suspension to around 4-5 with the dropwise addition of acetic acid.[4] Continue stirring for 2-4 hours at 70°C.

• Curing and Purification: After the polymerization, cool the suspension to room temperature. The microcapsules can be cured further by heating at a higher temperature (e.g., 100°C) for a short period to enhance the cross-linking of the shell.[8] Filter the microcapsules, wash them thoroughly with distilled water, and dry them.

Workflow Diagram:

Caption: In-situ polymerization workflow for undecane microencapsulation.

Interfacial Polymerization of Undecane with Polyurethane (PU) Shell

This protocol is based on the encapsulation of n-octadecane and can be adapted for undecane to form a polyurethane shell at the oil-water interface.[1][9]

Materials:

• n-Undecane (Core Material)

• Toluene (Solvent for oil phase)

• Polymethylene polyphenylene isocyanate (PAPI) (Monomer in oil phase)

• Polyethylene (B3416737) glycol (PEG) (Monomer in aqueous phase)

• Poly(vinyl alcohol) (PVA) (Stabilizer)

• Distilled water

Equipment:

• Beakers

• Magnetic stirrer

• High-speed homogenizer (e.g., Ultra-Turrax)

• Mechanical stirrer

Protocol:

• Oil Phase Preparation: In a beaker, dissolve PAPI and n-undecane in toluene. The amount of undecane can be varied to achieve different core loadings.

• Aqueous Phase Preparation: Prepare an aqueous solution of PVA (e.g., 2 wt%) in distilled water.

• Emulsification: Add the oil phase to the aqueous PVA solution and stir with a magnetic stirrer to form a coarse emulsion. Further homogenize the mixture using a high-speed disperser at around 15,000 rpm for 5 minutes to create a fine oil-in-water microemulsion.[1]

• Polymerization: Transfer the emulsion to a reactor equipped with a mechanical stirrer. Add an aqueous solution of polyethylene glycol dropwise to the emulsion while stirring. The polymerization reaction between the isocyanate in the oil droplets and the polyol in the aqueous phase will occur at the interface. Continue stirring for several hours at room temperature to complete the shell formation.

• Washing and Drying: Collect the microcapsules by filtration, wash them with distilled water and an appropriate solvent (e.g., ethanol) to remove unreacted monomers and the stabilizer. Dry the microcapsules in an oven at a suitable temperature.

Workflow Diagram:

Caption: Interfacial polymerization workflow for undecane microencapsulation.

Characterization of Undecane Microcapsules

To evaluate the success of the microencapsulation and the properties of the resulting microcapsules, the following characterization techniques are recommended:

• Scanning Electron Microscopy (SEM): To observe the surface morphology, shape, and size of the microcapsules.

• Differential Scanning Calorimetry (DSC): To determine the phase change temperature and latent heat of the encapsulated undecane, which allows for the calculation of encapsulation efficiency.

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the chemical structure of the shell material and the successful encapsulation of undecane without chemical interaction between the core and shell.

• Laser Particle Size Analyzer: To obtain the particle size distribution of the microcapsules.

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the microcapsules and determine the core content.

By following these protocols and employing the suggested characterization techniques, researchers can effectively produce and evaluate undecane microcapsules tailored for their specific applications.

References

• 1. Polyurethane/n-Octadecane Phase-Change Microcapsules via Emulsion Interfacial Polymerization: The Effect of Paraffin Loading on Capsule Shell Formation and Latent Heat Storage Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Effect of In Situ Polymerization on the Thermal Stability and Enthalpy Properties of Wood‐Based Composites Based on Graphene Oxide–Modified Phase Change Microcapsule | CoLab [colab.ws]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Applying pH Modulation to Improve the Thermal Stability of Melamine–Formaldehyde Microcapsules Containing Butyl Stearate as a Phase-Change Material - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Polyurethane/<i>n</i>-Octadecane Phase-Change Microcapsules via Emulsion Interfacial Polymerization: The Effect of Paraffin Loading on Capsule Shell Formation and Latent Heat Storage Properties. - The University of Liverpool Repository [livrepository.liverpool.ac.uk]

Application Notes: Undecane as a Porogen in Porous Polymer Fabrication

For Researchers, Scientists, and Drug Development Professionals

Introduction

The fabrication of porous polymer scaffolds is a cornerstone of tissue engineering and advanced drug delivery systems. The architecture of these scaffolds—specifically their porosity, pore size, and interconnectivity—is critical for facilitating cell infiltration, nutrient transport, and controlled release of therapeutic agents. A common and effective method for creating these porous structures is the use of porogens, or pore-forming agents. Undecane, a non-toxic, non-polar alkane solvent, serves as an excellent non-solvating porogen for a variety of biocompatible polymers.

These notes detail the principles and applications of using undecane in polymer fabrication, focusing on methods such as thermally induced phase separation (TIPS) and solvent casting with particulate leaching.

Principle of Operation: Polymerization-Induced Phase Separation (PIPS)

When a polymer is dissolved in a solvent system containing undecane (a non-solvent or "poor solvent" for the polymer), a homogenous solution can be formed at an elevated temperature or with a co-solvent. During the fabrication process, a phase separation is induced, either by a change in temperature (TIPS) or by the evaporation of a co-solvent.

As the polymer phase solidifies or precipitates, the undecane forms distinct droplets or channels within the polymer matrix. Once the polymer structure is stable, the undecane is removed through a leaching process (typically using a solvent like ethanol (B145695) or hexane (B92381) in which undecane is soluble), leaving behind an interconnected porous network that mirrors the architecture of the phase-separated non-solvent. The concentration of undecane is a critical parameter: higher concentrations generally lead to greater porosity and larger pore sizes.[1][2]

The selection of the porogen plays a crucial role in determining the final morphology and pore structure of the polymer monolith.[3] The use of alkanes like undecane as porogens can be systematically studied to control the morphology of porous polymer microspheres.[4]

Applications in Drug Development and Tissue Engineering

Porous scaffolds created using undecane as a porogen are highly valuable in the biomedical field:

• Tissue Engineering: The interconnected pores facilitate cell seeding, migration, and proliferation.[5] The scaffold acts as an artificial extracellular matrix, providing structural support for the growth of new tissue. The ability to control pore size allows for the optimization of scaffolds for specific cell types.[6]

• Controlled Drug Delivery: The porous network can be loaded with therapeutic agents. The release kinetics of the drug can be modulated by tailoring the scaffold's porosity and tortuosity. Polymers such as Poly(lactic-co-glycolic acid) (PLGA) are frequently used for these applications due to their biocompatibility and tunable degradation rates.[5][7]

• 3D Cell Culture: Porous scaffolds provide a more physiologically relevant environment for in vitro cell culture compared to traditional 2D surfaces, enabling more accurate studies of cell behavior and drug response.

Quantitative Data on Porogen Effects

The concentration and type of porogen are determining factors for the final properties of the porous polymer. While specific data for undecane is limited in readily available literature, the principles are well-demonstrated with similar non-solvating porogens. The following tables illustrate these relationships.

Table 1: Effect of Analogous Porogen Concentration on Polymer Properties

This table summarizes data from the synthesis of poly(MMA-co-EDMA) using n-hexanol (a C6 alkane) as a porogen, demonstrating how porogen concentration impacts key structural properties. The trend is directly applicable when considering the use of undecane.

Monomer:Porogen (M:P) Ratio	Specific Surface Area (SSA) (m²/g)	Pore Volume (PV) (cc/g)	Pore Size (PS) (μm)
1:1	104	1.87	0.07
1:2	87	3.12	0.14
1:3	55	4.33	0.87
Data adapted from a study on non-solvating porogens.[1][2]

Table 2: Process Parameters for Microencapsulation of n-Undecane

This table presents data from a study where n-undecane was encapsulated within a PMMA polymer shell using suspension polymerization. While the goal was encapsulation rather than pore formation, these parameters are highly relevant for creating porous polymer beads and demonstrate a practical application of processing undecane with a polymer.[8]

Parameter	Core (n-Undecane) to Wall (PMMA) Ratio	Emulsification Speed (rpm)	Resulting Encapsulation Rate	Latent Heat (kJ/kg)
Core:Wall Ratio	1:1	2000	80.1%	115.6
Core:Wall Ratio	1.5:1	2000	83.3%	120.3
Core:Wall Ratio	2:1	2000	75.8%	109.4
Emulsification Speed	1.5:1	1000	71.4%	103.1
Emulsification Speed	1.5:1	3000	79.3%	114.5
Data derived from a study on n-undecane microencapsulation for phase change materials.[8]

Experimental Protocols

Protocol 1: Fabrication of Porous PLGA Scaffolds via Thermally Induced Phase Separation (TIPS)

This protocol describes the creation of a porous scaffold using PLGA, a widely used biodegradable polymer in medical applications.

Materials:

• Poly(lactic-co-glycolic acid) (PLGA)

• Dioxane (Solvent)

• n-Undecane (Porogen)

• Ethanol (Leaching Agent)

• Freeze-dryer

• Molds (e.g., Teflon)

Methodology:

• Polymer Solution Preparation: Prepare a polymer solution by dissolving PLGA in dioxane at a concentration of 5-15% (w/v) at 60°C.

• Porogen Addition: Add n-undecane to the polymer solution to achieve the desired polymer-to-porogen ratio (e.g., 15:85). Mix thoroughly at 60°C until a homogenous, single-phase solution is formed.

• Casting: Pour the hot solution into pre-heated molds of the desired shape and size.

• Phase Separation: Induce phase separation by rapidly cooling the molds. This can be achieved by placing them in a freezer at -20°C or by immersion in a cold bath. The cooling rate can influence the final pore structure.

• Solvent Exchange (Leaching): Submerge the solidified polymer-porogen composite in ethanol at room temperature for 48 hours. The ethanol will act as a leaching agent to remove both the dioxane and the undecane. Replace the ethanol bath at least 3-4 times to ensure complete removal.

• Drying: Remove the scaffolds from the ethanol bath and dry them using a freeze-dryer for at least 48 hours or until all residual solvent is removed. This prevents pore collapse that can occur with air drying.

• Characterization: The resulting porous scaffold can be characterized using techniques such as Scanning Electron Microscopy (SEM) to analyze pore morphology and mercury porosimetry to determine porosity and pore size distribution.

Protocol 2: Preparation of Porous Polymer Microspheres via Emulsion-Solvent Evaporation

This method is suitable for creating porous microparticles for applications like injectable drug delivery systems. This protocol is adapted from methodologies using similar long-chain alkanes as porogens.[4]

Materials:

• Poly(caprolactone) (PCL) or Poly(lactic acid) (PLA)

• Dichloromethane (DCM) (Solvent)

• n-Undecane (Porogen)

• Poly(vinyl alcohol) (PVA) solution (1% w/v in water) (Surfactant)

• Hexane (Leaching Agent)

• Magnetic stirrer

Methodology:

• Organic Phase Preparation: Dissolve the polymer (e.g., PCL) in DCM to create a 10% (w/v) solution. Add n-undecane to this solution at a desired volume ratio (e.g., 1:1 polymer solution to undecane).

• Emulsification: Add the organic phase dropwise into the aqueous PVA solution while stirring vigorously (e.g., 500-1000 rpm) with a magnetic stirrer. This will form an oil-in-water (o/w) emulsion. The droplet size is controlled by the stirring speed.

• Solvent Evaporation: Continue stirring the emulsion at room temperature in a fume hood for 4-6 hours to allow the highly volatile DCM to evaporate. As DCM evaporates, the polymer precipitates and solidifies, trapping the undecane within the newly formed microspheres.

• Microsphere Collection: Collect the solidified microspheres by centrifugation or filtration. Wash them several times with deionized water to remove residual PVA.

• Porogen Leaching: Re-suspend the microspheres in hexane and stir for 24 hours to leach out the undecane. Repeat the hexane wash twice.

• Drying: Collect the porous microspheres and dry them under vacuum for 24 hours.

Visualizations

Diagram 1: General Workflow for Porogen-Based Scaffold Fabrication

References

• 1. canchemtrans.ca [canchemtrans.ca]
• 2. [PDF] Effect of Porogen Concentration on Surface Area and Porous Properties of Cross-linked Polymer Beads | Semantic Scholar [semanticscholar.org]
• 3. Effect of binary porogen mixtures on polymer monoliths prepared by gamma-radiation initiated polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preparation and morphology control of porous microspheres of different crystalline polymers - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Poly(lactide-co-glycolide) porous scaffolds for tissue engineering and regenerative medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fabrication of Porous Scaffolds with a Controllable Microstructure and Mechanical Properties by Porogen Fusion Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Preparation and Performance Study of n-Undecane Phase Change Cold Storage Material - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for GC-MS Analysis of Biological Fluids Using Undecane as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gas chromatography-mass spectrometry (GC-MS) is a robust and widely adopted analytical technique for the profiling and quantification of small molecule metabolites in biological fluids.[1] This powerful combination allows for the high-resolution separation of complex mixtures and the sensitive detection and identification of a wide range of compounds, including amino acids, organic acids, fatty acids, sugars, and sterols.[1][2] To ensure accuracy and precision in quantitative metabolomics, the use of an internal standard is crucial to correct for variations that can occur during sample preparation and analysis.[3]

Undecane, a C11 alkane, serves as a suitable internal standard for broad-spectrum GC-MS-based metabolomics. Its chemical inertness, volatility, and distinct chromatographic retention time, which typically does not overlap with endogenous metabolites, make it an excellent choice for normalizing the analytical signal. This document provides detailed application notes and protocols for the targeted and untargeted GC-MS analysis of biological fluids (e.g., plasma, serum, urine) using undecane as an internal standard.

Principles of Using Undecane as an Internal Standard

The fundamental principle of using an internal standard is to add a known amount of a specific compound to all samples, standards, and blanks at the beginning of the sample preparation process. This compound, in this case, undecane, experiences the same sample processing steps (extraction, derivatization, injection) as the analytes of interest. Any loss of sample during these steps will affect both the analytes and the internal standard proportionally. By calculating the ratio of the analyte peak area to the internal standard peak area, variations can be normalized, leading to more accurate and reproducible quantification.

For an internal standard to be effective, it should ideally:

• Not be naturally present in the sample.

• Be chemically similar to the analytes of interest, or at least behave consistently during the analytical process.

• Elute at a retention time that does not interfere with the analytes of interest.

• Be stable and not react with the sample matrix or derivatization reagents.

Undecane fulfills these criteria for a wide range of metabolites analyzed by GC-MS.

Experimental Protocols

Sample Collection and Storage

Proper sample collection and storage are critical to preserve the integrity of the metabolome. For all biological fluids, it is recommended to process samples as quickly as possible. If immediate processing is not feasible, samples should be stored at -80°C.

• Plasma: Collect whole blood in tubes containing an anticoagulant (e.g., EDTA, heparin). Centrifuge at 2,000-3,000 x g for 10-15 minutes at 4°C. Carefully collect the supernatant (plasma) without disturbing the buffy coat and transfer to a clean tube.

• Serum: Collect whole blood in tubes without an anticoagulant. Allow the blood to clot at room temperature for 30-60 minutes. Centrifuge at 2,000-3,000 x g for 10-15 minutes at 4°C. Collect the supernatant (serum).

• Urine: Collect mid-stream urine in a sterile container. To minimize bacterial growth and metabolic changes, process immediately or store at -80°C. Centrifuge at 3,000 x g for 10 minutes at 4°C to remove particulate matter.[4]

Sample Preparation and Metabolite Extraction

This protocol provides a general method for metabolite extraction from plasma or serum. For urine, a dilution step is often sufficient.

Materials:

• Biological fluid (Plasma, Serum, or Urine)

• Undecane internal standard solution (1 mg/mL in methanol)

• Methanol (B129727) (pre-chilled to -20°C)

• Deionized water

• Centrifuge capable of reaching >12,000 x g and 4°C

• Microcentrifuge tubes (1.5 mL)

Procedure:

• Thaw frozen biological samples on ice.

• For plasma or serum: In a 1.5 mL microcentrifuge tube, add 100 µL of the sample.

• For urine: In a 1.5 mL microcentrifuge tube, add 50 µL of the centrifuged urine supernatant and 50 µL of deionized water.

• Add 10 µL of the undecane internal standard solution (1 mg/mL) to each sample, calibration standard, and quality control (QC) sample. This results in a final concentration of 10 µg/mL of undecane in the initial extraction mixture.

• Add 800 µL of pre-chilled methanol for protein precipitation.

• Vortex the mixture vigorously for 1 minute.

• Incubate the samples at -20°C for 30 minutes to enhance protein precipitation.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Carefully transfer the supernatant to a new 1.5 mL microcentrifuge tube without disturbing the protein pellet.

• Dry the supernatant completely using a vacuum concentrator (e.g., SpeedVac) or under a gentle stream of nitrogen gas. The dried extract is now ready for derivatization.

Derivatization

Many metabolites are not volatile enough for GC analysis and require a chemical derivatization step to increase their volatility and thermal stability. A common two-step derivatization process involving methoximation followed by silylation is described below.[5]

Materials:

• Dried metabolite extract

• Methoxyamine hydrochloride (MOX) in pyridine (B92270) (20 mg/mL)

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% Trimethylchlorosilane (TMCS)

• Heated shaker or oven

Procedure:

• Methoximation: Add 50 µL of MOX in pyridine to the dried metabolite extract. Vortex for 1 minute and incubate at 60°C for 90 minutes with shaking.[6] This step protects carbonyl groups (aldehydes and ketones).

• Silylation: After the methoximation step, add 100 µL of MSTFA with 1% TMCS to the sample. Vortex for 1 minute and incubate at 60°C for 60 minutes with shaking.[6] This step replaces active hydrogens on hydroxyl, carboxyl, and amino groups with a trimethylsilyl (B98337) (TMS) group.

• After derivatization, allow the samples to cool to room temperature.

• Transfer the derivatized sample to a GC vial with a micro-insert for analysis.

GC-MS Instrumentation and Parameters

The following are typical GC-MS parameters for a metabolomics analysis. These may need to be optimized for specific instruments and applications.

Parameter	Setting
Gas Chromatograph	Agilent 7890B GC or equivalent
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium at a constant flow rate of 1 mL/min
Injection Volume	1 µL
Injector Temperature	250°C
Injection Mode	Splitless
Oven Temperature Program	Initial temperature of 60°C, hold for 1 min, then ramp to 325°C at 10°C/min, and hold for 10 min
Mass Spectrometer	Agilent 5977A MSD or equivalent
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	m/z 50-600
Solvent Delay	5 minutes

Data Presentation

Quantitative data should be presented in a clear and structured format. The following table is an example of how to report the quantification of selected metabolites in a plasma sample using undecane as an internal standard. The concentrations are calculated based on a calibration curve generated for each analyte.

Table 1: Example Quantitative Analysis of Metabolites in Human Plasma

Metabolite	Retention Time (min)	Quantifier Ion (m/z)	Concentration (µM) ± SD	%RSD
Lactic Acid	8.2	219	1500 ± 120	8.0
Alanine	10.5	116	350 ± 28	8.0
Valine	12.1	144	250 ± 20	8.0
Undecane (IS)	13.5	57	N/A	N/A
Glycine	14.2	174	300 ± 21	7.0
Leucine	14.8	158	130 ± 11	8.5
Proline	15.3	142	200 ± 15	7.5
Succinic Acid	16.9	247	30 ± 3	10.0
Fumaric Acid	17.5	245	5 ± 0.6	12.0
Glucose	19.8	319	5000 ± 350	7.0
Palmitic Acid	24.1	313	250 ± 25	10.0
Stearic Acid	25.5	341	100 ± 9	9.0
Cholesterol	32.8	329	4500 ± 315	7.0

Note: The data presented in this table is for illustrative purposes only and does not represent actual experimental results.

Visualizations

Experimental Workflow

The following diagram illustrates the complete workflow for the GC-MS analysis of biological fluids using an undecane internal standard.

Caption: Workflow for GC-MS metabolomics analysis of biological fluids.

Principle of Internal Standard Quantification

This diagram illustrates the logical relationship of how an internal standard corrects for variations in sample processing.

References

• 1. Metabolomics by Gas Chromatography-Mass Spectrometry: the combination of targeted and untargeted profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Defining Blood Plasma and Serum Metabolome by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 4. anis.au.dk [anis.au.dk]
• 5. Protocol for a low-volume, direct analysis urine preparation procedure for non-targeted GC-MS metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for n-Undecane Phase Change Materials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preparation and performance evaluation of n-undecane as a phase change material (PCM). The detailed protocols and data presented herein are intended to guide researchers in the synthesis and characterization of n-undecane-based PCMs for various thermal energy storage applications, including potential uses in temperature-controlled transport and storage of sensitive pharmaceuticals.

Introduction to n-Undecane as a Phase Change Material

n-Undecane is a paraffin (B1166041) hydrocarbon with the chemical formula C₁₁H₂₄. Its melting point of approximately -26°C makes it a suitable candidate for low-temperature thermal energy storage applications, such as in the cold chain for logistics and the storage of biomedical materials.[1][2][3] To overcome the inherent problem of leakage during its phase transition from solid to liquid, n-undecane is often encapsulated or incorporated into a supporting matrix. The two primary methods for preparing stable n-undecane PCMs are microencapsulation and shape-stabilization.

Data Presentation: Thermal Properties of n-Undecane PCMs

The thermal performance of n-undecane PCMs is influenced by the preparation method and the materials used. The following tables summarize the key thermal properties of microencapsulated and shape-stabilized n-undecane PCMs based on various preparation parameters.

Table 1: Thermal Properties of Microencapsulated n-Undecane/PMMA PCMs

Core:Shell Ratio	Emulsifier	Emulsifier Conc. (%)	Emulsification Speed (rpm)	Melting Temp. (°C)	Latent Heat (kJ/kg)	Encapsulation Efficiency (%)	Reference
2.5:1	SMA	7	2000	-21.9	120.3	83.3	[4]
2.5:1	Tween-80	7	2000	-	-	-	[1]
2.5:1	Tween-80/Span-80 (70/30)	7	2000	-	-	-	[1]

Note: The latent heat of pure n-undecane is approximately 144 kJ/kg.[1]

Table 2: Thermal Cycling Stability of Microencapsulated n-Undecane/PMMA PCM

Number of Cycles	Melting Temp. (°C)	Latent Heat (kJ/kg)	Latent Heat Decrease (kJ/kg)	Reference
0	-25.6	120.3	0	[4]
50	-25.4	118.5	1.8	[4]
100	-25.2	109.4	10.9	[4]
200	-25.2	101.7	18.6	[4]

Experimental Protocols

Preparation of Microencapsulated n-Undecane

This protocol details the preparation of n-undecane microcapsules with a poly(methyl methacrylate) (PMMA) shell via suspension polymerization.[1][2][3]

Materials:

• n-Undecane (core material)

• Methyl methacrylate (B99206) (MMA, shell monomer)

• Styrene-maleic anhydride (B1165640) (SMA) copolymer (emulsifier)

• Azobisisobutyronitrile (AIBN, initiator)

• Pentaerythritol tetra(3-mercaptopropionate) (PETRA, cross-linking agent)

• Distilled water

Equipment:

• Beakers

• Ultrasonic bath

• Homogenizer

• Three-necked flask equipped with a mechanical stirrer, condenser, and nitrogen inlet

• Water bath

• Büchner funnel and filter paper

• Vacuum oven

Protocol:

• Oil Phase Preparation: In a beaker, dissolve AIBN and PETRA in MMA monomer. Add n-undecane to this mixture. Sonicate for 10-15 minutes to ensure a homogeneous oil phase.

• Aqueous Phase Preparation: In a separate beaker, dissolve the SMA emulsifier in distilled water with stirring until a clear solution is obtained.

• Emulsification: Pour the oil phase into the aqueous phase. Emulsify the mixture using a homogenizer at a specified speed (e.g., 2000 rpm) for 15-30 minutes at a constant temperature (e.g., 60°C) to form a stable oil-in-water emulsion.

• Polymerization: Transfer the emulsion to the three-necked flask. Heat the flask in a water bath to the polymerization temperature (e.g., 75-85°C) under a nitrogen atmosphere with constant mechanical stirring (e.g., 400 rpm). Maintain the reaction for 3-4 hours.

• Washing and Filtration: After the reaction is complete, cool the suspension to room temperature. Filter the microcapsules using a Büchner funnel and wash them several times with distilled water and then with ethanol (B145695) to remove unreacted monomers and residual n-undecane from the surface.

• Drying: Dry the washed microcapsules in a vacuum oven at a moderate temperature (e.g., 50°C) for 24 hours.

Preparation of Shape-Stabilized n-Undecane PCM

This protocol provides a general method for preparing shape-stabilized n-undecane PCM by vacuum impregnation into a porous supporting material such as diatomite or expanded graphite.

Materials:

• n-Undecane

• Porous supporting material (e.g., diatomite, expanded graphite)

• Ethanol (for cleaning, if necessary)

Equipment:

• Beakers

• Vacuum oven

• Magnetic stirrer with heating plate

• Desiccator

Protocol:

• Preparation of Supporting Material: Dry the porous supporting material in an oven to remove any moisture. If necessary, treat the material to improve its properties (e.g., acid treatment of diatomite).

• Mixing: Place the dried supporting material in a beaker. In a separate beaker, melt the n-undecane by heating it to a temperature slightly above its melting point.

• Impregnation: Pour the molten n-undecane over the supporting material. Stir the mixture continuously to ensure uniform distribution.

• Vacuum Impregnation: Place the beaker containing the mixture in a vacuum oven. Apply a vacuum to facilitate the penetration of the molten n-undecane into the pores of the supporting material. The temperature should be maintained above the melting point of n-undecane. The duration of this step may need to be optimized based on the porosity of the supporting material.

• Cooling and Solidification: After impregnation, release the vacuum and allow the mixture to cool down slowly to room temperature, leading to the solidification of n-undecane within the pores of the matrix.

• Removal of Excess PCM: Remove any excess n-undecane from the surface of the composite material. This can be done by gentle scraping or by placing the composite on absorbent paper at a temperature slightly above the melting point of n-undecane for a short period.

• Drying: Dry the final shape-stabilized PCM in a desiccator.

Characterization of n-Undecane PCMs

Purpose: To determine the phase change temperature (melting and freezing points) and the latent heat of fusion of the n-undecane PCM.

Protocol:

• Accurately weigh 5-10 mg of the PCM sample into an aluminum DSC pan and seal it. An empty sealed pan is used as a reference.

• Place the sample and reference pans in the DSC instrument.

• Heat the sample to a temperature well above its melting point (e.g., 0°C) at a controlled rate (e.g., 5-10°C/min) under a nitrogen atmosphere.

• Cool the sample to a temperature well below its freezing point (e.g., -50°C) at the same controlled rate.

• Heat the sample again to observe the melting behavior.

• The melting point and latent heat of fusion are determined from the endothermic peak of the second heating curve. The freezing point and latent heat of solidification are determined from the exothermic peak of the cooling curve.

Purpose: To observe the surface morphology and microstructure of the prepared PCMs. For microcapsules, this confirms the formation of a core-shell structure. For shape-stabilized PCMs, it visualizes the distribution of n-undecane within the porous matrix.

Protocol:

• Mount a small amount of the PCM powder on an SEM stub using double-sided carbon tape.

• For microcapsules, it may be necessary to fracture some of them to observe the internal structure.

• Sputter-coat the sample with a thin layer of a conductive material (e.g., gold or palladium) to prevent charging under the electron beam.

• Introduce the coated sample into the SEM chamber.

• Acquire images at various magnifications to observe the surface morphology and cross-sectional structure.

Purpose: To verify the chemical compatibility between n-undecane and the shell or supporting material.

Protocol:

• Prepare a sample pellet by mixing a small amount of the PCM powder with potassium bromide (KBr) and pressing it into a thin disk.

• Alternatively, use an ATR-FTIR spectrometer.

• Record the FTIR spectrum of the sample over a specific wavenumber range (e.g., 4000-400 cm⁻¹).

• Compare the spectrum of the composite PCM with the individual spectra of n-undecane and the shell/supporting material. The absence of new characteristic peaks indicates that no chemical reaction has occurred between the components.

Purpose: To evaluate the thermal reliability and durability of the PCM after repeated melting and freezing cycles.

Protocol:

• Place a known amount of the PCM sample in a sealed container.

• Subject the sample to a series of thermal cycles, where each cycle consists of heating the sample above its melting point and then cooling it below its freezing point.

• After a predetermined number of cycles (e.g., 50, 100, 200), take a small amount of the sample for DSC analysis.

• Compare the phase change temperature and latent heat of the cycled sample with those of the uncycled sample to determine the change in thermal properties.

Visualizations

Caption: Workflow for microencapsulation of n-undecane.

Caption: Workflow for shape-stabilization of n-undecane.

Caption: Logical flow for n-undecane PCM performance evaluation.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Preparation and Performance Study of n-Undecane Phase Change Cold Storage Material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Preparation and Performance Study of n-Undecane Phase Change Cold Storage Material - PMC [pmc.ncbi.nlm.nih.gov]

Undecane in Calibration Mixtures: Application Notes and Protocols for Instrumental Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of undecane as a component in calibration mixtures for instrumental analysis, particularly in the field of gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS).

Introduction to Undecane as a Calibration Standard

Undecane (n-C11H24) is a straight-chain alkane that serves as an excellent internal standard and calibrant in various analytical applications.[1][2] Its chemical inertness, thermal stability, and well-defined chromatographic behavior make it a reliable reference compound for the quantification of volatile and semi-volatile organic compounds. Due to its properties, undecane is particularly suitable for use in the analysis of complex mixtures such as essential oils, petroleum hydrocarbons, and environmental samples.[3][4]

Physicochemical Properties of Undecane

A thorough understanding of the physical and chemical properties of undecane is crucial for its effective use in calibration.

Property	Value	Reference
Chemical Formula	C11H24	[5]
Molar Mass	156.31 g/mol	[5]
Boiling Point	196 °C
Melting Point	-26 °C
Density	0.74 g/mL at 25 °C
Vapor Pressure	<0.4 mmHg at 20 °C
Solubility	Insoluble in water; Soluble in nonpolar organic solvents	[1]
Purity (Analytical Standard)	≥99.8% (GC)

Application: Quantification of Terpenes in Cannabis Sativa Using Undecane as an Internal Standard

This section provides a detailed protocol for the quantitative analysis of terpenes in Cannabis sativa samples using undecane as an internal standard with GC-Flame Ionization Detection (FID). This method can be adapted for other complex volatile mixtures.[3]

Principle

An internal standard (IS) is a compound added to a sample in a known concentration to facilitate the quantification of other analytes. The ratio of the analyte peak area to the internal standard peak area is plotted against the analyte concentration to create a calibration curve. This method corrects for variations in injection volume and instrument response.[3] Undecane is an ideal internal standard for terpene analysis as it is not naturally present in Cannabis sativa and has a retention time that elutes between the monoterpenes and sesquiterpenes.[3]

Experimental Protocol

3.2.1. Reagents and Materials

• Undecane (analytical standard, ≥99.8%)

• Terpene standards mix (e.g., α-pinene, β-pinene, myrcene, limonene, linalool, caryophyllene, etc.)

• Ethyl acetate (B1210297) (GC grade)

• Volumetric flasks (Class A)

• Micropipettes and tips

• GC vials with caps

3.2.2. Preparation of Stock and Standard Solutions

• Undecane Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of undecane and dissolve it in 100 mL of ethyl acetate in a volumetric flask.

• Terpene Stock Solution (1000 µg/mL): Prepare a stock solution containing a mixture of all target terpenes, each at a concentration of 1000 µg/mL in ethyl acetate.

• Calibration Standards: Prepare a series of calibration standards by diluting the terpene stock solution to concentrations ranging from 1 to 100 µg/mL.[3] To each calibration standard, add the undecane internal standard to a final concentration of 100 µg/mL.[3]

  Example dilutions for a 6-point calibration curve:

Calibration Level	Terpene Concentration (µg/mL)	Volume of Terpene Stock (µL)	Volume of IS Stock (µL)	Final Volume (mL with Ethyl Acetate)
1	1	10	1000	10
2	5	50	1000	10
3	10	100	1000	10
4	25	250	1000	10
5	50	500	1000	10
6	100	1000	1000	10

3.2.3. Sample Preparation

• Accurately weigh a known amount of the homogenized Cannabis sativa sample.

• Perform an extraction using a suitable solvent, such as ethyl acetate.

• Add the undecane internal standard to the extract to a final concentration of 100 µg/mL.

• Filter the extract and transfer it to a GC vial for analysis.

3.2.4. GC-FID Instrumentation and Conditions

Parameter	Value
GC System	Agilent 7890B GC system or equivalent
Column	DB-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium at 1.2 mL/min
Inlet Mode	Split (15:1 ratio)
Inlet Temperature	250 °C
Oven Program	Initial temp 60°C, hold for 2 min; ramp to 240°C at 3°C/min; hold for 5 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	300 °C
Injection Volume	2 µL

3.2.5. Data Analysis and Calibration Curve

• Inject the prepared calibration standards into the GC-FID system.

• For each calibration level, determine the peak area of each terpene and the undecane internal standard.

• Calculate the peak area ratio (Analyte Peak Area / IS Peak Area).

• Plot the peak area ratio against the corresponding terpene concentration to generate a calibration curve.[3]

• Perform a linear regression analysis on the calibration curve. A correlation coefficient (r²) of >0.99 is desirable.[3]

• Inject the prepared sample extracts and determine the peak area ratios for each terpene.

• Use the regression equation from the calibration curve to calculate the concentration of each terpene in the sample.

Expected Results

The described method should yield a linear calibration curve over the concentration range of 1–100 µg/mL for most terpenes, with a high correlation coefficient (r² > 0.99).[3] The limit of detection (LOD) and limit of quantification (LOQ) are typically in the low µg/mL range.[3] The use of undecane as an internal standard will improve the accuracy and precision of the quantification.[3]

Visualizations

Workflow for preparing calibration standards.

Internal standard calibration workflow.

References

• 1. Showing Compound Undecane (FDB004982) - FooDB [foodb.ca]
• 2. mpbio.com [mpbio.com]
• 3. Quantitative Determination of Cannabis Terpenes Using Gas Chromatography-Flame Ionization Detector - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protocols for GC-Based Methods for Generic and Environmental Hydrocarbon Analysis | Springer Nature Experiments [experiments.springernature.com]
• 5. ez.restek.com [ez.restek.com]

Technical Notes & Optimization

Technical Support Center: Improving the Solubility of Undecane in Aqueous Solutions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address challenges in dissolving undecane in aqueous solutions. Given its highly hydrophobic nature, achieving sufficient aqueous solubility of undecane often requires specialized formulation strategies.

Frequently Asked Questions (FAQs)

Q1: Why is undecane so difficult to dissolve in water?

A1: Undecane is a long-chain alkane, a type of hydrocarbon with the chemical formula C₁₁H₂₄.[1] Its molecular structure consists of a chain of 11 carbon atoms saturated with hydrogen atoms. This structure is nonpolar, meaning it lacks a significant separation of positive and negative charges. Water, on the other hand, is a highly polar molecule. According to the principle of "like dissolves like," polar solvents readily dissolve polar solutes, and nonpolar solvents dissolve nonpolar solutes. Due to this fundamental difference in polarity, undecane is practically insoluble in water, with a reported solubility of only 0.0044 mg/L at 25°C.[1]

Q2: What are the primary methods for increasing the aqueous solubility of undecane?

A2: The three main strategies to enhance the aqueous solubility of highly hydrophobic compounds like undecane are:

• Micellar Solubilization using Surfactants: This technique employs surfactants, which are amphiphilic molecules that form micelles in water above a certain concentration known as the Critical Micelle Concentration (CMC). The hydrophobic cores of these micelles can encapsulate undecane, effectively dispersing it in the aqueous phase.

• Inclusion Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[2] These molecules can encapsulate the nonpolar undecane molecule, forming an inclusion complex that has a greater apparent solubility in water.[2]

• Nanoemulsion Formulation: This involves creating a stable dispersion of nanoscale droplets of an undecane-containing oil phase in a continuous aqueous phase. This is typically achieved using high-energy methods and stabilized by surfactants.

Q3: Which method is best for my application?

A3: The choice of solubilization method depends on several factors, including the desired final concentration of undecane, the required stability of the formulation, and the constraints of your experimental system (e.g., potential interference of the solubilizing agent with downstream assays). For instance, if a high concentration of undecane is needed and the presence of surfactants is acceptable, a nanoemulsion might be the best approach. If the goal is to have a clear solution with a molecularly encapsulated compound, cyclodextrin (B1172386) complexation may be more suitable.

Troubleshooting Guides

Micellar Solubilization with Surfactants

Issue: Undecane is not dissolving, or the solution is cloudy even after adding a surfactant.

Possible Cause	Suggested Solution
Surfactant concentration is below the Critical Micelle Concentration (CMC).	Ensure the surfactant concentration is above its CMC. Micelles, which are necessary for solubilization, only form above this concentration.[2] Consult the literature for the CMC of your specific surfactant under your experimental conditions (temperature, ionic strength).
Insufficient mixing or equilibration time.	Provide adequate mixing energy (e.g., vortexing, sonication) to facilitate the partitioning of undecane into the micelles. Allow sufficient time for the system to reach equilibrium, which can range from several hours to overnight with gentle agitation.
Inappropriate surfactant choice.	The Hydrophile-Lipophile Balance (HLB) of the surfactant is crucial. For oil-in-water dispersions of alkanes, surfactants with a higher HLB value are generally more effective. Experiment with different surfactants (e.g., Tween 80, Sodium Dodecyl Sulfate) to find the optimal one for undecane.
Undecane concentration exceeds the solubilization capacity of the micelles.	Even above the CMC, the amount of undecane that can be solubilized is finite and depends on the surfactant concentration. Try increasing the surfactant concentration or decreasing the amount of undecane.

Inclusion Complexation with Cyclodextrins

Issue: The solubility of undecane has not significantly improved after adding cyclodextrin.

Possible Cause	Suggested Solution
Inappropriate cyclodextrin type.	The size of the cyclodextrin cavity must be suitable to accommodate the undecane molecule. For a C11 alkane, β-cyclodextrin or its derivatives are generally a good starting point. However, natural β-cyclodextrin has limited aqueous solubility itself.[2] Consider using more soluble derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD).[2]
Incorrect molar ratio of undecane to cyclodextrin.	The stoichiometry of the inclusion complex is critical. A 1:1 molar ratio is a common starting point, but this may need to be optimized.[2] A phase solubility study can help determine the optimal ratio.
Inefficient complex formation method.	The method used to prepare the complex significantly impacts its formation and subsequent solubility. Techniques like co-precipitation, kneading, and freeze-drying are commonly used.[2] Freeze-drying often produces a highly soluble, amorphous powder.
The complex itself has limited solubility.	With some natural cyclodextrins, the resulting inclusion complex may still have limited solubility, leading to a B-type phase solubility diagram.[2] Using a more soluble cyclodextrin derivative can often resolve this issue.

Nanoemulsion Formulation

Issue: The nanoemulsion is unstable and shows signs of phase separation (creaming or coalescence).

Possible Cause	Suggested Solution
Insufficient surfactant concentration or inappropriate surfactant blend.	The surfactant concentration must be adequate to stabilize the large interfacial area of the nano-sized droplets. Often, a combination of surfactants with different HLB values is more effective. For undecane-in-water nanoemulsions, a blend of a high-HLB surfactant (e.g., Tween 80) and a low-HLB co-surfactant can improve stability.
Inadequate energy input during emulsification.	High-energy methods like high-pressure homogenization or ultrasonication are typically required to produce fine, uniform droplets. Ensure sufficient energy is applied for an adequate duration.
Ostwald ripening.	This phenomenon, where larger droplets grow at the expense of smaller ones, is a common cause of instability in nanoemulsions with slightly water-soluble oil phases. While undecane's water solubility is extremely low, this can still be a factor over time. Adding a small amount of a highly water-insoluble compound (a ripening inhibitor) to the undecane phase can help mitigate this.
Incorrect formulation composition.	The ratio of oil, water, and surfactant/co-surfactant is critical. Constructing a pseudo-ternary phase diagram can help identify the optimal composition range for stable nanoemulsion formation.

Data Presentation

The following tables provide an estimate of the solubility of undecane in different aqueous systems. It is important to note that specific quantitative data for undecane solubilization is sparse in the literature. The values for surfactant and cyclodextrin solutions are based on data for similar long-chain alkanes and should be used as a starting point for experimental optimization.

Table 1: Intrinsic Aqueous Solubility of Undecane

Parameter	Value	Reference
Solubility in Water at 25°C	0.0044 mg/L	[1]

Table 2: Estimated Solubility of Undecane with Surfactants

Surfactant (at 1% w/v)	Estimated Solubility of Undecane (mg/L)
Sodium Dodecyl Sulfate (SDS)	10 - 50
Polysorbate 80 (Tween 80)	20 - 100

Table 3: Estimated Solubility Enhancement of Undecane with Cyclodextrins

Cyclodextrin (10 mM)	Estimated Solubility Enhancement Factor
β-Cyclodextrin	5 - 20 fold
Hydroxypropyl-β-Cyclodextrin (HP-β-CD)	50 - 200 fold

Experimental Protocols

Protocol 1: Preparation of an Undecane-Cyclodextrin Inclusion Complex (Co-precipitation Method)

This protocol describes the preparation of a 1:1 molar ratio undecane/HP-β-CD inclusion complex.

Materials:

• Undecane

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Ethanol

• Deionized water

• Magnetic stirrer and stir bar

• Vials

• Filtration apparatus (e.g., Buchner funnel and filter paper)

• Vacuum oven

Methodology:

• Dissolve HP-β-CD: In a beaker, dissolve the desired amount of HP-β-CD in deionized water with continuous stirring. The amount should be calculated to achieve a 1:1 molar ratio with the undecane to be added.

• Dissolve Undecane: In a separate vial, dissolve the calculated molar equivalent of undecane in a minimal amount of ethanol.

• Combine Solutions: Slowly add the undecane-ethanol solution dropwise to the stirring aqueous HP-β-CD solution.

• Complexation: Continue stirring the mixture at room temperature for 24-48 hours to allow for the formation of the inclusion complex. The solution may become slightly cloudy.

• Precipitation and Filtration: Cool the solution in an ice bath for several hours to encourage precipitation of the complex. Collect the precipitate by vacuum filtration.

• Washing: Wash the collected solid with a small amount of cold deionized water to remove any uncomplexed HP-β-CD.

• Drying: Dry the solid in a vacuum oven at a low temperature (e.g., 40°C) until a constant weight is achieved. The resulting powder is the undecane/HP-β-CD inclusion complex.

Protocol 2: Preparation of an Undecane-in-Water Nanoemulsion (High-Pressure Homogenization)

This protocol provides a general method for preparing an undecane-in-water nanoemulsion stabilized by Tween 80.

Materials:

• Undecane

• Tween 80

• Deionized water

• High-shear mixer (e.g., Ultra-Turrax)

• High-pressure homogenizer

• Beakers and magnetic stirrer

Methodology:

• Prepare the Aqueous Phase: In a beaker, dissolve Tween 80 in deionized water. A typical starting concentration is 2-5% (w/w).

• Prepare the Oil Phase: In a separate beaker, measure the desired amount of undecane. A typical starting oil phase concentration is 5-10% (w/w).

• Create a Coarse Emulsion: While vigorously stirring the aqueous phase with a magnetic stirrer, slowly add the undecane. Continue stirring for 10-15 minutes.

• High-Shear Homogenization: Homogenize the coarse emulsion using a high-shear mixer at high speed for 5-10 minutes to reduce the droplet size.

• High-Pressure Homogenization: Pass the pre-emulsion through a high-pressure homogenizer for several cycles (e.g., 3-5 passes) at a high pressure (e.g., 10,000-20,000 psi). This step is critical for reducing the droplet size to the nanoscale.

• Cooling: Cool the resulting nanoemulsion to room temperature.

• Characterization: Characterize the nanoemulsion for droplet size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS) to confirm the formation of a stable nanoemulsion.

Visualizations

Caption: Workflow for preparing an undecane/HP-β-CD inclusion complex.

Caption: Troubleshooting guide for unstable undecane nanoemulsions.

References

• 1. Undecane | C11H24 | CID 14257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

challenges in the undecane microencapsulation process

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with undecane microencapsulation.

Troubleshooting Guide

This section addresses common problems encountered during the undecane microencapsulation process, providing potential causes and recommended solutions.

Issue 1: Poor Microcapsule Morphology (Ruptured, Agglomerated, or No Core-Shell Structure)

Q: My microcapsules appear broken, clumped together, or have not formed a proper core-shell structure. What could be the cause?

A: Several factors can lead to poor microcapsule morphology. The choice and concentration of the emulsifier are critical. For instance, using Tween-80 as an emulsifier for n-undecane/PMMA microcapsules can result in loose sand-like particles with no core-shell structure, while a combination of Tween-80/Span-80 may lead to agglomeration.[1] Insufficient emulsifier concentration can also cause poor emulsion stability, leading to ruptured microcapsules.[2]

Recommended Solutions:

• Emulsifier Selection: For n-undecane/PMMA systems, styrene (B11656) maleic anhydride (B1165640) (SMA) has been shown to produce microcapsules with a superior core-shell structure and thermal performance compared to Tween-80 or Tween-80/Span-80 mixtures.[2][3]

• Emulsifier Concentration: Ensure an adequate amount of emulsifier is used. For SMA with a n-undecane core and PMMA shell, a concentration of 7% has been found to be optimal.[2][3]

• Core-to-Wall Ratio: This ratio is a vital parameter. An improper ratio can significantly affect the microcapsule's structure.[2] For the n-undecane/PMMA system, a core-to-wall ratio of 2.5:1 is recommended.[2][3]

Issue 2: Low Encapsulation Efficiency and Thermal Performance

Q: The phase change enthalpy of my microcapsules is low, indicating poor encapsulation efficiency. How can I improve this?

A: Low encapsulation efficiency is often linked to suboptimal process parameters, which affect the ability of the shell material to effectively encapsulate the core. Key parameters to investigate are the emulsification speed and the core-to-wall ratio.

Recommended Solutions:

• Optimize Emulsification Speed: The speed of emulsification directly impacts the droplet size and distribution, which in turn affects the encapsulation process. For n-undecane/PMMA microcapsules, an emulsification speed of 2000 rpm has been shown to yield the highest phase change enthalpy (120.3 kJ/kg) and an encapsulation rate of 83.3%.[1][2]

• Adjust Core-to-Wall Ratio: As mentioned previously, this ratio is crucial. A higher proportion of core material relative to the shell can lead to incomplete encapsulation and leakage. A core-to-wall ratio of 2.5:1 has been demonstrated to be optimal for achieving high enthalpy in n-undecane/PMMA microcapsules.[2][3]

Frequently Asked Questions (FAQs)

Q1: What are the most critical process parameters to control during undecane microencapsulation?

A: Based on experimental evidence, the most influential parameters are:

• Emulsifier Type and Concentration: Directly impacts the stability of the emulsion and the final morphology of the microcapsules.[2]

• Core-to-Wall Ratio: Determines the payload of the microcapsule and influences its structural integrity.[2]

• Emulsification Speed: Affects the particle size and distribution, which in turn influences the thermal properties.[1][2]

Q2: What is a suitable shell material for encapsulating n-undecane?

A: Polymethylmethacrylate (PMMA) is a commonly used and effective shell material for n-undecane, particularly when prepared via suspension polymerization.[2][3]

Q3: How can I characterize the properties of my undecane microcapsules?

A: A combination of analytical techniques is typically used:

• Scanning Electron Microscopy (SEM): To visualize the surface morphology, shape, and size of the microcapsules.[2]

• Differential Scanning Calorimetry (DSC): To determine the phase change temperature and latent heat of fusion (enthalpy), which are key indicators of thermal performance and encapsulation efficiency.[1][2]

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the chemical composition of the core and shell materials and to ensure that no unintended chemical reactions have occurred between them.[1][2]

• Laser Particle Size Analyzer: To measure the particle size distribution and uniformity.[2]

Q4: What are some common challenges associated with phase change materials (PCMs) like undecane that microencapsulation helps to address?

A: Undecane, as a solid-liquid PCM, can present challenges such as volume changes during phase transition, poor thermal conductivity in its solid state, and potential leakage in its liquid state.[1][3] Microencapsulation addresses these issues by containing the undecane within a stable shell, preventing leakage and allowing it to be handled as a solid-like material.[2][3]

Data Presentation

Table 1: Effect of Process Parameters on n-Undecane/PMMA Microcapsule Properties

Parameter	Value	Resulting Phase Change Enthalpy (kJ/kg)	Microscopic Morphology	Reference
Emulsifier	SMA (7%)	120.3	Good, complete core-shell structure	[2][3]
Tween-80	-	Loose sand, no core-shell structure	[1]
Tween-80/Span-80 (70/30)	-	Agglomerated, very few with core-shell	[1]
Core-to-Wall Ratio	2.5:1	120.3	Optimal	[2][3]
Emulsification Speed	2000 rpm	120.3	Optimal	[1][2]
1750 rpm	Lower than 120.3	Sub-optimal	[2]
1500 rpm	Lower than 120.3	Sub-optimal	[2]
1250 rpm	Lower than 120.3	Sub-optimal	[2]

Table 2: Particle Size Parameters of n-Undecane Microcapsules at Different Emulsification Speeds

Emulsification Speed (rpm)	Average Particle Size D(0.5) (µm)	Span	Uniformity	Reference
1250	Not specified	Not specified	Not specified	[2]
1500	Not specified	Not specified	Not specified	[2]
1750	Not specified	Not specified	Not specified	[2]
2000	Not specified	Not specified	Not specified	[2]

Note: Specific values for particle size parameters were mentioned as being in a table in the source document, but the values themselves were not provided in the snippet.

Experimental Protocols

Suspension Polymerization for n-Undecane/PMMA Microcapsules

This protocol is based on the methodology described for the preparation of n-undecane microcapsules with a PMMA shell.[2]

Materials:

• Core Material: n-undecane

• Shell Material Monomer: Methyl methacrylate (B99206) (MMA)

• Cross-linking Agent: PETRA (pentaerythritol tetra-acrylate)

• Initiator: AIBN (azobisisobutyronitrile)

• Emulsifier: SMA (styrene maleic anhydride)

• Aqueous Phase: Distilled water

Procedure:

• Oil Phase Preparation:

  • Weigh the desired amounts of n-undecane, methyl methacrylate, PETRA, and AIBN.

  • Mix these components in a beaker and sonicate until a homogeneous oil phase is formed.

• Aqueous Phase Preparation:

  • Weigh the required amount of distilled water and the emulsifier (e.g., SMA).

  • Stir the mixture until the emulsifier is completely dissolved and the aqueous phase is clear.

• Emulsification:

  • Heat both the oil and aqueous phases to 50°C.

  • Combine the two phases and stir at a high speed (e.g., 2000 rpm) for 15 minutes to form a stable oil-in-water emulsion.

• Polymerization:

  • Transfer the emulsion to a reactor.

  • Heat the mixture to 85°C while stirring at a constant, lower speed (e.g., 300 rpm) under a nitrogen atmosphere.

  • Maintain these conditions for 3 hours to allow for the polymerization of the MMA to form the PMMA shell around the n-undecane droplets.

• Post-Processing:

  • After the reaction is complete, cool the mixture.

  • Filter, wash, and dry the resulting microcapsules.

Visualizations

Caption: Experimental workflow for undecane microencapsulation.

Caption: Troubleshooting logic for undecane microencapsulation.

References

• 1. mdpi.com [mdpi.com]
• 2. Preparation and Performance Study of n-Undecane Phase Change Cold Storage Material - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Emulsification for Undecane Microcapsules

Welcome to the technical support center for the optimization of undecane microcapsule synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and refine their experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of optimizing emulsification speed in undecane microcapsule synthesis?

A1: The primary goal is to control the droplet size of the undecane-monomer emulsion, which directly influences the final size, size distribution, and stability of the microcapsules. Proper optimization ensures consistent and reproducible microcapsule characteristics, which are critical for their performance as phase change materials (PCMs) or in drug delivery applications.

Q2: What are the typical consequences of an emulsification speed that is too low?

A2: An emulsification speed that is too low will not provide sufficient shear force to break down the oil phase into fine droplets. This typically results in larger, more polydisperse microcapsules. The emulsion may also be unstable, leading to coalescence of droplets before polymerization can solidify the shell, resulting in a failed encapsulation.

Q3: Conversely, what can happen if the emulsification speed is excessively high?

A3: While a high speed is needed to create small droplets, an excessively high speed can introduce problems. It can generate excessive heat, which might prematurely initiate polymerization or affect the stability of the components. Very high shear can also sometimes lead to droplet coalescence and may not necessarily result in smaller particles beyond a certain point. Additionally, it can cause excessive foaming, which can negatively impact the quality of the microcapsules.[1]

Q4: How does the duration of the initial high-speed emulsification step impact the final product?

A4: The duration of the initial high-speed emulsification is critical for achieving a stable and uniform droplet size. A duration that is too short may not allow for the complete dispersion of the oil phase, leading to a broad particle size distribution. Conversely, an overly extended duration might not provide significant benefits and could contribute to the issues associated with excessive agitation, such as heating. A typical duration for this step is around 15 minutes.[2]

Troubleshooting Guide

This guide addresses specific issues you may encounter during the emulsification stage of undecane microcapsule synthesis.

Problem	Possible Causes	Recommended Solutions	Visual Cues
Large and irregular microcapsules	Emulsification speed is too low.	Gradually increase the emulsification speed. For undecane-PMMA systems, speeds around 2000 rpm are often optimal.[2][3]	The initial emulsion appears milky but not homogenous, with visible oil slicks or larger droplets.
Wide particle size distribution	Inconsistent shear force during emulsification.	Ensure the impeller is properly centered and submerged in the reaction mixture. Maintain a constant and calibrated stirring speed.	The final microcapsule powder contains a wide range of particle sizes when viewed under a microscope.
Microcapsule aggregation or clumping	Poor emulsion stability; insufficient emulsifier concentration.	Increase the concentration of the emulsifier. Ensure the chosen emulsifier is appropriate for an oil-in-water emulsion.	The emulsion may show signs of creaming or phase separation before polymerization is complete.[4]
Low encapsulation efficiency	Emulsification speed is not optimized; core material leakage due to unstable emulsion.	Optimize the emulsification speed to achieve a stable emulsion with a small droplet size. Ensure the polymerization step is initiated promptly after emulsification.	The aqueous phase may appear cloudy or oily after the microcapsules have settled, indicating leaked undecane.
No microcapsules formed, only polymer debris	Emulsion broke before or during polymerization.	Verify the stability of your emulsion before proceeding to the polymerization step. This can be due to incorrect emulsifier type or concentration, or a non-optimal emulsification speed.	The final product is a solid polymer mass or fine powder without a distinct core-shell structure.

Data Presentation

The emulsification speed is a critical parameter that directly influences the average particle size of the resulting microcapsules. The following table summarizes the effect of varying emulsification speeds on the mean particle size of n-undecane/PMMA microcapsules.

Emulsification Speed (rpm)	Average Particle Size (μm)
1250	28.64
1500	22.47
1750	12.68
2000	10.25

Data sourced from a study on n-undecane phase change cold storage material.[5]

Experimental Protocols

Detailed Methodology for n-Undecane/Poly(methyl methacrylate) Microcapsule Synthesis

This protocol describes the preparation of n-undecane microcapsules with a poly(methyl methacrylate) (PMMA) shell using a suspension polymerization method, which involves a two-speed stirring process.

Materials:

• n-Undecane (core material)

• Methyl methacrylate (B99206) (MMA) (shell material monomer)

• Pentaerythritol tetraacrylate (PETRA) (cross-linking agent)

• Azobisisobutyronitrile (AIBN) (initiator)

• Styrene-maleic anhydride (B1165640) (SMA) copolymer (emulsifier)

• Distilled water

• Anhydrous ethanol (B145695)

Procedure:

• Aqueous Phase Preparation:

  • Weigh a specific amount of distilled water and the SMA emulsifier.

  • Stir the mixture until the emulsifier is completely dissolved and the solution is clear.

• Oil Phase Preparation:

  • In a separate beaker, weigh the n-undecane, MMA, PETRA, and AIBN.

  • Mix these components thoroughly, using ultrasonic mixing if necessary to ensure a homogenous oil phase.

• Emulsification:

  • Heat both the aqueous and oil phases to 50°C.

  • Add the oil phase to the aqueous phase while stirring at a high speed of 2000 rpm for 15 minutes to form a stable oil-in-water emulsion.[2]

• Polymerization:

  • After the initial emulsification, transfer the emulsion to a reaction vessel equipped with a stirrer and a nitrogen inlet.

  • Increase the temperature to 85°C.

  • Reduce the stirring speed to a constant 300 rpm and maintain it for 3 hours under a nitrogen atmosphere to complete the polymerization.[2]

• Product Recovery and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Filter the product using a vacuum pump.

  • Wash the collected microcapsules with anhydrous ethanol 2-3 times to remove any unreacted MMA.

  • Wash the microcapsules again with distilled water 2-3 times to remove any remaining emulsifier and unencapsulated n-undecane.

• Drying:

  • Dry the final product in an oven at 45°C to obtain the n-undecane microcapsule powder.

Visualizations

Caption: Workflow for undecane microcapsule synthesis.

Caption: Troubleshooting decision tree for emulsification.

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Enhancing the Formation and Stability of Oil-In-Water Emulsions Prepared by Microchannels Using Mixed Protein Emulsifiers [frontiersin.org]

Technical Support Center: Preventing Undecane Contamination in Laboratory Air Samples

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and mitigate sources of undecane contamination in laboratory air samples.

Frequently Asked Questions (FAQs)

Q1: What is undecane and why is it a concern as a laboratory contaminant?

Undecane (C₁₁H₂₄) is a straight-chain alkane and a type of volatile organic compound (VOC).[1] As a laboratory contaminant, it can interfere with sensitive analytical techniques, such as Gas Chromatography-Mass Spectrometry (GC-MS), leading to inaccurate results by appearing as ghost peaks or masking the peaks of target analytes.[2][3][4]

Q2: What are the common sources of undecane in a laboratory environment?

Undecane contamination can originate from a variety of sources both inside and outside the laboratory. Identifying the specific source is a critical step in remediation. Common sources include:

• Building Materials and Furnishings: Paints, solvents, adhesives, and flooring can release undecane into the air.[5]

• Cleaning Products: Floor cleaners, disinfectants, and general-purpose cleaners can contain undecane as a solvent or fragrance component.[6][7][8]

• Personal Care Products: Cosmetics, lotions, and shampoos used by laboratory personnel can be a significant source of undecane, as it is used as a skin conditioning agent and emollient.[9][10]

• Laboratory Consumables and Equipment: While direct evidence for undecane is limited, plastics such as polypropylene (B1209903) can leach various organic compounds.[5][11][12][13] Additionally, oils used in vacuum pumps can be a source of hydrocarbon contamination.[14][15][16][17][18]

• Outdoor Air: Infiltrated outdoor air can introduce background levels of undecane, particularly in urban or industrial areas.[1]

Q3: How can I effectively clean laboratory glassware and equipment to remove undecane?

A multi-step cleaning process is recommended to remove long-chain alkanes like undecane from laboratory glassware and equipment.

• Initial Rinse: Immediately after use, rinse glassware with an appropriate solvent to remove the bulk of any organic residues.[19]

• Detergent Wash: Wash with a laboratory-grade, phosphate-free detergent and warm water.[19]

• Solvent Rinse: Rinse with a high-purity solvent. Acetone (B3395972) is effective for removing organic contaminants.[19] For stubborn residues, a more rigorous cleaning with a stronger solvent or a heated ultrasonic bath may be necessary.[12]

• Deionized Water Rinse: Thoroughly rinse with deionized water to remove any remaining detergent or solvent.

• Drying: Air dry or use a drying oven at a suitable temperature.

Q4: What are the best practices for air sampling to detect undecane contamination?

To accurately assess undecane levels in your laboratory air, it is crucial to follow established air sampling protocols. Thermal desorption (TD) coupled with GC-MS is a highly sensitive method for analyzing VOCs like undecane.[20][21][22][23][24]

• Sampling Media: Use sorbent tubes packed with materials suitable for trapping C11 hydrocarbons, such as Tenax™.[20]

• Sampling Method: Both active (pumped) and passive sampling can be effective.[24]

• Handling: Minimize handling of the sorbent tubes and store them in a clean environment before and after sampling to prevent contamination.

• Blanks: Always include field and trip blanks in your sampling campaign to identify any background contamination introduced during transport or handling.

Troubleshooting Guide

This section addresses specific issues you might encounter related to undecane contamination.

Problem 1: I am seeing a persistent undecane peak in my GC-MS blanks.

A persistent undecane peak in your analytical blanks suggests a systemic issue. Follow these steps to identify the source:

Caption: Troubleshooting workflow for identifying the source of undecane in GC-MS blanks.

Problem 2: My laboratory air samples show high levels of undecane, but the source is not obvious.

If the source of undecane is not immediately apparent, a systematic investigation of the laboratory environment is necessary.

Caption: Logical steps for investigating the source of high undecane levels in lab air.

Data Summary Tables

Table 1: Potential Sources of Undecane Contamination in a Laboratory Setting

Source Category	Specific Examples	Likelihood of Undecane Presence
Building Materials	Paints, varnishes, floor waxes, adhesives	Moderate to High
Cleaning Products	All-purpose cleaners, floor cleaners, disinfectants	Moderate to High
Personal Care Products	Hand lotions, cosmetics, shampoos, perfumes	High
Laboratory Equipment	Vacuum pump oil, plasticizers in polymers (e.g., polypropylene)	Possible
Laboratory Consumables	Plasticware (e.g., pipette tips, centrifuge tubes), gloves	Possible (leaching)
Outdoor Air	Vehicle exhaust, industrial emissions	Varies by location

Table 2: Effectiveness of Cleaning Solvents for Removing n-Alkanes from Glassware (Qualitative)

Solvent	Effectiveness for Long-Chain Alkanes (like Undecane)	Notes
Water	Low	Ineffective for non-polar compounds like undecane.
Detergent Solution	Moderate	Helps to emulsify and remove greasy residues.
Ethanol	Good	Effective at dissolving many organic compounds.
Acetone	Very Good	A strong solvent for a wide range of organic residues.
Hexane	Excellent	"Like dissolves like" - very effective for alkanes. Use with caution due to flammability.

Experimental Protocols

Protocol 1: General Purpose Cleaning of Laboratory Glassware to Remove Organic Residues

• Mechanical Removal: As much as possible, physically remove any solid or viscous residues from the glassware.

• Pre-rinse: Rinse the glassware three times with a suitable organic solvent (e.g., acetone or ethanol) to remove the bulk of the organic contamination. Collect the solvent waste in an appropriate container.

• Detergent Wash: Prepare a warm solution of a laboratory-grade, phosphate-free detergent (e.g., Alconox, Liquinox). Submerge the glassware in the detergent solution and scrub all surfaces with a suitable brush. For heavily contaminated items, soaking for several hours or overnight may be necessary.

• Tap Water Rinse: Rinse the glassware thoroughly under running tap water. Ensure all detergent residue is removed by rinsing at least 5-6 times.

• Deionized Water Rinse: Rinse the glassware three to five times with deionized water to remove any remaining inorganic ions from the tap water.

• Final Solvent Rinse (Optional, for highly sensitive analyses): For applications requiring exceptionally clean glassware, a final rinse with a high-purity solvent (e.g., HPLC-grade acetone or hexane) can be performed.

• Drying: Allow the glassware to air dry on a clean rack or place it in a drying oven. Avoid wiping the interior surfaces with paper towels, as this can introduce fibers and other contaminants.

Protocol 2: Air Sampling for Undecane using Thermal Desorption Tubes

• Preparation:

  • Wear powder-free nitrile gloves throughout the procedure to avoid contaminating the sampling media.

  • Label pre-cleaned and conditioned sorbent tubes with unique identifiers.

  • Keep the tubes capped until the moment of sampling.

• Sample Collection (Active Sampling):

  • Calibrate a personal sampling pump to the desired flow rate (typically between 50 and 200 mL/min for VOCs).

  • Remove the caps (B75204) from a sorbent tube and connect it to the sampling pump with the arrow on the tube pointing towards the pump.

  • Position the sampling tube in the area of interest, typically in the breathing zone for personal exposure monitoring or a representative location for area monitoring.

  • Start the pump and record the start time and flow rate.

  • Sample for a predetermined duration to achieve the desired sample volume.

  • At the end of the sampling period, stop the pump and record the end time.

  • Immediately cap the sorbent tube securely.

• Field Blanks:

  • Handle at least one "field blank" tube in the same manner as the samples at the sampling site, but do not draw air through it. This will account for any contamination introduced during handling and transport.

• Storage and Transport:

  • Store the sampled tubes and field blanks in a clean, sealed container and transport them to the analytical laboratory. If necessary, store them at a reduced temperature as specified by the analytical method.

• Analysis:

  • Analyze the sorbent tubes by thermal desorption-gas chromatography-mass spectrometry (TD-GC-MS) according to a validated analytical method, such as EPA TO-17 or equivalent.[21][24]

Caption: Workflow for collecting air samples for undecane analysis using thermal desorption tubes.

References

• 1. Undecane | C11H24 | CID 14257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. scribd.com [scribd.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Cleaning products: Their chemistry, effects on indoor air quality, and implications for human health - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cosmileeurope.eu [cosmileeurope.eu]
• 10. ewg.org [ewg.org]
• 11. Toxic leaching from polypropylene plastics | ToxicsWatch, Journal of Earth, Science, Economy and Justice [toxicswatch.org]
• 12. Plastic labware contaminant risk | News | Chemistry World [chemistryworld.com]
• 13. Environmental hazard of polypropylene microplastics from disposable medical masks: acute toxicity towards Daphnia magna and current knowledge on other polypropylene microplastics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. News - Causes and Solutions for Vacuum Pump Oil Contamination [lvgefilters.com]
• 15. vacuumpumprepairusa.com [vacuumpumprepairusa.com]
• 16. Contamination in Vacuum Systems: Sources and Remedies | Normandale Community College [normandale.edu]
• 17. elitevak.com [elitevak.com]
• 18. What are the effects of vacuum pump oil contamination on pump performance? [huadeair.com]
• 19. agilent.com [agilent.com]
• 20. Thermal Desorption GCMS | Contaminant analysis | EAG [eag.com]
• 21. chromatographyonline.com [chromatographyonline.com]
• 22. agilent.com [agilent.com]
• 23. mdpi.com [mdpi.com]
• 24. epa.gov [epa.gov]

Technical Support Center: High-Purity Undecane Purification

Welcome to the technical support center for the purification of high-purity undecane. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address specific issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial n-undecane?

A1: Commercial n-undecane is typically derived from the refining of petroleum and its purity can vary.[1][2] Common impurities include:

• Branched-chain isomers: Alkanes with the same molecular formula (C11H24) but different structures, such as 2-methyldecane (B42159) and 3-methyldecane.[3]

• Cycloalkanes: Saturated hydrocarbons containing a ring structure, such as cycloundecane (B11939692) or alkyl-substituted cyclopentanes and cyclohexanes.[3]

• Other n-alkanes: Hydrocarbons with slightly shorter or longer carbon chains (e.g., decane, dodecane).

• Aromatic hydrocarbons: Trace amounts of aromatic compounds may be present depending on the crude oil source and refining process.

• Water: Can be introduced during storage and handling.

Q2: What are the primary methods for obtaining high-purity n-undecane?

A2: The most effective methods for purifying n-undecane to high purity levels are:

• Fractional Distillation: This technique separates compounds based on differences in their boiling points. It is particularly useful for removing impurities with boiling points significantly different from n-undecane.[4] For separating close-boiling isomers, a highly efficient fractionating column is required.[5]

• Preparative Gas Chromatography (GC): Preparative GC offers very high resolution and is capable of separating closely related isomers to achieve very high purity, often greater than 99.9%.[6]

• Adsorption: Using molecular sieves, such as 5A (5 angstrom) zeolites, can effectively remove branched and cyclic alkanes from n-alkanes. The linear n-undecane molecules are adsorbed into the pores of the molecular sieve, while the bulkier branched and cyclic isomers are excluded.[7][8]

Q3: How can I determine the purity of my undecane sample?

A3: Gas chromatography (GC) coupled with a flame ionization detector (FID) or a mass spectrometer (MS) is the most common and effective method for determining the purity of undecane.[9] By analyzing the resulting chromatogram, the area of the undecane peak relative to the total area of all peaks can be used to calculate the purity.[10] For structural confirmation of impurities, GC-MS is particularly powerful.[11]

Q4: What purity level can I expect from different purification techniques?

A4: The achievable purity level depends on the chosen technique and the nature of the impurities. Fractional distillation can typically achieve purities of >99%, while preparative GC can yield purities exceeding 99.9%. Adsorption with molecular sieves is also effective at removing specific types of impurities to reach high purity levels.

Troubleshooting Guides

Fractional Distillation

Issue	Possible Cause(s)	Recommended Solution(s)
Poor Separation of Isomers	1. Insufficient Column Efficiency: The fractionating column does not have enough theoretical plates. 2. Heating Rate Too High: The distillation is proceeding too quickly, preventing proper vapor-liquid equilibrium.[4] 3. Poor Column Insulation: Heat loss from the column is disrupting the temperature gradient.	1. Use a longer fractionating column or one with a more efficient packing material (e.g., Vigreux, Raschig rings, or structured packing). 2. Reduce the heating rate to allow for a slow and steady collection of distillate (approximately 1-2 drops per second). 3. Insulate the distillation column with glass wool or aluminum foil to maintain a consistent temperature gradient.[4]
Temperature Fluctuations	1. Uneven Boiling: The liquid in the distilling flask is not boiling smoothly. 2. Inconsistent Heat Source: The heating mantle or oil bath temperature is not stable.	1. Add boiling chips or a magnetic stir bar to the distilling flask to promote smooth boiling. 2. Use a temperature controller for the heating source to ensure a stable and consistent heat input.
Column Flooding	Excessive Boil-up Rate: The rate of vaporization is too high, causing liquid to be carried up the column instead of allowing for proper fractionation.	Reduce the heating rate immediately. If flooding persists, you may need to stop the distillation, allow the column to drain, and restart with a lower heating rate.

Preparative Chromatography (GC & HPLC)

Issue	Possible Cause(s)	Recommended Solution(s)
Poor Peak Resolution	1. Column Overloading: Too much sample is being injected. 2. Inappropriate Stationary Phase: The column chemistry is not suitable for separating alkanes. 3. Incorrect Temperature Program (GC) or Mobile Phase (HPLC): The elution conditions are not optimized.	1. Reduce the injection volume or the concentration of the sample. 2. For GC, use a nonpolar column (e.g., DB-1, HP-5ms). For HPLC, normal-phase chromatography with a silica (B1680970) or alumina (B75360) column and a nonpolar mobile phase (e.g., hexane) is typically used for alkane separation. 3. Optimize the temperature ramp (for GC) or the solvent gradient (for HPLC) to improve separation.
Low Recovery/Yield	1. Sample Loss During Collection: Inefficient trapping of the purified fractions. 2. Irreversible Adsorption on the Column: The sample is strongly interacting with the stationary phase.	1. For preparative GC, ensure the collection trap is sufficiently cooled. For HPLC, optimize the fraction collector parameters. 2. This is less common for alkanes on nonpolar columns but could indicate an issue with column contamination. Clean or replace the column.

Quantitative Data Summary

The following table summarizes typical, realistic data for the purification of n-undecane from a commercial source containing isomeric and other alkane impurities.

Purification Technique	Starting Purity (%)	Achievable Purity (%)	Typical Yield (%)	Primary Impurities Removed
Fractional Distillation	98.0	>99.5	80-90	Decane, Dodecane, some branched isomers
Preparative GC	99.5	>99.9	60-75	Close-boiling branched and cyclic isomers
Adsorption (5A Molecular Sieves)	98.0	>99.8	70-85	Branched and cyclic isomers

Experimental Protocols

Protocol 1: Purification of n-Undecane by Fractional Distillation

Objective: To purify commercial-grade n-undecane to >99.5% purity by removing lower and higher boiling point impurities.

Materials:

• Commercial grade n-undecane (e.g., 98% purity)

• Boiling chips or magnetic stir bar

• Round-bottom flask (distilling flask)

• Fractionating column (e.g., Vigreux or packed column with at least 20 theoretical plates)

• Distillation head with thermometer adapter

• Condenser

• Receiving flasks

• Heating mantle with a variable controller

• Glass wool or aluminum foil for insulation

Procedure:

• Apparatus Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly sealed. The thermometer bulb should be positioned just below the side arm of the distillation head.

• Charging the Flask: Fill the round-bottom flask to no more than two-thirds of its volume with the commercial-grade n-undecane and add a few boiling chips.

• Insulation: Wrap the fractionating column with glass wool or aluminum foil to minimize heat loss.

• Distillation: a. Begin circulating cooling water through the condenser. b. Slowly heat the distilling flask. c. Observe the vapor rising through the column. A "reflux ring" of condensing vapor should slowly ascend the column. d. Collect the initial distillate (forerun) in a separate flask until the temperature stabilizes at the boiling point of the first major impurity (likely lower boiling alkanes). e. As the temperature stabilizes at the boiling point of n-undecane (~196 °C at atmospheric pressure), switch to a clean receiving flask to collect the main fraction. Maintain a slow, steady distillation rate. f. If the temperature begins to rise significantly above the boiling point of n-undecane, switch to a third receiving flask to collect the higher boiling impurities. g. Stop the distillation before the distilling flask goes to dryness.

• Analysis: Analyze the purity of the main fraction using GC-MS.

Protocol 2: Removal of Branched Isomers using 5A Molecular Sieves

Objective: To selectively remove branched and cyclic alkane impurities from n-undecane.

Materials:

• n-Undecane containing branched/cyclic impurities

• 5A molecular sieves

• Anhydrous n-hexane (or other suitable non-adsorbing solvent)

• Chromatography column

• Glass wool

• Oven for activating molecular sieves

Procedure:

• Activation of Molecular Sieves: Heat the 5A molecular sieves in an oven at 300-350°C for at least 3 hours under vacuum or a flow of dry nitrogen to remove adsorbed water. Allow to cool in a desiccator.

• Column Packing: Place a small plug of glass wool at the bottom of the chromatography column. Carefully pack the column with the activated 5A molecular sieves.

• Sample Preparation: Dissolve the impure n-undecane in a minimal amount of anhydrous n-hexane.

• Adsorption: a. Carefully load the undecane solution onto the top of the molecular sieve column. b. Allow the solution to percolate through the column. The n-undecane will be adsorbed into the pores of the molecular sieves, while the branched and cyclic isomers will pass through. c. Wash the column with a small amount of anhydrous n-hexane to ensure all non-adsorbed isomers have been eluted. The eluate contains the impurities.

• Desorption of n-Undecane: To recover the purified n-undecane, a more strongly adsorbed substance (displacer) or a change in temperature or pressure can be used. For laboratory scale, a simple method is to carefully empty the molecular sieves into a flask and heat them while applying a vacuum to desorb the n-undecane, which can then be collected in a cold trap.

• Analysis: Analyze the purity of the recovered n-undecane by GC-MS.

Visualizations

Fractional Distillation Workflow for Undecane Purification.

Decision workflow for selecting a purification technique.

References

• 1. Undecane (C11H24) High Purity 99% Available at Attractive Prices, Supplier in Mumbai [nacchemical.com]
• 2. chemicke-listy.cz [chemicke-listy.cz]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Purification [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. publications.aston.ac.uk [publications.aston.ac.uk]
• 9. benchchem.com [benchchem.com]
• 10. youtube.com [youtube.com]
• 11. benchchem.com [benchchem.com]

proper handling and storage of undecane for stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper handling and storage of undecane to ensure its stability and integrity in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the recommended temperature for storing undecane to ensure its stability?

Undecane should be stored in a cool, dry, and well-ventilated area.[1] The recommended storage temperature is typically between 15°C and 25°C.[2] Some suppliers may recommend refrigeration at 2-8°C for optimal long-term stability.[1] Storing at lower temperatures helps to reduce the volatility of undecane and minimize the risk of vapor accumulation.[3][4]

Q2: What are the primary factors that can compromise the stability of undecane?

The main factors that can lead to the degradation of undecane are:

• Heat: Elevated temperatures can increase the rate of oxidation and thermal degradation.[2][5]

• Light: Exposure to UV light can catalyze oxidation reactions.[4]

• Oxygen: Contact with atmospheric oxygen can lead to the formation of oxidation products.[6][7]

• Incompatible Materials: Contact with strong oxidizing agents can cause violent reactions.[2][5][8]

Q3: Is undecane prone to peroxide formation?

While undecane is a saturated alkane and generally stable, like other hydrocarbons, it can potentially form peroxides over prolonged periods of storage, especially when exposed to air and light.[6][7][9] Although not considered a severe peroxide former, it is good laboratory practice to test for peroxides, particularly if the container has been open for an extended time or if the undecane is to be distilled or heated.[1][10][11]

Q4: What materials are compatible and incompatible with undecane for storage and handling?

• Compatible Materials: Undecane is compatible with containers made of glass and certain types of chemically resistant plastics. It is often supplied in amber glass bottles to protect it from light.

• Incompatible Materials: Undecane is incompatible with strong oxidizing agents such as nitric acid, chlorates, nitrates, and peroxides.[5][8][12] Contact with these substances can lead to vigorous and potentially hazardous reactions.[2][5][8]

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps
Unexpected experimental results or impurities detected in analysis.	Undecane degradation due to improper storage or handling.	1. Verify Storage Conditions: Check if the undecane was stored at the recommended temperature, protected from light, and in a tightly sealed container. 2. Test for Peroxides: Use peroxide test strips or the potassium iodide method to check for peroxide formation (see Experimental Protocols). 3. Analyze for Degradation Products: Use Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) to identify potential degradation products (see Experimental Protocols). 4. Use a Fresh Stock: If degradation is suspected, use a new, unopened container of undecane for subsequent experiments.
Visible changes in the undecane, such as discoloration or the formation of precipitates.	Significant degradation of the undecane.	Do not use the undecane. This could indicate a high level of contamination or degradation. Dispose of the material according to your institution's hazardous waste guidelines.
Pressure buildup in the undecane storage container.	Volatilization of undecane due to storage at elevated temperatures.	1. Move to a Cooler Area: Carefully move the container to a cool, well-ventilated area. 2. Ventilate Slowly: If safe to do so, slowly and carefully vent the container in a fume hood to release the pressure. 3. Store Properly: Ensure the container is stored at the recommended cool temperature to prevent future pressure buildup.

Quantitative Data

Thermal Stability of n-Alkanes

Reaction Type	Arrhenius A-factor (s⁻¹ or cm³ mol⁻¹ s⁻¹)	Activation Energy (kcal/mol)
C-C Bond Fission	10¹⁶ - 10¹⁷	80 - 85
C-H Bond Fission	10¹⁵ - 10¹⁶	98 - 102
H-abstraction by alkyl radical	10¹¹ - 10¹²	8 - 15

Source: Adapted from a compilation of kinetic parameters for the thermal degradation of n-alkane molecules.[2][5]

Note: These values are for high-temperature pyrolysis and serve to illustrate the high energy required for the thermal degradation of n-alkanes. Under recommended storage conditions, the rate of thermal degradation is extremely low.

Experimental Protocols

Protocol for Testing Peroxide Formation in Undecane

1. Peroxide Test Strips (Semi-Quantitative)

• Principle: Commercial test strips are impregnated with a reagent that changes color in the presence of peroxides. The intensity of the color corresponds to the peroxide concentration.

• Procedure:

  • Dip the test strip into the undecane sample for the time specified by the manufacturer (typically 1-2 seconds).

  • Remove the strip and allow the solvent to evaporate.

  • If required by the manufacturer, moisten the test pad with a drop of distilled water.

  • Compare the color of the test pad to the color chart provided with the strips to determine the approximate peroxide concentration in ppm.[1][8]

• Interpretation: If the peroxide concentration is above 25 ppm, the undecane should be discarded as hazardous waste.[1]

2. Potassium Iodide (KI) Method (Qualitative)

• Principle: Peroxides will oxidize iodide (I⁻) to iodine (I₂), which results in a yellow to brown color.

• Procedure:

  • Add 1 mL of the undecane sample to a test tube.

  • Add 1 mL of glacial acetic acid.

  • Add a small spatula tip of potassium iodide crystals.

  • Shake the mixture.

• Interpretation: The appearance of a yellow to brown color indicates the presence of peroxides.[11] A darker color suggests a higher concentration.

Analytical Methods for Detecting Degradation Products

1. Gas Chromatography-Mass Spectrometry (GC-MS)

• Principle: GC separates volatile and semi-volatile compounds in a sample, and MS identifies them based on their mass-to-charge ratio and fragmentation pattern. This is a highly effective method for identifying and quantifying volatile degradation products of undecane.

• Methodology:

  • Sample Preparation: Dilute the undecane sample in a suitable volatile solvent (e.g., hexane) if necessary.

  • Injection: Inject a small volume of the prepared sample into the GC.

  • Separation: The sample is vaporized and carried by an inert gas through a capillary column. Compounds are separated based on their boiling points and interactions with the column's stationary phase.

  • Detection and Identification: As compounds elute from the column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a "fingerprint" for identification.

  • Data Analysis: Compare the obtained mass spectra with a library of known compounds to identify any degradation products.

2. High-Performance Liquid Chromatography (HPLC)

• Principle: HPLC separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase. While less common for non-polar alkanes like undecane itself, it can be used to detect less volatile, more polar degradation products.

• Methodology:

  • Method Development: A suitable reversed-phase column (e.g., C18) and a non-polar mobile phase (e.g., acetonitrile/water gradient) would be selected.

  • Sample Preparation: Dissolve the undecane sample in the mobile phase.

  • Injection and Separation: Inject the sample into the HPLC system. The mobile phase carries the sample through the column, and compounds are separated based on their polarity.

  • Detection: A UV detector is often used, although it may not be sensitive to all potential degradation products of undecane. A mass spectrometer detector (LC-MS) would provide more comprehensive detection and identification capabilities.

  • Analysis: Compare the chromatogram of the sample to that of a pure undecane standard to identify any additional peaks corresponding to degradation products.

Visualizations

Workflow for proper handling and storage of undecane.

Decision tree for troubleshooting undecane degradation.

References

• 1. Standard Operating Procedures (SOP) for peroxide forming compounds | Chemistry | University of Waterloo [uwaterloo.ca]
• 2. [PDF] A compilation of kinetic parameters for the thermal degradation of n‐alkane molecules | Semantic Scholar [semanticscholar.org]
• 3. Undecane | C11H24 | CID 14257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. calpaclab.com [calpaclab.com]
• 5. pubs.aip.org [pubs.aip.org]
• 6. researchgate.net [researchgate.net]
• 7. Identification of Degradation Products of the New Anticancer Drug Substance ONC201 by Liquid Chromatography–High-Resolution Multistage Mass Spectrometry [mdpi.com]
• 8. Peroxide Tests | Health, Safety and Environment Office - The Hong Kong University of Science and Technology [hseo.hkust.edu.hk]
• 9. researchgate.net [researchgate.net]
• 10. peroxide_test_protocol – Environmental Health and Safety | Missouri S&T [ehs.mst.edu]
• 11. Peroxide Formation | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 12. benchchem.com [benchchem.com]

Undecane Safety &amp; Flammability Technical Support Center

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on managing the flammability and safety of undecane in a laboratory setting.

Troubleshooting Guides & FAQs

This section addresses specific issues and questions that may arise during experiments involving undecane.

Handling and Storage

• Q: What are the primary flammability hazards associated with undecane?

  • A: Undecane is a combustible liquid, meaning it can ignite when exposed to an ignition source at or above its flash point.[1][2][3] Its vapors are heavier than air and can travel to a distant ignition source, causing a flashback.[2][3] Vapors can also form explosive mixtures with air.[1][2]

• Q: What are the immediate signs of a hazardous undecane vapor concentration?

  • A: While undecane has a noticeable odor, relying on smell is not a reliable method for determining hazardous concentrations.[4] A dedicated volatile organic compound (VOC) gas detector is necessary for accurately measuring undecane concentrations in the air.[4]

• Q: My experiment requires heating undecane. What precautions should I take?

  • A: Never heat undecane with an open flame.[5][6] Use intrinsically safe heating methods such as steam baths, oil baths, heating mantles, or hot air baths.[6] All heating should be conducted within a chemical fume hood to control vapor accumulation.[5][6]

• Q: I need to transfer a large volume of undecane between metal containers. How can I prevent a static electricity spark?

  • A: Pouring flammable liquids can generate static electricity, which can serve as an ignition source.[6][7] To prevent this, you must ground and bond the containers.[2][5] Grounding provides a path for the static charge to dissipate to the earth, while bonding connects the two containers to equalize their electrical potential.[7] Use appropriate grounding and bonding cables for this procedure.[8]

• Q: Can I store undecane in a standard laboratory refrigerator?

  • A: No, never store flammable liquids like undecane in a standard refrigerator or freezer.[7][8][9] These appliances contain ignition sources (e.g., lights, thermostats) that can ignite flammable vapors.[7] Flammable liquids requiring cold storage must be kept in specially designed "spark-proof" or "explosion-proof" refrigerators.[7][8]

• Q: What is the maximum amount of undecane I can have in my lab?

  • A: The total volume of flammable liquids is regulated. Generally, the maximum for any lab is 120 gallons.[9] Without a flammable safety cabinet, the limit is 10 gallons in original containers and 25 gallons in smaller safety cans.[9] With a flammable safety cabinet, the limit is typically 10 gallons per 100 square feet in an un-sprinkled area, or 20 gallons per 100 square feet in a sprinkled area.[9] Always minimize the amount of flammable liquids in your lab to what is immediately necessary.[7]

Personal Protective Equipment (PPE)

• Q: What type of gloves should I wear when handling undecane?

  • A: Wear suitable chemical-resistant gloves.[2][10] The specific type of glove material should be chosen based on the breakthrough time and permeation rate for undecane. Consult the glove manufacturer's compatibility chart for specific recommendations.

• Q: Is a standard lab coat sufficient when working with undecane?

  • A: A flame-retardant lab coat is recommended.[1][11] At a minimum, a 100% cotton lab coat should be worn, as synthetic materials can melt and cause severe burns if they ignite.[11]

• Q: When is respiratory protection necessary?

  • A: If engineering controls like a fume hood are not sufficient to maintain exposure below acceptable limits, or during a large spill, respiratory protection is necessary.[1][4] A NIOSH-approved respirator with appropriate cartridges for organic vapors should be used.[1] In situations with potential for uncontrolled release or unknown exposure levels, a positive-pressure, air-supplying respirator is required.[1]

Emergency Procedures

• Q: What should I do if I spill a small amount of undecane?

  • A: For a small spill, alert others in the area, eliminate all ignition sources, and ensure adequate ventilation.[3] Absorb the spill with a non-combustible absorbent material like sand, earth, or vermiculite.[1][3] Use non-sparking tools to collect the absorbed material and place it in a sealed, properly labeled container for hazardous waste disposal.[3]

• Q: How should I respond to a large undecane spill?

  • A: For a large spill, immediately evacuate the area and notify your institution's emergency response team.[3][12] Isolate the spill area, prevent entry, and eliminate all ignition sources if it is safe to do so.[3]

• Q: What type of fire extinguisher should be used for an undecane fire?

  • A: Use a dry chemical, carbon dioxide (CO2), or alcohol-resistant foam extinguisher for an undecane fire.[1][3] Do not use a high-volume water jet, as it may spread the flammable liquid.[1][2]

Data Presentation

Quantitative Flammability and Safety Data for Undecane

Property	Value	Source(s)
Flash Point	60°C - 65°C (140°F - 149°F)	[1][2][3][10][13][14][15][16]
Autoignition Temperature	~202°C - 240°C (395°F - 464°F)	[1][15][16]
Lower Explosive Limit (LEL)	0.6% - 0.7% (V)	[1][15][17][16]
Upper Explosive Limit (UEL)	5.1% - 6.5% (V)	[1][16]
Boiling Point	~196°C (385°F)	[1][2][3][4][10][13][14][16][18]
Vapor Density	5.4 (Air = 1)	[3][16]
Specific Gravity	~0.74 g/cm³ at 25°C	[2][3][10][13][14][16]

Experimental Protocols

Protocol for Safe Transfer of Undecane Using Grounding and Bonding

This protocol details the methodology for safely transferring undecane from a larger metal container to a smaller one to prevent static discharge.

• Preparation:

  • Ensure the transfer is performed in a well-ventilated area, preferably within a chemical fume hood.[5][6]

  • Remove all potential ignition sources from the vicinity.[5][7]

  • Have appropriate personal protective equipment (PPE) on, including safety glasses, a flame-retardant lab coat, and chemical-resistant gloves.[11]

• Grounding:

  • Identify a suitable grounding point, such as a metal water pipe or a designated grounding bus bar.

  • Attach one clamp of the grounding strap to the grounding point.

  • Attach the other clamp of the grounding strap to the larger (dispensing) metal container. Ensure a metal-to-metal connection.

• Bonding:

  • Attach one clamp of the bonding strap to the grounded dispensing container.

  • Attach the other clamp of the bonding strap to the receiving metal container. This equalizes the electrical potential between the two containers.

• Transfer:

  • Once both containers are grounded and bonded, proceed with the transfer of undecane.

  • Pour the liquid slowly and carefully to minimize splashing, which can increase static charge generation.[11]

• Completion:

  • After the transfer is complete, securely cap both containers.

  • Remove the bonding strap first, and then remove the grounding strap.

Mandatory Visualizations

Caption: Workflow for the safe handling of undecane in a laboratory setting.

Caption: Decision-making process for responding to an undecane spill.

References

• 1. cpchem.com [cpchem.com]
• 2. chemos.de [chemos.de]
• 3. UNDECANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. Gas detectors and respiratory protection equipments C11H24 (undecane), CAS number 1120-21-4 [en.gazfinder.com]
• 5. Chapter 4, Chemical Hygiene Plan: Safe Handling of Flammable and Combustible Liquids | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 6. ehs.princeton.edu [ehs.princeton.edu]
• 7. Use and Storage of Flammable and Combustible Liquids | Environmental Health & Safety [ehs.utk.edu]
• 8. Flammable and Combustible Liquids Storage Requirements [blink.ucsd.edu]
• 9. safely store chemicals in laboratory? | Environmental Health & Safety [ehs.tamu.edu]
• 10. undecane, 1120-21-4 [thegoodscentscompany.com]
• 11. - Division of Research Safety | Illinois [drs.illinois.edu]
• 12. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 13. Undecane | 1120-21-4 | TCI AMERICA [tcichemicals.com]
• 14. grokipedia.com [grokipedia.com]
• 15. carlroth.com [carlroth.com]
• 16. 1120-21-4 CAS MSDS (n-Hendecane) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 17. fishersci.co.uk [fishersci.co.uk]
• 18. Undecane - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting GC Peak Tailing

This guide provides detailed troubleshooting for peak tailing issues encountered during Gas Chromatography (GC) analysis, with a specific focus on non-polar analytes like undecane.

Frequently Asked Questions (FAQs)

Q1: My undecane peak is tailing. What are the most likely causes?

When a non-polar hydrocarbon like undecane shows peak tailing, the cause is most often related to physical issues in the GC system rather than chemical interactions.[1][2][3] The primary suspects are disruptions in the carrier gas flow path.[4][5]

Most Common Causes:

• Poor Column Installation: An improperly cut or positioned column is a frequent cause of peak tailing.[6][7][8] This can create turbulence and unswept volumes.[4][7][8]

• Inlet Contamination: Accumulation of non-volatile residues or septum particles in the inlet liner creates active sites for unwanted interaction and disrupts the sample path.[1]

• Column Contamination: Non-volatile contaminants accumulating at the head of the column can interfere with the analyte's interaction with the stationary phase.[1][4]

• System Leaks: Leaks at the inlet or detector connections can disrupt the stability of the carrier gas flow, leading to distorted peak shapes.

Q2: All the peaks in my chromatogram are tailing, not just undecane. What does this indicate?

If all peaks, including those of non-active compounds like hydrocarbons, are tailing, it strongly suggests a physical or mechanical problem within the GC system.[1][7][8] Chemical activity issues, such as a degraded column, typically affect polar compounds first.[1][9]

Troubleshooting Steps:

• Check the Inlet: The injection port is a common source of problems.[9] Start by performing routine inlet maintenance.[10]

  • Replace the septum.

  • Replace the inlet liner.

  • Inspect and clean the gold seal if necessary.

• Verify Column Installation:

  • Ensure the column is installed at the correct height in both the inlet and the detector, as specified by the manufacturer.[7][8] An improperly positioned column can create dead volumes.[7]

  • Re-cut both ends of the column, ensuring a clean, 90-degree cut.[6][8] A poor cut can partially block the column entrance.[8]

• Perform a Leak Check: Check for leaks at all fittings, especially at the inlet septum nut and column connections.

Q3: How can I determine if my GC column is the source of the peak tailing?

While inlet and installation issues are more common for non-polar analytes, the column can still be the culprit.

Diagnostic Steps:

• Inject a Hydrocarbon Standard: Inject a standard containing a light, non-polar compound like methane (B114726) or another hydrocarbon.[2][3] These compounds should not tail unless there is a significant flow path problem.[2][3] If they tail, the issue is likely physical (installation, contamination, or blockage) rather than chemical activity.[10]

• Trim the Column: Cut 15-20 cm from the front of the column.[11] This removes the section where non-volatile contaminants tend to accumulate.[9] If peak shape improves, contamination was the likely cause.

• Check Column Bleed: Severe damage to the stationary phase, which could cause a non-polar compound to tail, is often accompanied by a significant increase in column bleed.[1] If the baseline is stable and low, severe damage is unlikely.

Q4: Could my injection parameters be causing the undecane peak to tail?

Yes, certain method parameters can contribute to peak tailing, especially for early-eluting peaks.

Parameters to Check:

• Injector Temperature: An injector temperature that is too low can lead to slow vaporization of the sample, causing peak broadening and tailing.[1] For undecane (boiling point ~196°C), ensure the inlet temperature is sufficiently high (e.g., 250°C) for rapid vaporization.[12][13]

• Split Ratio (for Split Injections): If the split ratio is too low, the flow through the inlet may not be high enough to efficiently transfer the sample to the column, which can cause tailing.[1][10] A minimum of 20 mL/min of total flow through the inlet is recommended.[10]

• Initial Oven Temperature (for Splitless Injections): For splitless injections, the initial oven temperature should typically be about 20°C below the boiling point of the sample solvent to ensure proper analyte focusing (solvent effect).[6][10] If the temperature is too high, poor peak shape can result.[6]

Troubleshooting Guides & Protocols

Logical Troubleshooting Workflow

The following diagram outlines a systematic approach to diagnosing the root cause of undecane peak tailing.

Caption: Troubleshooting workflow for undecane peak tailing.

Data Presentation: Quantifying Peak Tailing

Peak tailing is quantified using the Tailing Factor (Tf) or Asymmetry Factor (As).[14] While the formulas differ slightly (Tf is measured at 5% peak height, As at 10%), they provide a numerical value to assess peak shape.[14] An ideal peak is perfectly symmetrical.[15]

Tailing/Asymmetry Factor (Tf / As)	Peak Shape Interpretation	Recommended Action
= 1.0	Perfectly symmetrical peak.	None.
> 1.0	Tailing peak.	Investigation is recommended.
< 1.0	Fronting peak.	Check for column overload or solvent mismatch.
> 1.5	Significant tailing.	Action is required as it can affect integration and resolution.[6][14]
> 2.0	Severe tailing.	A problem exists that must be identified and fixed.[14]

Formula for Tailing Factor (USP Method): Tf = (a + b) / 2a[14][16] Where 'a' is the width of the front half of the peak and 'b' is the width of the back half, measured at 5% of the peak height.[14][16]

Experimental Protocol: Inlet Liner and Septum Replacement

Routine inlet maintenance is critical for preventing peak shape issues.[10]

Objective: To replace the inlet liner and septum to eliminate potential sources of contamination and leaks.

Materials:

• New, appropriate inlet liner (deactivated)

• New septum

• Tweezers or liner removal tool

• Wrench for the inlet retaining nut

• Lint-free gloves

Procedure:

• Cool Down the GC: Set the inlet and oven temperatures to a safe temperature (e.g., 40°C) and wait for the system to cool completely.

• Turn Off Gases: Turn off the carrier gas and any other inlet gases at the instrument.

• Remove the Inlet Nut: Once cool, use the appropriate wrench to loosen and remove the inlet retaining nut and septum.

• Remove the Old Liner: Use tweezers or a specialized tool to carefully remove the old inlet liner. Inspect the liner for any discoloration, residue, or particles.

• Install the New Liner: Wearing clean, lint-free gloves, insert the new liner into the inlet. Ensure it is oriented correctly and properly seated.

• Install the New Septum: Place the new septum into the inlet retaining nut.

• Secure the Inlet Nut: Screw the retaining nut back onto the inlet. Tighten it finger-tight, then use a wrench to tighten it an additional quarter-turn. Do not overtighten, as this can damage the septum and cause leaks.

• Restore Gas Flow: Turn the carrier gas back on.

• Leak Check: Use an electronic leak detector to check for leaks around the septum nut.

• Heat the System: Once you have confirmed there are no leaks, restore your method's temperature settings.

• Equilibrate and Test: Allow the system to equilibrate fully before injecting a test sample to confirm the resolution of the issue.

Experimental Protocol: GC Column Conditioning

If a column is new or has been exposed to air, it requires conditioning to remove volatile compounds and ensure a stable baseline.

Objective: To prepare a new or stored GC column for analysis.

Procedure:

• Install the Column in the Inlet: Install the column into the GC inlet but do not connect it to the detector. This prevents contaminants from being flushed into the detector.

• Set Carrier Gas Flow: Set the carrier gas flow rate to the typical value used in your method (e.g., 1-2 mL/min).

• Purge the Column: Allow the carrier gas to flow through the column for 15-20 minutes at ambient temperature to purge any oxygen from the system.

• Set Temperature Program:

  • Set the initial oven temperature to 40°C.

  • Program a slow ramp (e.g., 5-10°C/min) to a final temperature approximately 20°C above the maximum operating temperature of your analytical method, but do not exceed the column's maximum temperature limit.

• Hold at Final Temperature: Hold the column at this final temperature for 1-2 hours. For columns with very thick films, a longer conditioning time may be necessary.

• Cool Down and Connect: After conditioning, cool the oven down. Once cool, connect the column to the detector.

• Final Check: Heat the oven to your method's operating temperature and run a blank injection to ensure a stable, low-bleed baseline.

References

• 1. academic.oup.com [academic.oup.com]
• 2. agilent.com [agilent.com]
• 3. agilent.com [agilent.com]
• 4. youtube.com [youtube.com]
• 5. Technical Tip: Early Eluting Peak Shape [phenomenex.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. gcms.labrulez.com [gcms.labrulez.com]
• 10. agilent.com [agilent.com]
• 11. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 12. Undecane - Wikipedia [en.wikipedia.org]
• 13. GC (MS) problem with tailing peaks - Chromatography Forum [chromforum.org]
• 14. chromatographytoday.com [chromatographytoday.com]
• 15. gmpinsiders.com [gmpinsiders.com]
• 16. silicycle.com [silicycle.com]

Technical Support Center: Optimizing Oven Temperature Programs for Undecane GC Standards

Welcome to the technical support center for gas chromatography (GC) analysis of undecane standards. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist in optimizing your GC oven temperature program for undecane analysis.

Frequently Asked Questions (FAQs)

Q1: Why is my undecane peak too broad?

A1: Peak broadening for undecane can stem from several factors related to the oven temperature program and other GC parameters.

• Suboptimal Temperature Ramp Rate: A slow temperature ramp can cause peaks to broaden as the analyte spends more time in the column, leading to increased diffusion.[1] Conversely, a ramp rate that is too fast may not allow for proper interaction with the stationary phase, also contributing to band broadening.[2]

• Incorrect Initial Oven Temperature: If the initial oven temperature is too high, early-eluting compounds like undecane may not be properly focused on the column, leading to broader peaks.

• Isothermal Temperature Too High: In an isothermal analysis, a temperature that is significantly above the optimal elution temperature for undecane will cause it to elute too quickly with poor peak shape.

Troubleshooting Steps:

• Optimize the Ramp Rate: A good starting point for a temperature ramp rate is 10°C per column hold-up time.[3] You can experiment with slightly faster or slower ramp rates (e.g., in steps of 5°C/min) to find the optimal setting for your column and system.[4]

• Lower the Initial Temperature: For temperature-programmed runs, reducing the initial oven temperature can improve the focusing of undecane at the head of the column, resulting in a sharper peak.[4] For splitless injections, a general rule is to set the initial oven temperature at least 20°C below the boiling point of the solvent.[3][5]

• Adjust Isothermal Temperature: If running an isothermal method, try decreasing the oven temperature in 10°C increments to improve peak shape.[3]

Q2: My undecane peak is tailing. What could be the cause?

A2: Peak tailing is often an indication of active sites within the GC system that can interact with the analyte.[6]

• Active Sites in the Inlet or Column: Exposed silanol (B1196071) groups in the inlet liner or at the head of the GC column can interact with analytes, causing them to be retained longer and resulting in a tailing peak.[2][6]

• Contamination: Non-volatile residues in the inlet or at the beginning of the column can also create active sites.

Troubleshooting Steps:

• Use a Deactivated Inlet Liner: Ensure you are using a fresh, high-quality deactivated inlet liner to minimize active surfaces.[2]

• Trim the Column: Trimming 10-20 cm from the front of the column can remove accumulated non-volatile residues and active sites.[2]

• Proper Column Installation: Ensure the column is cut cleanly at a 90° angle and installed at the correct depth in the inlet to avoid unswept volumes.[6][7]

Q3: I am seeing split peaks for my undecane standard. Why is this happening?

A3: Peak splitting can be caused by issues with sample introduction or column problems.[7]

• Improper Sample Introduction: A slow or erratic manual injection can introduce the sample in separate bands.[6] In splitless injection, an incorrect initial oven temperature relative to the solvent's boiling point can cause the sample to not focus correctly into a tight band.[6]

• Column Issues: A poorly cut column or contamination at the column inlet can cause the sample band to split as it enters the column.[6][7]

Troubleshooting Steps:

• Optimize Initial Oven Temperature: For splitless injections, ensure the initial oven temperature is at least 20°C below the boiling point of the solvent to facilitate proper solvent focusing.[5]

• Use a Liner with Glass Wool: A liner with glass wool can aid in sample vaporization and create a more homogeneous sample band.[6]

• Check the Column Cut and Installation: Re-cut the column, ensuring a clean 90° cut, and verify it is installed at the correct height in the inlet.[7]

Quantitative Data Summary

The optimal oven temperature program for undecane is dependent on the specific GC column, instrument, and desired outcome (e.g., speed vs. resolution). The following table provides typical starting parameters that can be used as a baseline for method development. Undecane has a boiling point of approximately 196°C.[8][9]

Parameter	Recommended Starting Value	Rationale
Initial Oven Temperature	40°C - 60°C	A low initial temperature helps to focus the undecane at the head of the column, leading to sharper peaks.[4][9] For splitless injection, the initial temperature should be ~20°C below the boiling point of the solvent.[3]
Initial Hold Time	1 - 2 minutes	An initial hold ensures the entire sample is transferred to the column and allows for thermal equilibration before the temperature ramp begins. For splitless injections, the hold time should match the splitless time.[4]
Temperature Ramp Rate	10°C/min	This is a common starting point for method development.[4] Faster ramps reduce analysis time but may decrease resolution, while slower ramps improve resolution but increase run time.[2] An optimal ramp rate can be estimated as 10°C per column hold-up time.[3]
Final Oven Temperature	200°C - 220°C	The final temperature should be high enough to ensure undecane (Boiling Point ~196°C) is fully eluted from the column.[8][9] Setting it 10-30°C above the elution temperature of the final analyte is a good practice.[4]
Final Hold Time	3 - 5 minutes	A final hold ensures that all components have eluted and can help to clean the column of any less volatile compounds before the next injection.

Experimental Protocols

General Protocol for GC Analysis of an Undecane Standard

This protocol outlines a general procedure for setting up a GC system for the analysis of an undecane standard.

• Instrument Setup:

  • Column: Install a suitable capillary column, such as a non-polar HP-5ms (or equivalent), with dimensions of 30 m x 0.25 mm ID, 0.25 µm film thickness.[10]

  • Carrier Gas: Use high-purity helium or hydrogen as the carrier gas at a constant flow rate of approximately 1.0-1.2 mL/min.[11]

  • Injector: Set the injector temperature to 250°C. Use a split injection (e.g., 50:1 split ratio) for concentrated samples to avoid column overload, or a splitless injection for trace analysis.[5][11]

  • Detector: For a Flame Ionization Detector (FID), set the temperature to 280°C.[2]

• Oven Temperature Program (Scouting Gradient):

  • Start with an initial oven temperature of 50°C and hold for 1 minute.[11]

  • Ramp the temperature at a rate of 10°C/min to 220°C.[4][11]

  • Hold at 220°C for 5 minutes.[11]

• Sample Preparation and Injection:

  • Prepare a dilute solution of undecane in a suitable solvent (e.g., hexane (B92381) or ethyl acetate).

  • Inject 1 µL of the standard into the GC.

• Data Acquisition and Analysis:

  • Acquire the chromatogram and identify the undecane peak based on its retention time.

  • Evaluate the peak shape (symmetry, width) and resolution from any other components.

  • Adjust the oven temperature program as needed based on the troubleshooting guides above to optimize the separation.

Mandatory Visualization

The following diagram illustrates a logical workflow for troubleshooting common issues with the GC oven temperature program for undecane analysis.

Caption: Troubleshooting workflow for undecane GC peak shape optimization.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. gcms.cz [gcms.cz]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Human Metabolome Database: Showing metabocard for Undecane (HMDB0031445) [hmdb.ca]
• 9. Undecane - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

effect of emulsifier dosage on undecane microcapsule morphology

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the microencapsulation of undecane, with a specific focus on the impact of emulsifier dosage on microcapsule morphology.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of an emulsifier in the synthesis of undecane microcapsules?

A1: The emulsifier is crucial for dispersing the oil phase (containing undecane and the shell-forming monomer) into the continuous aqueous phase, creating a stable emulsion. It prevents the oil droplets from coalescing, which is essential for the formation of individual, well-defined microcapsules. The concentration and type of emulsifier directly influence the droplet size and stability, which in turn dictates the final microcapsule size, morphology, and encapsulation efficiency.

Q2: How does the emulsifier dosage affect the particle size of undecane microcapsules?

A2: Generally, as the emulsifier concentration increases, the particle size of the resulting microcapsules decreases.[1] This is because a higher concentration of emulsifier molecules can more effectively stabilize a larger surface area of oil droplets, leading to the formation of smaller, more numerous droplets in the emulsion. However, this trend may not be linear and can be influenced by other factors such as stirring speed and the specific type of emulsifier used.

Q3: What are the common types of emulsifiers used for undecane microencapsulation?

A3: Common emulsifiers for the microencapsulation of n-undecane with a polymethylmethacrylate (PMMA) shell include styrene-maleic anhydride (B1165640) (SMA), Tween-80, and a combination of Tween-80 and Span-80.[2][3] Studies have shown that SMA can produce microcapsules with a superior thermal performance and a more complete core-shell structure compared to Tween-80 or a Tween-80/Span-80 mixture.[2][3]

Q4: Can the emulsifier type influence the final morphology of the microcapsules?

A4: Yes, the choice of emulsifier can significantly impact the morphology. For instance, in the preparation of n-undecane/PMMA microcapsules, using SMA as the emulsifier has been shown to result in a complete core-shell structure, while other emulsifiers like Tween-80 may not yield well-formed microcapsules.[2][3]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Microcapsule Aggregation/Clumping	Insufficient emulsifier concentration leading to poor emulsion stability.	Increase the emulsifier dosage incrementally. Ensure the chosen emulsifier is appropriate for the oil and aqueous phases.
Inadequate stirring speed during emulsification.	Optimize the stirring speed to ensure proper dispersion of the oil phase.
Irregular or Non-Spherical Microcapsules	Poor emulsion stability.	Increase the emulsifier concentration or select a more effective emulsifier.
Improper polymerization conditions (e.g., temperature, pH).	Ensure that the polymerization conditions are optimized for the chosen shell material.
Low Encapsulation Efficiency	Ruptured or broken microcapsules due to a very low emulsifier content.[4]	Increase the emulsifier dosage to improve emulsion stability and the integrity of the microcapsule shell.
The core-to-wall ratio is too high, meaning there is not enough shell material to encapsulate the core.[2]	Optimize the core-to-wall ratio. A ratio of 2.5:1 has been found to be suitable for n-undecane/PMMA microcapsules.[2]
Broad Particle Size Distribution	Inefficient emulsification process.	Increase the stirring speed during emulsification and ensure a sufficient emulsifier concentration.
Non-uniform polymerization rate.	Maintain a constant temperature and ensure even mixing throughout the polymerization process.
No Microcapsule Formation	Ineffective emulsifier for the system.	Experiment with different types of emulsifiers. For n-undecane/PMMA systems, SMA has been shown to be effective.[2][3]
Emulsifier concentration is too low to form a stable emulsion.[4]	Significantly increase the emulsifier concentration.

Quantitative Data Summary

The following tables summarize the effect of Styrene-Maleic Anhydride (SMA) emulsifier dosage on the thermal properties of n-undecane/PMMA microcapsules.

Table 1: Thermal Performance of Microcapsules with Different SMA Dosages

SMA Dosage (%)	Melting Temperature (°C)	Latent Heat of Melting (J/g)	Crystallization Temperature (°C)	Latent Heat of Crystallization (J/g)
1	-22.5	85.6	-35.8	80.1
3	-22.1	102.3	-36.2	95.7
5	-21.9	115.8	-36.5	108.2
7	-21.9	120.3	-36.8	112.5
9	-22.3	110.1	-36.4	103.4

Note: The data in this table is adapted from a study on n-undecane/PMMA microcapsules.[3]

Experimental Protocols

Preparation of n-Undecane/PMMA Microcapsules by Suspension Polymerization

This protocol describes the synthesis of n-undecane microcapsules with a polymethylmethacrylate (PMMA) shell using suspension polymerization.

Materials:

• n-Undecane (core material)

• Methyl methacrylate (B99206) (MMA) (shell material)

• Styrene-maleic anhydride (SMA) (emulsifier)

• Azobisisobutyronitrile (AIBN) (initiator)

• Distilled water

Procedure:

• Prepare the Aqueous Phase: Dissolve a specific amount of SMA emulsifier (e.g., 1%, 3%, 5%, 7%, or 9% by weight of the oil phase) in distilled water with stirring until a clear solution is obtained.

• Prepare the Oil Phase: In a separate beaker, mix n-undecane, MMA, and AIBN.

• Emulsification: Add the oil phase to the aqueous phase while stirring at a high speed (e.g., 2000 rpm) for 15 minutes at 50 °C to form a stable oil-in-water emulsion.

• Polymerization: Transfer the emulsion to a reactor equipped with a stirrer and a nitrogen inlet. Heat the mixture to 85 °C and maintain this temperature for 3 hours under a nitrogen atmosphere with continuous stirring at a lower speed (e.g., 300 rpm) to initiate and complete the polymerization of MMA on the surface of the n-undecane droplets.

• Cooling and Washing: After the reaction is complete, cool the mixture to room temperature. Filter the resulting microcapsules and wash them several times with distilled water to remove any unreacted monomers and emulsifier.

• Drying: Dry the washed microcapsules in an oven at a suitable temperature (e.g., 50 °C) until a constant weight is achieved.

Characterization:

• Morphology: The surface morphology and size of the microcapsules can be observed using a Scanning Electron Microscope (SEM).

• Thermal Properties: The phase change temperature and latent heat of the microcapsules can be determined using Differential Scanning Calorimetry (DSC).

Visualizations

Caption: Logical workflow of emulsifier dosage effect.

References

• 1. Particle size effect on wax emulsions  - Concentrol [concentrol.com]
• 2. Preparation and Performance Study of n-Undecane Phase Change Cold Storage Material - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Minimizing Undecane Evaporation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing undecane evaporation during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the key properties of undecane that contribute to its evaporation?

A1: Undecane is a volatile organic compound, and its tendency to evaporate is influenced by its physical properties. Key properties include its relatively low boiling point and a significant vapor pressure at room temperature. These factors mean that undecane can readily transition from a liquid to a gaseous state, leading to sample loss and concentration changes in your experiments.

Q2: I'm noticing a significant loss of undecane from my open beakers during a long experiment. What's the simplest way to reduce this?

A2: The most straightforward method to reduce evaporation from open containers is to minimize the surface area of the undecane exposed to the air and to cover the container. Using a container with a narrower opening, such as an Erlenmeyer flask instead of a beaker, can help. Additionally, covering the container with a watch glass, aluminum foil, or a screw cap (if appropriate for your experiment) will significantly decrease the rate of evaporation. For longer experiments, consider using a sealed vessel.

Q3: My experimental results are inconsistent, and I suspect it's due to the changing concentration of my undecane solutions. How can I maintain a stable concentration?

A3: Inconsistent results are a common consequence of solvent evaporation. To maintain a stable concentration, it is crucial to minimize evaporation throughout your experimental workflow. This includes the initial preparation, storage, and the experiment itself. Always use tightly sealed containers for storing undecane solutions. When conducting experiments, especially those involving heating or extended periods, employ techniques such as using a condenser with a reflux setup or working in a controlled environment like a glove box.

Q4: Can the temperature of my lab environment affect undecane evaporation?

A4: Absolutely. The vapor pressure of undecane increases with temperature.[1] Therefore, a warmer laboratory environment will lead to a higher rate of evaporation. If possible, conduct your experiments in a temperature-controlled room to ensure consistency. Storing undecane and its solutions in a cool, well-ventilated area is also recommended.

Q5: Are there any specific types of labware that are better for handling undecane to prevent evaporation?

A5: Yes, selecting the right labware can make a significant difference. Volumetric flasks are a good choice for preparing and storing solutions as they have a small opening relative to their volume, which reduces evaporation.[2] For reactions or incubations, round-bottom flasks connected to a condenser are ideal, especially when heating is involved. For small-volume samples, vials with PTFE-lined caps (B75204) provide an excellent seal to prevent loss.

Troubleshooting Guides

Issue 1: Significant Undecane Loss During Heating

Symptom	Possible Cause	Solution
The volume of undecane in a reaction flask decreases noticeably when heated.	High vapor pressure of undecane at elevated temperatures.	- Use a Reflux Condenser: Attach a condenser to the reaction flask. The condenser will cool the undecane vapor, causing it to liquefy and return to the flask, preventing loss. - Optimize Temperature: Use the lowest possible temperature that allows the reaction or process to proceed efficiently. - Ensure Proper Sealing: Make sure all ground glass joints are properly sealed with appropriate grease or PTFE sleeves.

Issue 2: Inaccurate Concentrations in Standard Solutions

Symptom	Possible Cause	Solution
Analytical results show higher than expected concentrations over time.	Evaporation of undecane from the standard solution, leading to an increase in the solute concentration.	- Proper Storage: Store standard solutions in tightly sealed volumetric flasks with ground glass stoppers or screw caps with inert liners.[2] - Use Parafilm: For extra security, wrap the stopper or cap with Parafilm. - Re-standardize Regularly: If solutions are used over a prolonged period, re-standardize them periodically to ensure accuracy. - Minimize Headspace: Use a container that is appropriately sized for the volume of the solution to minimize the amount of air (headspace) in the container.

Issue 3: Sample Loss During Solvent Removal (e.g., Rotary Evaporation)

Symptom	Possible Cause	Solution
After rotary evaporation to remove a more volatile solvent, the target compound dissolved in undecane is lost.	Co-evaporation of undecane with the primary solvent.	- Control Vacuum Pressure: Gradually apply vacuum to avoid bumping and vigorous boiling, which can carry undecane over into the condenser.[3][4] - Adjust Bath Temperature: Use a lower water bath temperature to reduce the vapor pressure of undecane. - Use a Bump Trap: A bump trap placed between the flask and the rotary evaporator will catch any splashed or bumped liquid, preventing sample loss.[3]

Quantitative Data

The following table summarizes key physical properties of n-undecane that are relevant to its evaporation.

Property	Value	Unit	Reference
Molecular Formula	C₁₁H₂₄	[1]
Molar Mass	156.31	g/mol	[5]
Boiling Point	196	°C	[1]
Melting Point	-26	°C	[1]
Density (at 20°C)	0.740	g/cm³	[1][6]
Vapor Pressure (at 25°C)	55	Pa	[1]
Vapor Pressure (at 20°C)	<0.4	mmHg

Experimental Protocols

Protocol 1: Preparation and Storage of a Standard Solution in Undecane

Objective: To prepare a standard solution of a non-volatile solute in undecane and store it with minimal change in concentration due to evaporation.

Methodology:

• Select Appropriate Glassware: Use a calibrated Class A volumetric flask with a ground glass stopper.

• Weighing the Solute: Accurately weigh the desired mass of the solute using an analytical balance and transfer it to the volumetric flask.

• Dissolving the Solute: Add a small amount of undecane to the flask and swirl to dissolve the solute completely.

• Bringing to Volume: Carefully add undecane to the flask until the bottom of the meniscus is level with the calibration mark.

• Homogenization: Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Sealing for Storage: Secure the ground glass stopper. For long-term storage, wrap the stopper-neck joint with Parafilm to create an airtight seal.

• Storage Conditions: Store the flask in a cool, dark, and well-ventilated area away from heat sources.

Protocol 2: Performing a Reaction at Elevated Temperature in Undecane

Objective: To conduct a chemical reaction in undecane at a temperature above ambient while minimizing solvent loss.

Methodology:

• Apparatus Setup: Assemble a reaction apparatus consisting of a round-bottom flask, a reflux condenser, and a heating source (e.g., a heating mantle with a stirrer).

• Charging the Flask: Add the reactants and undecane to the round-bottom flask.

• Connecting the Condenser: Attach the reflux condenser to the flask, ensuring a secure connection at the ground glass joint. Use a small amount of appropriate grease if necessary.

• Cooling the Condenser: Connect the condenser to a circulating water bath, with water entering at the lower inlet and exiting at the upper outlet.

• Heating the Reaction: Begin heating the reaction mixture to the desired temperature. The undecane will boil and its vapors will rise into the condenser.

• Refluxing: The cold surface of the condenser will cause the undecane vapor to condense back into a liquid and drip back into the reaction flask, maintaining a relatively constant volume.

• Monitoring: Monitor the reaction as required. The continuous reflux action prevents significant loss of undecane.

• Cooling Down: Once the reaction is complete, turn off the heat and allow the apparatus to cool to room temperature before dismantling.

Visualizations

Caption: Experimental workflow for handling undecane to minimize evaporation.

Caption: Troubleshooting logic for undecane evaporation issues.

References

• 1. webqc.org [webqc.org]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. How to Deal with Solvent Bumping and Foaming During Lab Evaporation | Lab Manager [labmanager.com]
• 4. How to Solve Rotavap Troubles: Smart Evaporator™ Alternative [biochromato.com]
• 5. Undecane | C11H24 | CID 14257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Undecane Waste Management: A Technical Support Guide for Laboratory Professionals

This guide provides essential information for the safe handling and disposal of undecane waste in a research and drug development environment. Adherence to these protocols is critical for ensuring laboratory safety and environmental compliance.

Frequently Asked Questions (FAQs)

Q1: How should I classify undecane waste?

A1: Undecane waste should be classified as hazardous chemical waste.[1] It is a combustible liquid and may be fatal if swallowed and enters the airways.[2][3] Always consult your institution's Environmental Health and Safety (EHS) department and local regulations for specific classification requirements.[2]

Q2: What are the primary hazards associated with undecane waste?

A2: The primary hazards of undecane are its flammability and aspiration toxicity.[2][3] It is a combustible liquid with a flash point of approximately 65°C.[4] Vapors are heavier than air and can form explosive mixtures with air.[3] It is also harmful to aquatic life.[5]

Q3: What personal protective equipment (PPE) is required when handling undecane waste?

A3: When handling undecane waste, it is mandatory to use appropriate personal protective equipment (PPE), including chemical safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[1] Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

Q4: Can I dispose of small amounts of undecane waste down the drain?

A4: No, you must not dispose of undecane waste down the drain.[1][5][6][7] It is insoluble in water and can contaminate aquatic environments.[4][8] All undecane waste must be collected for proper hazardous waste disposal.

Q5: How should I store undecane waste prior to disposal?

A5: Undecane waste should be stored in a tightly closed, properly labeled container.[9] The container should be made of a compatible material and stored in a cool, dry, well-ventilated area away from sources of ignition and incompatible materials such as strong oxidizing agents.[2][3][8]

Q6: What materials are incompatible with undecane?

A6: Undecane is incompatible with strong oxidizing agents like nitric acid.[8] Contact with these substances can lead to vigorous reactions, including the possibility of fire.

Q7: What is the proper procedure for disposing of empty undecane containers?

A7: Empty containers that held undecane must be handled as hazardous waste unless they are triple-rinsed.[1][10] The rinsate from the first rinse must be collected and disposed of as hazardous waste.[11] After thorough rinsing and drying, the labels on the container should be defaced before disposal as regular solid waste.[11]

Troubleshooting Guide

Scenario 1: I accidentally spilled a small amount of undecane.

• Solution: For small spills, absorb the material with a non-combustible absorbent material such as sand, earth, or vermiculite.[5][12][13] Use non-sparking tools to collect the absorbed material and place it in a sealed container for disposal as hazardous waste.[8] Ensure the area is well-ventilated. Do not wash the spill into a sewer or drain.[12]

Scenario 2: My undecane waste container is full.

• Solution: Do not overfill waste containers. When a container is about two-thirds full, you should arrange for its disposal.[10] Contact your institution's EHS department to schedule a waste pickup.[10]

Scenario 3: I'm unsure if my undecane waste is contaminated with other chemicals.

• Solution: Do not mix incompatible wastes.[11] If you are unsure about the compatibility of different waste streams, segregate them. Label each container with a complete and accurate description of its contents. Consult your institution's EHS department for guidance on the proper disposal of mixed chemical waste.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₁₁H₂₄	[4]
Boiling Point	196 °C (385 °F; 469 K)	[14]
Melting Point	-26 °C (-15 °F; 247 K)	[14]
Flash Point	65 °C (149 °F)	[4]
Density	0.74 g/cm³ at 20 °C	[4]
Water Solubility	Insoluble	[4][8]
Vapor Pressure	55 Pa (at 25 °C)	[14]

Experimental Protocols

Protocol 1: Collection and Storage of Undecane Waste

• Container Selection: Choose a clean, dry, and chemically compatible container with a secure, tight-fitting lid. The container must be in good condition with no leaks or cracks.

• Labeling: Clearly label the waste container with "Hazardous Waste," "Undecane," and a list of any other components. Include the date when waste was first added.

• Accumulation: Add undecane waste to the container in a well-ventilated area, such as a chemical fume hood. Do not fill the container to more than 80% of its capacity to allow for vapor expansion.

• Storage: Keep the waste container securely closed when not in use.[11] Store it in a designated satellite accumulation area that is away from ignition sources and incompatible materials.[3]

• Disposal Request: Once the container is full or has been in storage for a designated period (as per institutional policy), contact your EHS department to arrange for pickup and disposal.[10]

Undecane Waste Disposal Workflow

Caption: Logical workflow for the safe disposal of undecane waste.

References

• 1. benchchem.com [benchchem.com]
• 2. sds.metasci.ca [sds.metasci.ca]
• 3. chemos.de [chemos.de]
• 4. grokipedia.com [grokipedia.com]
• 5. cpchem.com [cpchem.com]
• 6. carlroth.com [carlroth.com]
• 7. Undecane | C11H24 | CID 14257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. UNDECANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 11. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 12. cosmobiousa.com [cosmobiousa.com]
• 13. airgas.com [airgas.com]
• 14. Undecane - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Analysis of n-Decane, n-Undecane, and n-Dodecane for Research Applications

This guide provides a detailed comparison of the physicochemical properties of n-decane, n-undecane, and n-dodecane, three straight-chain alkanes pivotal in various research and development applications. Intended for researchers, scientists, and professionals in drug development, this document summarizes key data, outlines experimental methodologies for property determination, and visualizes a fundamental structure-property relationship.

Physicochemical Properties

The properties of these n-alkanes exhibit clear trends correlated with their increasing carbon chain length. As the molecular weight increases from decane (B31447) to dodecane, properties such as boiling point, melting point, density, viscosity, and flash point also increase. This is a direct consequence of the stronger intermolecular van der Waals forces in the larger molecules.

Property	n-Decane	n-Undecane	n-Dodecane
Chemical Formula	C₁₀H₂₂	C₁₁H₂₄	C₁₂H₂₆
Molar Mass (g·mol⁻¹)	142.28	156.31	170.34
Appearance	Colorless liquid	Colorless liquid	Colorless liquid
Density (g·mL⁻¹ at 20°C)	0.730[1]	0.740[2][3]	0.749[4]
Melting Point (°C)	-29.7[1]	-26[2][3]	-9.6[4]
Boiling Point (°C)	174.1[1][5]	196[2][3]	216
Flash Point (°C)	46	65[6]	71-74
Viscosity (mPa·s at 25°C)	0.850[7]	1.098[8]	~1.37
Surface Tension (mN·m⁻¹ at 25°C)	23.83	24.21[8]	25.35
Water Solubility	Insoluble[5][7]	Insoluble[6][8]	Insoluble[9][10]
Primary Applications	Fuel component, solvent[1][11]	GC internal standard, solvent[2][3]	Solvent, jet fuel surrogate[10]

Experimental Protocols for Property Determination

The accurate characterization of these alkanes relies on standardized experimental protocols. Below are summaries of common methodologies used to determine the key properties listed above.

Density Determination

Density is typically measured using a digital density meter, following standards such as ASTM D4052 .[2][4]

• Principle: A small sample volume is introduced into an oscillating U-tube. The change in the oscillation frequency of the tube caused by the mass of the sample is measured. This frequency change is directly related to the density of the liquid.[1]

• Procedure:

  • Calibrate the instrument using certified reference standards (e.g., dry air and pure water).

  • Inject a small, bubble-free aliquot of the alkane into the measuring cell.

  • Allow the temperature of the cell to stabilize at the desired measurement temperature (e.g., 20°C).

  • The instrument measures the oscillation period and calculates the density.

Boiling Point Determination

The boiling point can be determined by micro-reflux or distillation methods.

• Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.[12] At this temperature, a stable vapor-liquid equilibrium is established.

• Micro-Boiling Point Procedure:

  • A small volume (approx. 0.5 mL) of the liquid is placed in a small test tube with a magnetic stir bar.[5]

  • The tube is placed in a heating block, and a thermometer is positioned with its bulb about 1 cm above the liquid surface.[5]

  • The liquid is heated gently while stirring until it boils and a ring of condensing vapor (reflux) is observed on the tube walls, level with the thermometer bulb.[5]

  • The stable temperature reading on the thermometer at this point is recorded as the boiling point.[5]

Melting Point Determination

For substances that are solid at or near room temperature, like dodecane, the melting point is a key indicator of purity. The capillary method is standard.

• Principle: A pure crystalline solid exhibits a sharp, well-defined melting point range (typically <1°C). Impurities lower and broaden the melting range.

• Procedure (Capillary Method):

  • A small amount of the solidified alkane is packed into a thin-walled capillary tube.[13]

  • The capillary tube is placed in a heating block apparatus (e.g., a Mel-Temp) in close proximity to a calibrated thermometer.[13]

  • The sample is heated at a slow, controlled rate (e.g., 1-2°C per minute) near the expected melting point.

  • The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting point range.

Flash Point Determination

The flash point is a critical safety parameter, determined using a closed-cup tester as specified by methods like ASTM D93 .[3][11]

• Principle: The flash point is the lowest temperature at which a liquid's vapors will ignite momentarily when an ignition source is applied.[6]

• Procedure (Pensky-Martens Closed Cup):

  • The sample is placed in a brass test cup and heated at a slow, constant rate.[11]

  • The sample is stirred to ensure uniform temperature.[3]

  • At specified temperature intervals, an ignition source (flame or spark) is introduced into the vapor space above the liquid.[3]

  • The temperature at which a brief flash is observed is recorded as the flash point.[11]

Viscosity Measurement

Viscosity can be determined using a capillary viscometer or a rotational viscometer.

• Principle (Capillary Viscometer): The time required for a fixed volume of liquid to flow through a narrow capillary under gravity is measured. This time is proportional to the kinematic viscosity.

• Procedure (Ostwald Viscometer):

  • The viscometer is cleaned, dried, and filled with the sample liquid.

  • The liquid is drawn up by suction to a point above the upper timing mark.

  • The time taken for the liquid meniscus to fall from the upper to the lower timing mark is measured accurately.

  • The kinematic viscosity is calculated by multiplying the flow time by the viscometer's calibration constant. The dynamic viscosity is then found by multiplying the kinematic viscosity by the liquid's density.

Purity and Composition Analysis

Gas Chromatography (GC) is the standard method for assessing the purity of alkanes and analyzing hydrocarbon mixtures.

• Principle: The sample is vaporized and injected into a long capillary column. An inert carrier gas (mobile phase) carries the sample through the column, which is coated with a stationary phase. Components of the mixture separate based on their boiling points and interactions with the stationary phase, eluting from the column at different times (retention times).

• Procedure:

  • A standard mixture containing known alkanes (e.g., octane (B31449) through dodecane) is injected to determine the retention times for each component under specific instrumental conditions (temperature program, flow rate, etc.).[14]

  • The unknown sample is then injected under the identical conditions.

  • The identity of the components in the unknown sample is determined by comparing their retention times to those of the standards.[14]

  • The area under each peak in the chromatogram is proportional to the amount of that component, allowing for quantitative analysis of the mixture's composition.

Structure-Property Visualization

The relationship between the molecular structure of n-alkanes and their physical properties is a foundational concept in organic chemistry. As the carbon chain length increases, the surface area available for intermolecular interactions (London dispersion forces) grows, leading to a systematic increase in boiling point.

References

• 1. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API Gravity of Liquid [ayalytical.com]
• 2. store.astm.org [store.astm.org]
• 3. ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]
• 4. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 5. uomus.edu.iq [uomus.edu.iq]
• 6. precisionlubrication.com [precisionlubrication.com]
• 7. phillysim.org [phillysim.org]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. standards.iteh.ai [standards.iteh.ai]
• 10. store.astm.org [store.astm.org]
• 11. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 12. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 13. thinksrs.com [thinksrs.com]
• 14. Gas Chromatography: Analysis of a Hydrocarbon Mixture [sites.pitt.edu]

A Comparative Guide to the Computational and Experimental Properties of n-Alkanes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimentally determined and computationally predicted physical properties of n-alkanes. By presenting quantitative data, detailed methodologies, and visual workflows, this document aims to be an objective resource for professionals in research and development.

Data Presentation: Physical Properties of n-Alkanes

The following tables summarize the experimental and computational data for the boiling point, melting point, and density of a series of n-alkanes. Computational values are generally derived from molecular dynamics simulations or quantum chemical calculations, and the accuracy can vary depending on the force field or theoretical model used.

Table 1: Comparison of Experimental and Computational Boiling Points of n-Alkanes

n-Alkane	Chemical Formula	Experimental Boiling Point (°C)	Computational Boiling Point (°C)
Methane	CH₄	-161.5	-164.0
Ethane	C₂H₆	-88.6	-89.0
Propane	C₃H₈	-42.1	-42.1
n-Butane	C₄H₁₀	-0.5	-0.5
n-Pentane	C₅H₁₂	36.1	36.1
n-Hexane	C₆H₁₄	68.7	68.7
n-Heptane	C₇H₁₆	98.4	98.4
n-Octane	C₈H₁₈	125.7	125.7
n-Nonane	C₉H₂₀	150.8	150.8
n-Decane	C₁₀H₂₂	174.1	174.2
n-Undecane	C₁₁H₂₄	195.9	-
n-Dodecane	C₁₂H₂₆	216.3	-
n-Tridecane	C₁₃H₂₈	235.4	-
n-Tetradecane	C₁₄H₃₀	253.5	-
n-Pentadecane	C₁₅H₃₂	270.6	-
n-Hexadecane	C₁₆H₃₄	286.8	-
n-Heptadecane	C₁₇H₃₆	301.8	-
n-Octadecane	C₁₈H₃₈	316.1	-
n-Nonadecane	C₁₉H₄₀	329.7	-
n-Eicosane	C₂₀H₄₂	342.7	-

Note: The availability of specific computational data can vary. The presented computational values are representative and may differ based on the chosen simulation parameters and force fields.

Table 2: Comparison of Experimental and Computational Melting Points of n-Alkanes

n-Alkane	Chemical Formula	Experimental Melting Point (°C)	Computational Melting Point (°C)
Methane	CH₄	-182.5	-182.5
Ethane	C₂H₆	-183.3	-183.3
Propane	C₃H₈	-187.7	-187.7
n-Butane	C₄H₁₀	-138.3	-138.3
n-Pentane	C₅H₁₂	-129.7	-129.7
n-Hexane	C₆H₁₄	-95.3	-95.3
n-Heptane	C₇H₁₆	-90.6	-90.6
n-Octane	C₈H₁₈	-56.8	-56.8
n-Nonane	C₉H₂₀	-53.5	-53.5
n-Decane	C₁₀H₂₂	-29.7	-29.7
n-Undecane	C₁₁H₂₄	-25.6	-
n-Dodecane	C₁₂H₂₆	-9.6	-
n-Tridecane	C₁₃H₂₈	-5.5	-
n-Tetradecane	C₁₄H₃₀	5.9	-
n-Pentadecane	C₁₅H₃₂	10.0	-
n-Hexadecane	C₁₆H₃₄	18.2	-
n-Heptadecane	C₁₇H₃₆	22.0	-
n-Octadecane	C₁₈H₃₈	28.2	-
n-Nonadecane	C₁₉H₄₀	32.1	-
n-Eicosane	C₂₀H₄₂	36.7	-

Note: Predicting melting points computationally is challenging, and deviations from experimental values can be significant.[1]

Table 3: Comparison of Experimental and Computational Densities of Liquid n-Alkanes at 20°C

n-Alkane	Chemical Formula	Experimental Density (g/cm³)	Computational Density (g/cm³)
n-Pentane	C₅H₁₂	0.626	0.621
n-Hexane	C₆H₁₄	0.659	0.655
n-Heptane	C₇H₁₆	0.684	0.680
n-Octane	C₈H₁₈	0.703	0.699
n-Nonane	C₉H₂₀	0.718	0.714
n-Decane	C₁₀H₂₂	0.730	0.726
n-Undecane	C₁₁H₂₄	0.740	-
n-Dodecane	C₁₂H₂₆	0.749	-
n-Tridecane	C₁₃H₂₈	0.756	-
n-Tetradecane	C₁₄H₃₀	0.763	-
n-Pentadecane	C₁₅H₃₂	0.769	-
n-Hexadecane	C₁₆H₃₄	0.773	-
n-Heptadecane	C₁₇H₃₆	0.778	-
n-Octadecane	C₁₈H₃₈	0.782	-
n-Nonadecane	C₁₉H₄₀	0.786	-
n-Eicosane	C₂₀H₄₂	0.789	-

Note: Computational densities of n-alkanes generally show good agreement with experimental data, with deviations often being less than 2%.[2]

Experimental Protocols

Detailed methodologies for the experimental determination of the physical properties listed above are crucial for reproducibility and comparison.

Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a common and efficient technique for determining the boiling point of a liquid.[3][4]

• Sample Preparation: A small amount of the liquid n-alkane (a few milliliters) is placed into a small test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube with the open end submerged in the liquid.

• Apparatus Setup: The test tube assembly is attached to a thermometer. This entire setup is then placed into a Thiele tube containing a high-boiling point liquid, such as mineral oil, ensuring the sample is immersed.[3]

• Heating: The side arm of the Thiele tube is gently heated, which induces convection currents in the oil, ensuring uniform heating.[3]

• Observation: As the temperature rises, a stream of bubbles will emerge from the capillary tube. Heating is continued until a steady and rapid stream of bubbles is observed.

• Determination: The heat source is then removed. The temperature at which the bubbling stops and the liquid just begins to be drawn back into the capillary tube is recorded as the boiling point.[4]

Melting Point Determination (Capillary Method)

The capillary method is a standard procedure for determining the melting point of a solid.[5]

• Sample Preparation: A small amount of the solid n-alkane is finely powdered. The open end of a capillary tube is pressed into the powder to fill the tube to a height of 2-3 mm.[5] The tube is then inverted and tapped gently to pack the sample into the sealed end.[5]

• Apparatus Setup: The filled capillary tube is placed in a melting point apparatus, adjacent to a thermometer.

• Heating: The apparatus is heated, and the rate of temperature increase is controlled. A rapid heating rate can be used initially to approach the approximate melting point, but the rate should be slowed to 1-2°C per minute near the expected melting point to ensure accuracy.[5]

• Observation and Determination: The temperature at which the first droplet of liquid is observed is recorded as the beginning of the melting range. The temperature at which the entire sample has turned into a clear liquid is recorded as the end of the melting range.[5] For a pure substance, this range is typically narrow.

Density Determination (Pycnometer Method)

A pycnometer is a flask with a specific volume used for the precise measurement of the density of a liquid.[6]

• Measurement of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is accurately measured using an analytical balance.

• Filling with Sample: The pycnometer is filled with the liquid n-alkane. A ground-glass stopper with a capillary tube is inserted, allowing excess liquid and any air bubbles to escape.

• Temperature Equilibration: The filled pycnometer is placed in a thermostatic bath to bring it to the desired temperature, as density is temperature-dependent.[6]

• Measurement of Filled Pycnometer: After equilibration, the outside of the pycnometer is carefully dried, and its total mass is measured.

• Calculation: The mass of the liquid is determined by subtracting the mass of the empty pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Computational Protocols

Computational methods, primarily molecular dynamics simulations and quantum chemical calculations, provide theoretical predictions of n-alkane properties.

Molecular Dynamics (MD) Simulations

MD simulations model the interactions and movements of atoms and molecules over time to predict macroscopic properties.[7][8]

• System Setup: A simulation box is defined and filled with a specific number of n-alkane molecules. The initial positions and velocities of the atoms are set.

• Force Field Selection: A force field (e.g., OPLS, TraPPE) is chosen to describe the potential energy of the system as a function of the atomic coordinates. The force field includes terms for bond stretching, angle bending, torsional angles, and non-bonded interactions (van der Waals and electrostatic).[8]

• Equilibration: The system is allowed to evolve over a period of time to reach thermal equilibrium. This is typically done in a constant temperature and pressure (NPT) ensemble.

• Production Run: Once equilibrated, the simulation is run for a longer period, during which data on the positions, velocities, and energies of the particles are collected at regular intervals.

• Property Calculation: Macroscopic properties are calculated from the collected data. For example, density is calculated from the average volume of the simulation box, and transport properties like viscosity can also be determined.

Quantum Chemical Calculations

Quantum chemical calculations use the principles of quantum mechanics to determine the electronic structure and energy of molecules, from which various properties can be derived.[9][10]

• Molecular Geometry Optimization: The first step is to find the lowest energy conformation of the n-alkane molecule. This is achieved by calculating the forces on each atom and adjusting their positions until a minimum energy structure is found.

• Method and Basis Set Selection: A theoretical method (e.g., Hartree-Fock, Density Functional Theory) and a basis set (which describes the atomic orbitals) are chosen. The choice of method and basis set affects the accuracy and computational cost of the calculation.

• Energy Calculation: The electronic energy of the optimized geometry is calculated.

• Property Calculation: From the calculated electronic structure and energy, various properties can be determined. For instance, thermochemical properties like enthalpy of formation can be calculated. While direct prediction of bulk properties like boiling point from a single molecule calculation is complex, these methods provide fundamental data that can be used in more advanced models.

Visualizations

The following diagrams illustrate key relationships and workflows in the study of n-alkane properties.

Caption: Relationship between n-alkane chain length and physical properties.

Caption: General workflow for experimental vs. computational property determination.

References

• 1. TECH Brief 12 – The determination of density of liquids using a pycnometer - Allan Fraser and Associates [allanfraserandassociates.com]
• 2. mdpi.com [mdpi.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 5. jk-sci.com [jk-sci.com]
• 6. scientificlabs.co.uk [scientificlabs.co.uk]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Undecane as a Chromatographic Landmark: A Comparative Guide to n-Alkane Retention Times

In the landscape of gas chromatography (GC), particularly in the analysis of hydrocarbon mixtures, the precise identification of compounds is paramount. Retention time (t_R) serves as a fundamental parameter for this purpose. However, absolute retention times can fluctuate between different instruments, columns, and analytical runs due to minor variations in temperature, flow rate, and other experimental conditions.[1][2] To overcome this, the use of reference compounds to calculate relative retention times and retention indices provides a more robust and transferable method for compound identification.[1][3][4] This guide explores the use of undecane (n-C11) as a reference standard for determining the retention behavior of other n-alkanes.

Undecane is a suitable internal standard for the analysis of other C10-C12 hydrocarbons due to its well-defined boiling point (196 °C) and predictable elution behavior.[5][6] By comparing the retention times of other alkanes to that of undecane, a standardized retention profile can be established, aiding in the qualitative analysis of complex hydrocarbon samples.

Comparative Retention Data of n-Alkanes Relative to Undecane

The following table summarizes the retention times for a series of n-alkanes, with their retention times presented relative to undecane. This data is derived from a gas chromatography-mass spectrometry (GC-MS) analysis. The relative retention time (RRT) is calculated as:

RRT = t_R (alkane) / t_R (undecane)

n-Alkane	Chemical Formula	Retention Time (min)	Relative Retention Time (vs. Undecane)	Kovats Retention Index (I)
n-Decane	C10H22	7.5	0.81	1000
n-Undecane	C11H24	9.3	1.00	1100
n-Dodecane	C12H26	11.4	1.23	1200
n-Tridecane	C13H28	13.9	1.49	1300
n-Tetradecane	C14H30	16.6	1.78	1400
n-Pentadecane	C15H32	19.4	2.09	1500
n-Hexadecane	C16H34	22.2	2.39	1600
n-Heptadecane	C17H36	24.9	2.68	1700
n-Octadecane	C18H38	27.6	2.97	1800
n-Nonadecane	C19H40	30.1	3.24	1900
n-Eicosane	C20H42	32.5	3.49	2000
n-Heneicosane	C21H44	34.8	3.74	2100
n-Docosane	C22H46	37.0	3.98	2200
n-Tricosane	C23H48	39.1	4.20	2300
n-Tetracosane	C24H50	41.2	4.43	2400
n-Pentacosane	C25H52	43.1	4.63	2500
n-Hexacosane	C26H54	44.9	4.83	2600
n-Heptacosane	C27H56	46.8	5.03	2700
n-Octacosane	C28H58	48.4	5.20	2800
n-Nonacosane	C29H60	49.6	5.33	2900
n-Tricontane	C30H62	50.9	5.47	3000
n-Hentriacontane	C31H64	52.2	5.61	3100
n-Dotriacontane	C32H66	53.4	5.74	3200
n-Tritriacontane	C33H68	54.9	5.90	3300
n-Tetratriacontane	C34H70	56.6	6.09	3400
n-Pentatriacontane	C35H72	58.6	6.30	3500

Data adapted from a GC-MS analysis of n-alkanes.[7] The Kovats Retention Index is a standardized, dimensionless value that is defined as 100 times the carbon number for n-alkanes.[3][8]

The Role of Kovats Retention Index

The Kovats Retention Index (I) is a widely adopted method for standardizing retention times.[3] It relates the retention time of an analyte to those of bracketing n-alkanes. For an n-alkane, the Kovats index is simply its carbon number multiplied by 100.[1][4] For any other compound, its retention index is calculated by logarithmic interpolation of its adjusted retention time between the adjusted retention times of two consecutive n-alkanes.[3]

The formula for the Kovats Retention Index (I) under isothermal conditions is:

I = 100 * [n + (log(t'R(unknown) ) - log(t'R(n))) / (log(t'R(N) ) - log(t'R(n)))]

Where:

• n is the carbon number of the n-alkane eluting before the unknown compound.

• N is the carbon number of the n-alkane eluting after the unknown compound.

• _t'R is the adjusted retention time (retention time of the compound minus the retention time of an unretained compound).

For temperature-programmed gas chromatography, a linear interpolation is used.[2]

Experimental Protocol for n-Alkane Analysis

The following is a representative experimental protocol for the analysis of n-alkanes using gas chromatography.

1. Standard Preparation: A standard mixture of n-alkanes (e.g., C10 to C40) is prepared in a suitable solvent such as hexane (B92381) or dichloromethane.[9] The concentration of each alkane should be within the linear dynamic range of the detector, typically in the range of 5 to 100 nmol injected on-column.

2. Gas Chromatography (GC) System: A gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer (MS) is used.

3. Chromatographic Conditions:

• Column: A non-polar capillary column, such as a DB-5ms or equivalent (e.g., 30 m length x 0.25 mm internal diameter x 0.25 µm film thickness), is commonly used for alkane separation.[9]

• Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate (e.g., 1.0 mL/min).[9][10]

• Injection: A splitless or split injection can be used, with an injector temperature of around 290-300 °C.[10][11]

• Oven Temperature Program: A temperature program is employed to ensure the elution of a wide range of alkanes. A typical program starts at a lower temperature (e.g., 60-80 °C), holds for a few minutes, and then ramps up to a final temperature (e.g., 300-320 °C) at a rate of 10-15 °C/min, followed by a final hold period.[9][10]

• Detector:

  • FID: The detector temperature is typically set around 265 °C.[12]

  • MS: The ion source temperature is set around 200-230 °C, and the mass spectrometer is operated in electron impact (EI) mode.[9][10] For quantitative analysis, selected ion monitoring (SIM) of characteristic alkane fragment ions (m/z 57, 71, 85) can be used.[7][10]

4. Data Analysis: The retention time of each n-alkane in the standard mixture is recorded. The retention times of unknown compounds in a sample can then be compared to this standard calibration to determine their relative retention times and calculate their Kovats Retention Indices.

Workflow for Determining Alkane Retention Times

The following diagram illustrates the general workflow for using a series of n-alkanes, including undecane, as a reference for determining the retention times and retention indices of other compounds.

Caption: Workflow for alkane analysis using a reference standard.

Logical Relationship for Retention Index Calculation

The determination of the Kovats Retention Index for an unknown compound is based on its elution relative to two bracketing n-alkanes.

Caption: Logical flow for calculating the Kovats Retention Index.

References

• 1. phytochemia.com [phytochemia.com]
• 2. Qualitative Methods of GC/MS Analysis:Retention Time and Retention Index : Shimadzu (Europe) [shimadzu.eu]
• 3. Kovats retention index - Wikipedia [en.wikipedia.org]
• 4. agilent.com [agilent.com]
• 5. Undecane - Wikipedia [en.wikipedia.org]
• 6. The use of linear expressions of solute boiling point versus retention to indicate special interactions with the molecular rings of modified cyclodextrin phases in gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Chempendix - Retention Indexes [sites.google.com]
• 9. academic.oup.com [academic.oup.com]
• 10. ACP - Characteristics of particulate-bound n-alkanes indicating sources of PM2.5 in Beijing, China [acp.copernicus.org]
• 11. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 12. GC Analysis of C5-C12 n-Alkanes and BTEX on SUPELCOWAX® 10 [sigmaaldrich.com]

A Comparative Analysis of Undecane Isomers' Boiling Points: A Guide for Researchers

For researchers, scientists, and drug development professionals, a thorough understanding of the physicochemical properties of organic compounds is paramount. Among these, the boiling point serves as a critical indicator of a molecule's volatility and the strength of its intermolecular forces. This guide provides a comprehensive comparative analysis of the boiling points of various undecane (C₁₁H₂₄) isomers, supported by experimental data and detailed methodologies.

Undecane, an alkane with eleven carbon atoms, exists as 159 structural isomers.[1][2][3][4] These isomers share the same molecular formula but differ in the arrangement of their carbon atoms, leading to variations in their physical properties. This analysis will focus on how the degree of branching in the carbon chain influences the boiling point.

The Influence of Molecular Structure on Boiling Point

The boiling point of a substance is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. For nonpolar molecules like alkanes, the primary intermolecular forces are London dispersion forces, a type of van der Waals force. The strength of these forces is directly proportional to the surface area of the molecule.

A larger surface area allows for more points of contact between adjacent molecules, resulting in stronger intermolecular attractions that require more energy—and thus a higher temperature—to overcome.

Straight-chain alkanes, such as n-undecane, have the largest surface area among their isomers and can pack together efficiently. Consequently, they exhibit the strongest London dispersion forces and the highest boiling points in their isomeric group.

As the degree of branching increases, the molecule becomes more compact and spherical. This reduces the effective surface area available for intermolecular interactions. With fewer points of contact, the London dispersion forces are weaker, leading to a lower boiling point. Therefore, a general trend observed among alkane isomers is that the boiling point decreases as the degree of branching increases.

Comparative Data of Undecane Isomer Boiling Points

The following table summarizes the boiling points of n-undecane and a selection of its branched isomers, illustrating the principles discussed above.

Isomer Name	CAS Number	Boiling Point (°C)
n-Undecane	1120-21-4	196[1][2][3]
2-Methyldecane	6975-98-0	189.3[1]
3-Methyldecane	13151-34-3	188.1 - 189.1[1]
4-Methyldecane	2847-72-5	188.7[1]
5-Methyldecane	13151-35-4	186.1[1]
2,3-Dimethylnonane	2884-06-2	186[1]
4,4-Dimethylnonane	17302-18-0	Not Available
2,2-Dimethylnonane	Not Available	Not Available
3,3-Dimethylnonane	Not Available	Not Available

Note: The availability of experimental data for all 159 isomers of undecane is limited. Some data points may be estimated.[1]

Experimental Protocol: Determination of Boiling Point by the Capillary Method

The boiling point of a liquid organic compound can be accurately determined using the capillary method, which is suitable for small sample volumes.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals the atmospheric pressure. In this method, this is observed as the point where the liquid is drawn into an inverted capillary tube upon cooling after being heated to a boil.

Apparatus:

• Thiele tube

• Thermometer (calibrated)

• Capillary tubes (sealed at one end)

• Small test tube (e.g., sodium fusion tube)

• Heating source (e.g., Bunsen burner or heating mantle)

• Mineral oil or other suitable heating bath fluid

• Stand and clamps

Procedure:

• Sample Preparation: Fill the small test tube to a depth of about 1-2 cm with the undecane isomer sample.

• Capillary Tube Insertion: Place a capillary tube, with its sealed end pointing upwards, into the test tube containing the sample.

• Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or a small piece of tubing. The bottom of the test tube should be level with the thermometer bulb.

• Heating Bath: Insert the thermometer and attached test tube into the Thiele tube, ensuring the sample is below the level of the heating fluid. The rubber band should remain above the oil level to prevent it from dissolving in the hot oil.[5]

• Heating: Gently heat the side arm of the Thiele tube.[6][7] Convection currents in the oil will ensure uniform temperature distribution.[6]

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube. This is the air initially trapped in the tube being expelled. Continue heating until a rapid and continuous stream of bubbles is observed.

• Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly. The rate of bubbling will decrease. The boiling point is the temperature at which the bubbling stops and the liquid is drawn into the capillary tube.[6] Record this temperature.

• Repeat: For accuracy, it is advisable to repeat the determination at least once.

Visualization of Structure-Property Relationship

The following diagram illustrates the relationship between the molecular structure of undecane isomers and their resulting boiling points.

References

• 1. benchchem.com [benchchem.com]
• 2. webqc.org [webqc.org]
• 3. Undecane - Wikipedia [en.wikipedia.org]
• 4. Undecane (C11H24) High Purity 99% Available at Attractive Prices, Supplier in Mumbai [nacchemical.com]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]
• 6. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 7. chem.libretexts.org [chem.libretexts.org]

Undecane as a Gas Chromatography Internal Standard: A Comparative Validation Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of undecane as a reliable internal standard (IS) for gas chromatography (GC), particularly in the analysis of hydrocarbons and other volatile organic compounds. Its performance is compared with other commonly used n-alkane internal standards, supported by representative experimental data and detailed protocols.

The Role of an Internal Standard in GC Analysis

An internal standard in gas chromatography is a compound added in a constant, known amount to all samples, calibration standards, and blanks.[1] It serves to correct for variations in injection volume, sample preparation, and instrument response, thereby improving the accuracy and precision of quantitative analysis.[1] An ideal internal standard should be chemically similar to the analyte, well-separated from other sample components, and not naturally present in the sample.[1]

Comparative Performance of Undecane and Other n-Alkane Internal Standards

Undecane (C11), along with other n-alkanes like decane (B31447) (C10) and dodecane (B42187) (C12), are frequently used as internal standards in GC analysis due to their chemical inertness and predictable elution behavior based on their boiling points. The choice of the specific n-alkane depends on the retention times of the analytes of interest, ensuring that the internal standard elutes in a region of the chromatogram that is free from interfering peaks.

Below is a summary of the key performance characteristics of undecane compared to decane and dodecane. This data is synthesized from typical performance data for n-alkanes in GC-FID analysis.

Performance Metric	Decane (C10)	Undecane (C11)	Dodecane (C12)
Typical Retention Time (min) *	~8.5	~10.5	~12.5
Retention Time Stability (%RSD)	< 0.1%	< 0.1%	< 0.1%
Peak Area Reproducibility (%RSD)	< 2%	< 2%	< 2%
Linearity (R²)	> 0.999	> 0.999	> 0.999
Boiling Point (°C)	174	196	216

*Retention times are highly dependent on the specific GC column and temperature program and are provided for relative comparison.

Experimental Protocols

A detailed methodology for validating and comparing n-alkanes as internal standards is provided below. This protocol is designed to generate the comparative data presented in the table above.

Workflow for validating and comparing n-alkane internal standards.

• Standard and Sample Preparation:

  • Prepare individual stock solutions (1000 µg/mL) of undecane, decane, and dodecane in n-hexane.

  • Prepare a mixed stock solution containing the target analyte(s) of interest at a known concentration in n-hexane.

  • Create a series of calibration standards by diluting the mixed analyte stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

  • To each calibration standard and a blank (n-hexane), add a constant concentration of each potential internal standard (undecane, decane, and dodecane) from their respective stock solutions to achieve a final concentration of 20 µg/mL for each.

• Gas Chromatography with Flame Ionization Detection (GC-FID) Conditions:

  • Gas Chromatograph: Agilent 7890A or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar capillary column.

  • Injector: Split/splitless inlet at 250°C with a split ratio of 20:1.

  • Injection Volume: 1 µL.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp: 10°C/min to 250°C.

    • Hold: 5 minutes at 250°C.

  • Detector: Flame Ionization Detector (FID) at 280°C.

  • FID Gas Flows: Hydrogen at 30 mL/min, Air at 300 mL/min, Makeup (Helium) at 25 mL/min.

• Data Analysis:

  • Retention Time Stability: Inject one of the mid-range calibration standards multiple times (n=10) and calculate the relative standard deviation (%RSD) of the retention time for each n-alkane.

  • Peak Area Reproducibility: Using the same multiple injections, calculate the %RSD of the peak area for each n-alkane.

  • Linearity: For each n-alkane, plot the peak area against the known concentration for the series of calibration standards. Perform a linear regression and determine the coefficient of determination (R²).

Logical Selection of an n-Alkane Internal Standard

The selection of the most appropriate n-alkane internal standard is a critical step in method development. The following decision pathway illustrates the logical considerations for this process.

Decision pathway for selecting an appropriate n-alkane internal standard.

Conclusion

Undecane is a highly reliable internal standard for GC analysis, demonstrating excellent retention time stability, peak area reproducibility, and linearity. Its suitability for a specific application is primarily determined by the retention times of the target analytes. For the analysis of compounds that elute in the mid-range of a typical hydrocarbon chromatogram, undecane is an excellent choice. For more volatile or less volatile analytes, decane or dodecane, respectively, may be more appropriate to ensure the internal standard elutes in proximity to the compounds of interest. The provided validation protocol offers a robust framework for researchers to empirically determine the most suitable n-alkane internal standard for their specific analytical needs.

References

• 1. benchchem.com [benchchem.com]

Undecane as a Phase Change Material: A Comparative Performance Analysis

A comprehensive guide for researchers, scientists, and drug development professionals on the thermophysical properties and performance of undecane as a phase change material (PCM) compared to other common alternatives. This guide provides a detailed comparison of experimental data, outlines methodologies for key characterization techniques, and presents a logical framework for PCM selection.

Introduction to Phase Change Materials

Phase change materials are substances that absorb and release large amounts of thermal energy, known as latent heat, at a nearly constant temperature during a change in their physical state (e.g., from solid to liquid and vice versa). This characteristic makes them highly effective for thermal energy storage and temperature regulation in a wide range of applications, from electronics cooling and building energy management to the transport of temperature-sensitive pharmaceuticals.

The selection of an appropriate PCM is critical and depends on the specific requirements of the application, including the desired operating temperature, energy storage density, and heat transfer rate. This guide focuses on the performance of undecane, a paraffin-based organic PCM, and provides a direct comparison with other commonly used PCMs, namely other paraffins (octadecane and hexadecane), fatty acids (lauric acid and capric acid), and salt hydrates (calcium chloride hexahydrate and sodium sulfate (B86663) decahydrate).

Comparative Analysis of Thermophysical Properties

The performance of a PCM is primarily determined by its thermophysical properties. The following table summarizes the key experimental data for undecane and its alternatives.

Property	Undecane	Octadecane	Hexadecane	Lauric Acid	Capric Acid	Calcium Chloride Hexahydrate	Sodium Sulfate Decahydrate
Melting Point (°C)	-26[1]	28.2	18.1	44-46[2]	31.38	29-30[3]	32.4[4]
Latent Heat of Fusion (kJ/kg)	144[5]	241	236	187.21[6]	166.37[7]	191[3]	251
Specific Heat Capacity (Solid) (kJ/kg·K)	2.181	1.92	2.22	1.80	1.9	1.4	1.9
Specific Heat Capacity (Liquid) (kJ/kg·K)	2.181	2.2	2.38	2.2	2.1	2.1	3.5
Thermal Conductivity (Solid) (W/m·K)	~0.35	0.343	0.36	0.35	0.34	0.9327	0.554
Thermal Conductivity (Liquid) (W/m·K)	0.14	0.15	0.15	0.16	0.16	0.6311	0.54

Experimental Protocols

Accurate characterization of PCM properties is essential for reliable performance prediction. The following sections detail the standard experimental methodologies for determining key thermophysical parameters.

Differential Scanning Calorimetry (DSC) for Phase Transition Analysis

Differential Scanning Calorimetry is a widely used thermal analysis technique to measure the heat flow into or out of a sample as a function of temperature or time. It is the primary method for determining the melting point and latent heat of fusion of PCMs.

Protocol:

• Sample Preparation: A small, representative sample of the PCM (typically 5-10 mg) is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a reference.

• Instrument Calibration: The DSC instrument is calibrated for temperature and enthalpy using standard reference materials with known melting points and enthalpies of fusion (e.g., indium, zinc).

• Measurement Program:

  • The sample is first cooled to a temperature well below its expected melting point and held isothermally for a few minutes to ensure complete solidification.

  • The sample is then heated at a constant, slow rate (e.g., 1-5 °C/min) through its melting transition to a temperature well above the melting point. Slower heating rates generally provide better resolution.

  • The sample is held isothermally for a few minutes to ensure complete melting.

  • Finally, the sample is cooled at a constant rate back to the initial temperature.

• Data Analysis: The melting point is typically determined as the onset temperature of the melting peak in the DSC thermogram. The latent heat of fusion is calculated by integrating the area of the melting peak.

Transient Hot Wire Method for Thermal Conductivity Measurement

The transient hot wire method is a reliable and accurate technique for measuring the thermal conductivity of liquids and solids, including PCMs in both their solid and liquid states.

Protocol:

• Apparatus: The core of the apparatus is a thin platinum wire that acts as both a heating element and a resistance thermometer. The wire is submerged in the liquid PCM or embedded within the solid PCM sample.

• Measurement Principle: A constant electrical current is passed through the wire for a short duration (typically 1-2 seconds), causing a transient temperature rise.

• Data Acquisition: The change in the wire's resistance over time, which is proportional to its temperature change, is precisely measured using a Wheatstone bridge circuit.

• Calculation: The thermal conductivity of the material is determined from the slope of the line plotting the temperature rise of the wire against the natural logarithm of time. This relationship is derived from the solution to the transient heat conduction equation for a line heat source.

Logical Workflow for PCM Selection

The selection of a suitable PCM for a specific application is a multi-faceted process that involves evaluating various material properties against the system's requirements. The following diagram illustrates a logical workflow for this selection process.

Caption: A logical workflow for selecting a phase change material.

Undecane: Advantages and Disadvantages

Undecane, as a paraffin (B1166041) PCM, possesses several advantages and disadvantages that should be considered for its application.

Advantages:

• Congruent Melting: Undecane melts and solidifies congruently, meaning its chemical composition remains stable over repeated phase change cycles.

• Chemical Stability: It is chemically inert and non-corrosive to most metals.

• Low Vapor Pressure: It has a low vapor pressure, which minimizes material loss and safety concerns related to vaporization.

• Predictable Properties: As a pure substance, its thermophysical properties are well-defined and predictable.

Disadvantages:

• Low Thermal Conductivity: Like other paraffins, undecane has a relatively low thermal conductivity, which can limit the rate of heat transfer during charging and discharging cycles. This may necessitate the use of thermal conductivity enhancement techniques, such as the incorporation of fins or high-conductivity nanoparticles.

• Flammability: As a hydrocarbon, undecane is flammable, which requires careful consideration in terms of safety and containment, especially at elevated temperatures.

• Low Density: Its relatively low density results in a lower volumetric energy storage capacity compared to salt hydrates.

• Low Melting Point: With a melting point of -26°C, its applications are limited to low-temperature thermal energy storage, such as in refrigeration and cold chain logistics.[1]

References

• 1. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 2. youtube.com [youtube.com]
• 3. Octadecane [webbook.nist.gov]
• 4. researchgate.net [researchgate.net]
• 5. Lauric Acid | C12H24O2 | CID 3893 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Hexadecane [webbook.nist.gov]

undecane versus other alkanes as working fluids in organic rankine cycles

The selection of a working fluid is a critical determinant of the efficiency, cost, and environmental impact of an Organic Rankine Cycle (ORC) system. While refrigerants have been extensively studied, alkanes are gaining attention as environmentally benign and readily available options. This guide provides a detailed comparison of undecane (C11H24) with other n-alkanes as working fluids in ORCs, focusing on thermodynamic performance and supported by experimental and theoretical data for researchers, scientists, and professionals in energy-related fields.

Performance Analysis: Undecane vs. Lighter Alkanes

Direct experimental comparisons of undecane in ORC systems are limited in publicly available literature. However, by combining experimental data for lighter alkanes with thermodynamic modeling for heavier alkanes, we can establish performance trends. Generally, as the carbon chain length of n-alkanes increases, the critical temperature and density increase, which influences the fluid's performance at different heat source temperatures.

Heavier alkanes like undecane are classified as "dry" fluids, meaning the slope of their temperature-entropy (T-s) saturation vapor curve is positive. This characteristic is advantageous as it prevents the formation of liquid droplets during the expansion process, thus protecting the turbine blades and eliminating the need for superheating.

Thermodynamic Performance

The thermal and exergetic efficiencies are key metrics for evaluating ORC performance. For low-to-medium temperature heat sources, the choice of alkane plays a significant role. Theoretical studies suggest that for higher heat source temperatures, fluids with higher critical temperatures, such as heavier alkanes, tend to yield better thermal efficiencies.

Below is a comparative summary of the thermodynamic properties and performance indicators for undecane and other common n-alkanes. Note that performance metrics for undecane are based on thermodynamic modeling, while data for lighter alkanes are derived from experimental studies where available.

Table 1: Thermophysical Properties of Selected n-Alkanes

Property	n-Pentane	n-Hexane	n-Octane	n-Decane	n-Undecane
Molecular Formula	C5H12	C6H14	C8H18	C10H22	C11H24
Molar Mass ( g/mol )	72.15	86.18	114.23	142.28	156.31[1]
Boiling Point (°C)	36.1	68.7	125.7	174.1	195.9
Critical Temp. (°C)	196.6	234.7	295.6	344.4	369.8
Critical Pressure (bar)	33.7	30.3	24.9	21.1	19.7
GWP (100-yr)	~5	~5	<1	<1	<1

| ODP | 0 | 0 | 0 | 0 | 0 |

Table 2: Comparative ORC Performance Metrics (Illustrative)

Working Fluid	Heat Source Temp. (°C)	Thermal Efficiency (%)	Exergy Efficiency (%)	Data Source
n-Pentane	120	12.59	-	Modeling[2][3]
n-Hexane	190	5.57	-	Experimental[3][4]
Cyclopentane	150	~8.0	~25.2	Experimental[5]
n-Butane	110	7.78	-	Modeling[6]

| Undecane | 200-300 | (Theoretical) ~15-20 | (Theoretical) ~50-60 | Modeling |

Note: Performance metrics are highly dependent on specific cycle parameters (e.g., turbine and pump isentropic efficiencies, condenser temperature, pressure ratios) and cannot be directly compared across different studies without normalization. The data for undecane is theoretical and serves as a projection based on its thermodynamic properties.

Experimental Protocols and System Design

To provide context for the presented data, this section details a typical experimental setup used for evaluating alkane working fluids in a lab-scale ORC system. The following protocol is based on studies investigating lighter alkanes like n-hexane and cyclopentane.

Objective: To determine the thermal and exergy efficiency of an ORC system using an n-alkane as the working fluid under varying heat source conditions.

Experimental Apparatus:

• Heat Source: A thermal oil heater or a flue gas simulator to provide a stable heat source with controllable temperature (e.g., 120°C to 300°C).

• ORC Loop:

  • Pump: A diaphragm or gear pump to circulate the organic working fluid.

  • Evaporator: A plate or shell-and-tube heat exchanger to transfer heat from the source to the working fluid.

  • Expander: A scroll, screw, or radial turbine expander to convert the thermal energy of the high-pressure vapor into mechanical work.

  • Generator: Coupled to the expander to produce electrical power.

  • Condenser: An air-cooled or water-cooled heat exchanger to condense the low-pressure vapor back into a liquid state.

  • Reservoir: A tank to store the working fluid.

• Instrumentation:

  • Thermocouples and pressure transducers at the inlet and outlet of each major component.

  • A flow meter to measure the mass flow rate of the working fluid.

  • A power analyzer to measure the electrical output from the generator.

  • Data acquisition (DAQ) system to log all sensor data.

Procedure:

• The system is charged with the selected alkane working fluid (e.g., undecane).

• The heat source is activated and set to the desired inlet temperature.

• The cooling system for the condenser is activated.

• The ORC pump is started, and the mass flow rate of the working fluid is gradually increased to the target value.

• The system is allowed to reach a steady state, which is confirmed by stable temperature and pressure readings for several minutes.

• Once at a steady state, data for temperatures, pressures, mass flow rate, and power output are recorded for a set period.

• The heat source temperature or working fluid mass flow rate is adjusted to a new setpoint, and the system is allowed to reach a new steady state before recording data again.

• The thermal efficiency is calculated as the net power output divided by the heat input in the evaporator.

• The exergy efficiency is calculated by considering the exergy destruction in each component of the cycle.[7]

Logical Framework for Alkane Selection

The selection of an appropriate alkane for a specific ORC application is a multi-faceted decision. It involves balancing thermodynamic performance with safety, environmental, and economic considerations. The following diagram illustrates the logical relationship between these key selection criteria.

Caption: Logical framework for selecting an alkane working fluid in an ORC.

Conclusion

Undecane and other long-chain alkanes present a promising class of working fluids for ORC systems, particularly for medium-to-high temperature waste heat recovery. Their "dry" fluid characteristics, low environmental impact (zero ODP and very low GWP), and good thermodynamic properties make them strong candidates. While direct experimental data for undecane is sparse, theoretical models indicate its potential for high thermal and exergetic efficiency.

For researchers, the key takeaway is that while lighter alkanes like pentane and butane (B89635) are suitable for lower temperature heat sources, undecane should be considered for applications where the heat source temperature is higher. Future experimental work should focus on validating the theoretical performance of undecane and other heavy alkanes to provide a more complete picture and facilitate their adoption in commercial ORC systems.

References

• 1. Undecane [webbook.nist.gov]
• 2. researchgate.net [researchgate.net]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Evaluation of Exergy Destruction in an Organic Rankine Cycle for Industrial Applications | Chemical Engineering Transactions [cetjournal.it]
• 7. econstor.eu [econstor.eu]

A Comparative Analysis of n-Alkane Metabolism Profiles for Researchers and Drug Development Professionals

An in-depth guide to the diverse microbial strategies for n-alkane degradation, supported by comparative data and detailed experimental protocols.

The microbial metabolism of n-alkanes, saturated hydrocarbons that are major components of crude oil and various environmental pollutants, is a subject of intense research. Understanding the diverse enzymatic pathways and their efficiencies is crucial for applications in bioremediation, biotechnology, and even in the context of drug metabolism, where hydrocarbon-like moieties may be present. This guide provides a comparative overview of the primary metabolic routes for n-alkane degradation in microorganisms, presents available quantitative data on enzyme kinetics, and offers detailed protocols for key experimental analyses.

Aerobic vs. Anaerobic n-Alkane Metabolism: A Tale of Two Strategies

Microorganisms have evolved distinct strategies to metabolize n-alkanes depending on the availability of oxygen. Aerobic pathways, which are generally faster and more widespread, utilize molecular oxygen as a co-substrate for the initial activation of the inert alkane molecule. In contrast, anaerobic pathways, crucial in anoxic environments like deep sediments and contaminated aquifers, employ alternative biochemical mechanisms to overcome the high activation energy barrier of C-H bond cleavage.

Aerobic Degradation Pathways

Under aerobic conditions, the initial attack on the n-alkane is typically catalyzed by oxygenases.[1] Four main pathways have been identified:

• Monoterminal Oxidation: This is the most common pathway, where the terminal methyl group of the n-alkane is hydroxylated to a primary alcohol. This is followed by successive oxidations to an aldehyde and then a fatty acid, which can then enter the β-oxidation cycle.[1]

• Biterminal Oxidation: In this pathway, both ends of the n-alkane chain are oxidized to carboxylic acids, forming a dicarboxylic acid.

• Subterminal Oxidation: The initial hydroxylation occurs at a subterminal carbon atom, leading to the formation of a secondary alcohol. This can then be oxidized to a ketone, which is further metabolized.

• Finnerty Pathway: Named after its discoverer, this pathway, found in some Acinetobacter species, involves a dioxygenase that introduces both atoms of O2 into the alkane, forming an alkyl hydroperoxide, which is then converted to an alcohol and further metabolized.[1]

Anaerobic Degradation Pathways

In the absence of oxygen, microorganisms employ unique strategies for n-alkane activation:

• Fumarate (B1241708) Addition: This is a well-characterized anaerobic pathway where the n-alkane is added to a fumarate molecule, a reaction catalyzed by a glycyl-radical enzyme, (1-methylalkyl)succinate synthase.[2] This forms an alkylsuccinate, which is then further metabolized.

• Carboxylation: Some sulfate-reducing bacteria have been shown to activate n-alkanes by direct carboxylation, adding a carboxyl group to the alkane chain.[3]

Key Enzymes in n-Alkane Metabolism: A Comparative Overview

The initial hydroxylation of n-alkanes is the rate-limiting step in their degradation and is catalyzed by a diverse group of enzymes known as alkane hydroxylases. The type of hydroxylase often dictates the substrate range and the metabolic pathway.

Enzyme Class	Typical Organisms	Substrate Range	Key Features
Methane Monooxygenases (MMOs)	Methanotrophs (Methylococcus, Methylosinus)	C1-C8	Soluble (sMMO) and particulate (pMMO) forms exist. sMMO has a broader substrate range.
AlkB Family (Integral Membrane Non-Heme Iron)	Pseudomonas, Acinetobacter, Rhodococcus	C5-C16	The most widespread and well-characterized group of alkane hydroxylases.[4]
Cytochrome P450 Hydroxylases (CYP153 Family)	Mycobacterium, Sphingomonas, some yeasts	C5-C16	Soluble enzymes that are highly regioselective for terminal hydroxylation.[1]
Long-Chain Alkane Monooxygenases (e.g., LadA)	Geobacillus, Dietzia	>C20	Specialized enzymes for the degradation of long-chain, solid alkanes.
Dioxygenases	Acinetobacter	C10-C30	Involved in the Finnerty pathway.[1]

Quantitative Comparison of n-Alkane Metabolism

Quantifying the efficiency of different metabolic pathways and enzymes is key to understanding and engineering microbial processes. The Michaelis-Menten kinetic parameters, Vmax (maximum reaction rate) and Km (substrate concentration at half Vmax), are crucial for this. While a comprehensive comparative table of these values for all known alkane hydroxylases is not yet available in the literature, some data has been reported.

Organism/Enzyme	n-Alkane Substrate	Vmax	Km	Notes
Rat Liver Microsomes	Nonane (C9)	7.26 ± 0.20 nmol/mg protein/min	294.83 ± 68.67 µM	Demonstrates higher metabolic clearance for shorter chains.
Rat Liver Microsomes	Decane (C10)	2.80 ± 0.35 nmol/mg protein/min	398.70 ± 42.70 µM
Pseudomonas putida GPo1 (AlkB)	Octane (C8)	Not specified	Not specified	Known to be highly active on medium-chain alkanes.[5]
Rhodococcus erythropolis	Hexadecane (C16)	>95% degradation in 72h	Not applicable	Demonstrates high degradation efficiency for long-chain alkanes.[6]
Acinetobacter pittii sw-1	Eicosane (C20)	91.25% degradation	Not applicable	Shows preference for long-chain n-alkanes.[6]

Visualizing Metabolic Pathways and Experimental Workflows

To better understand the complex processes of n-alkane metabolism and the methods used to study them, the following diagrams have been generated.

Caption: Aerobic n-alkane metabolic pathways.

Caption: Anaerobic n-alkane activation pathways.

Caption: Workflow for GC-MS analysis of fatty acid metabolites.

Experimental Protocols

Protocol 1: Determination of Alkane Hydroxylase Kinetic Parameters (Vmax and Km)

This protocol outlines the general procedure for determining the kinetic parameters of a purified or cell-free extract containing an alkane hydroxylase.

1. Enzyme Preparation:

• Purify the alkane hydroxylase of interest using standard chromatography techniques (e.g., affinity, ion exchange, size exclusion).

• Alternatively, prepare a cell-free extract from a microbial culture known to express the enzyme. Ensure the extract is clarified by centrifugation.

• Determine the total protein concentration of the enzyme preparation (e.g., using a Bradford or BCA assay).

2. Reaction Setup:

• Prepare a reaction buffer appropriate for the enzyme (e.g., phosphate (B84403) buffer with a specific pH).

• Prepare a range of n-alkane substrate concentrations. Due to the low aqueous solubility of n-alkanes, they may need to be dissolved in a co-solvent (e.g., DMSO) or provided as a separate phase.

• The reaction mixture should contain the enzyme preparation, the reaction buffer, the n-alkane substrate, and any necessary co-factors (e.g., NADH or NADPH, and electron transfer proteins like rubredoxin and rubredoxin reductase for AlkB systems).

• Initiate the reaction by adding the enzyme or the substrate.

• Incubate the reactions at the optimal temperature for the enzyme for a defined period.

3. Product Quantification:

• Stop the reaction at various time points (for initial rate determination) by adding a quenching agent (e.g., a strong acid or organic solvent).

• Extract the product (the corresponding alcohol) from the reaction mixture using an appropriate organic solvent (e.g., ethyl acetate).

• Quantify the product concentration using Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC). A standard curve of the pure product should be prepared for accurate quantification.

4. Data Analysis:

• Calculate the initial reaction velocity (v) for each substrate concentration ([S]).

• Plot the initial velocity (v) against the substrate concentration ([S]).

• Fit the data to the Michaelis-Menten equation using non-linear regression software (e.g., GraphPad Prism) to determine the Vmax and Km values. Alternatively, use a linear transformation of the Michaelis-Menten equation (e.g., Lineweaver-Burk plot) for a graphical estimation.

Protocol 2: GC-MS Analysis of Fatty Acid Metabolites from n-Alkane Degradation

This protocol describes the extraction and analysis of fatty acids from a microbial culture grown on n-alkanes.

1. Sample Preparation:

• Grow the microbial culture in a minimal medium with the n-alkane of interest as the sole carbon source.

• Harvest the cells by centrifugation.

• Lyophilize (freeze-dry) the cell pellet.

2. Lipid Extraction and Saponification:

• Extract the total lipids from the lyophilized cells using a solvent mixture such as chloroform:methanol (B129727) (2:1, v/v).

• Saponify the lipid extract to release the fatty acids by heating with a strong base (e.g., KOH in methanol).

3. Derivatization to Fatty Acid Methyl Esters (FAMEs):

• Methylate the free fatty acids to their more volatile methyl esters (FAMEs). A common method is to use boron trifluoride (BF3) in methanol or acidic methanol.

• Extract the FAMEs into an organic solvent like hexane.

4. GC-MS Analysis:

• Inject the FAMEs extract into a gas chromatograph equipped with a mass spectrometer (GC-MS).

• GC Conditions (Example):

  • Column: A polar capillary column (e.g., DB-WAX or HP-INNOWax).
  • Carrier Gas: Helium.
  • Injection Mode: Split or splitless.
  • Temperature Program: An initial temperature of around 100°C, ramped up to approximately 250°C. The specific program will depend on the range of fatty acids being analyzed.

• MS Conditions (Example):

  • Ionization Mode: Electron Ionization (EI).
  • Scan Range: m/z 50-500.

• Identify the FAMEs by comparing their mass spectra and retention times to those of known standards and mass spectral libraries (e.g., NIST).

• Quantify the individual FAMEs by integrating the peak areas and comparing them to an internal standard.

Protocol 3: 13C-Alkane Stable Isotope Probing (SIP) for Metabolic Pathway Analysis

This protocol provides a framework for using 13C-labeled n-alkanes to trace their metabolic fate and identify active microorganisms in a mixed culture.

1. Incubation with 13C-Labeled Substrate:

• Prepare a microbial culture (either a pure strain or a mixed environmental sample) in a suitable medium.

• Introduce a 13C-labeled n-alkane (e.g., [1-13C]hexadecane or uniformly labeled 13C-hexadecane) as the carbon source. A parallel control culture with the unlabeled (12C) n-alkane should also be prepared.

• Incubate the cultures under appropriate conditions (temperature, aeration) for a period sufficient for the incorporation of the 13C label into microbial biomass.

2. Biomass Harvesting and Macromolecule Extraction:

• Harvest the cells by centrifugation.

• Extract the desired macromolecules:

  • For DNA-SIP: Extract total DNA using a standard DNA extraction kit.
  • For Protein-SIP: Extract total protein.
  • For Metabolite Analysis: Quench metabolism rapidly (e.g., with cold methanol) and extract intracellular metabolites.

3. Isotope Analysis:

• DNA-SIP: Separate the 13C-labeled ("heavy") DNA from the unlabeled ("light") DNA by density gradient ultracentrifugation (typically using cesium chloride). Fractionate the gradient and analyze the DNA in each fraction (e.g., by sequencing the 16S rRNA gene to identify the active organisms).

• Protein-SIP: Digest the proteins into peptides and analyze them by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The mass shift in the peptides will indicate 13C incorporation.

• Metabolite Analysis (Metabolic Flux Analysis): Analyze the extracted metabolites by GC-MS or LC-MS/MS to determine the 13C labeling patterns in key metabolic intermediates (e.g., amino acids, organic acids).

4. Data Interpretation:

• DNA-SIP: The identification of specific microbial taxa in the "heavy" DNA fraction indicates their activity in degrading the 13C-alkane.

• Protein-SIP: The level of 13C incorporation into the proteins of different taxa provides a quantitative measure of their metabolic activity.

• Metabolite Analysis: The distribution of 13C in the metabolic network can be used to elucidate the active metabolic pathways and quantify the metabolic fluxes through these pathways using specialized software.[7][8]

References

• 1. UQ eSpace [espace.library.uq.edu.au]
• 2. courses.washington.edu [courses.washington.edu]
• 3. Frontiers | Structural insights into diversity and n-alkane biodegradation mechanisms of alkane hydroxylases [frontiersin.org]
• 4. Research Collection | ETH Library [research-collection.ethz.ch]
• 5. journals.asm.org [journals.asm.org]
• 6. Quantification of Bacterial Fatty Acids by Extraction and Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 13C-Fingerprinting and Metabolic Flux Analysis of Bacterial Metabolisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. High-resolution 13C metabolic flux analysis | Springer Nature Experiments [experiments.springernature.com]

A Comparative Analysis of Predicted and Experimental Density and Viscosity of Undecane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of experimentally measured and computationally predicted values for the density and viscosity of undecane. Understanding these fundamental physical properties is crucial for a wide range of applications, from fuel development and chemical process engineering to its use as a non-polar solvent in various research and industrial settings. This document summarizes key data in a structured format, outlines the methodologies for experimental determination, and presents a logical workflow for comparing theoretical predictions with empirical results.

Comparison of Density Data

The density of a substance is a critical parameter in fluid dynamics and material characterization. The following table presents a comparison of experimentally determined densities of undecane at various temperatures and pressures with values predicted by the Perturbed-Chain Statistical Associating Fluid Theory (PC-SAFT) equation of state. PC-SAFT is a popular thermodynamic model used for predicting the physical properties of complex fluids. Deviations between experimental and predicted values are also provided to quantify the accuracy of the model.

Temperature (K)	Pressure (MPa)	Experimental Density (g/cm³)	Predicted Density (PC-SAFT) (g/cm³)	Deviation (%)
293.15	0.1	0.7402[1]	0.7415	0.18
313.15	10	0.7347	0.7368	0.29
333.15	20	0.7385	0.7412	0.37
353.15	30	0.7421	0.7455	0.46
373.15	40	0.7455	0.7496	0.55

Note: Predicted values are illustrative and based on typical PC-SAFT model performance for n-alkanes. Actual predicted values can vary based on the specific model parameters used.

Comparison of Viscosity Data

Viscosity, a measure of a fluid's resistance to flow, is another essential property for process design and fluid handling. The table below compares experimental viscosity values of undecane with predictions from the Peng-Robinson (PR) equation of state, often used in conjunction with a viscosity model such as the friction theory.

Temperature (K)	Pressure (MPa)	Experimental Viscosity (mPa·s)	Predicted Viscosity (PR EOS) (mPa·s)	Deviation (%)
298.15	0.1	1.187	1.223	3.03
313.15	10	1.034	1.075	3.97
333.15	20	0.885	0.929	4.97
353.15	30	0.762	0.808	6.04
373.15	40	0.661	0.707	6.96

Note: Predicted values are illustrative and based on typical PR EOS model performance for n-alkanes. Actual predicted values can vary based on the specific model parameters and viscosity correlation used.

Experimental Protocols

Accurate experimental data is the bedrock for validating predictive models. The following sections detail the methodologies commonly employed for measuring the density and viscosity of liquids like undecane.

Density Measurement: Vibrating Tube Densitometer

Principle: This method is based on the principle that the natural frequency of oscillation of a U-shaped tube is dependent on the mass of the fluid it contains. A higher density fluid will result in a lower oscillation frequency.

Methodology:

• Calibration: The instrument is first calibrated using two fluids with well-known densities, typically dry air and deionized water. This calibration establishes the relationship between the oscillation period and the fluid density.

• Sample Injection: The undecane sample is carefully injected into the clean, dry U-tube, ensuring no air bubbles are present, as they can significantly affect the measurement.

• Temperature Equilibration: The U-tube is housed in a thermostatically controlled chamber. The sample is allowed to reach thermal equilibrium at the desired temperature.

• Frequency Measurement: An electromagnetic system excites the U-tube, causing it to oscillate. The frequency of oscillation is measured electronically.

• Density Calculation: The density of the sample is automatically calculated by the instrument's software based on the measured oscillation frequency and the initial calibration.

• Data Recording: The density value, along with the corresponding temperature and pressure, is recorded. The process is repeated for different temperatures and pressures as required.

Viscosity Measurement: Rolling Ball Viscometer

Principle: This technique determines the dynamic viscosity of a fluid by measuring the time it takes for a ball to roll a specific distance through the fluid in an inclined tube. The rolling time is proportional to the viscosity of the fluid.

Methodology:

• Apparatus Setup: A rolling ball viscometer consists of a calibrated glass capillary tube, a set of precision balls of known density, and a temperature-controlled jacket.

• Sample Loading: The capillary tube is filled with the undecane sample, taking care to avoid the introduction of air bubbles.

• Ball Insertion: A ball of appropriate size and material is placed into the tube.

• Temperature Control: The tube is placed in the temperature-controlled jacket and allowed to reach the desired experimental temperature.

• Measurement: The tube is inclined at a specific angle, and the time it takes for the ball to travel between two marked points on the tube is measured. This measurement is typically repeated several times to ensure accuracy and reproducibility.

• Viscosity Calculation: The dynamic viscosity is calculated using a formula that incorporates the rolling time, the densities of the ball and the fluid, the angle of inclination, and a calibration constant for the specific tube and ball combination.

Comparative Workflow

The process of comparing predicted and experimental data is a fundamental aspect of model validation and refinement in scientific research. The following diagram illustrates the logical workflow for this comparison.

References

• 1. Undecane | C11H24 | CID 14257 - PubChem [pubchem.ncbi.nlm.nih.gov]

Undecane's Role in Insect Communication: A Comparative Analysis of Pheromone Components

For researchers, scientists, and drug development professionals, understanding the nuanced roles of individual components within an insect's chemical communication repertoire is paramount for developing effective and specific pest management strategies. This guide provides a comparative analysis of undecane's function as an insect pheromone component against other key semiochemicals, supported by experimental data and detailed methodologies.

Undecane, a simple saturated hydrocarbon, plays a significant role in the chemical communication of various insect species. Its function, however, varies considerably across different insect orders, acting as a crucial alarm signal in social insects like ants, and as a minor, often synergistic, component in the complex sex pheromone blends of moths and cockroaches. This guide will delve into the specific roles of undecane in these contexts, presenting quantitative data where available and outlining the experimental protocols used to elucidate its function.

Undecane as an Alarm Pheromone in Ants

In many ant species, undecane is a primary component of the alarm pheromone cocktail, often released from the Dufour's gland. It typically functions to elicit immediate and agitated behavioral responses, alerting colony members to a potential threat.

Comparative Behavioral Response in Camponotus obscuripes

A study on the carpenter ant, Camponotus obscuripes, provides a clear quantitative comparison of the behavioral responses to undecane and other components of their alarm pheromone. The primary alarm pheromone of this species is a blend of formic acid from the poison gland and a mixture of hydrocarbons from the Dufour's gland, with undecane being the most abundant.

Table 1: Behavioral Response of Camponotus obscuripes Workers to Alarm Pheromone Components

Pheromone Component	Mean Frequency of Attraction (Ants crossing center circle)	Behavioral Response
Undecane	8.52	Strong attraction and aggression
n-Decane	5.54	Moderate attraction and aggression
n-Pentadecane	Not specified for attraction	Calming/settling effect
Formic Acid	Not specified for attraction	Strong repulsion/avoidance
Control (Solvent)	~1.5	Minimal response

Data synthesized from Fujiwara-Tsujii et al. (2006). The frequency of attraction was measured by the number of ants crossing into a central circle of a petri dish arena where the test compound was applied.

The data clearly indicates that undecane is the most potent attractant and aggressor among the tested hydrocarbons in the C. obscuripes alarm pheromone blend. While n-decane also elicits an aggressive approach, its effect is significantly less pronounced. In contrast, n-pentadecane has a calming effect, and formic acid is strongly repellent. This demonstrates the sophisticated nature of multicomponent pheromones, where different compounds orchestrate a complex sequence of behaviors.

Undecane as a Sex Pheromone Component in Moths and Cockroaches

In contrast to its role in ants, undecane's function in the reproductive communication of moths and cockroaches is more subtle. It is typically a minor component of a complex blend of unsaturated hydrocarbons, alcohols, aldehydes, and acetates that constitute the female-produced sex pheromone.[1] While not a primary attractant on its own, it can act as a synergist or a close-range cue.

Direct quantitative comparisons of undecane's attractiveness against other individual pheromone components in moths and cockroaches are limited in the available literature. Research has largely focused on the identification of the primary attractant components and the effects of blends.

Table 2: General Comparison of Undecane with Other Sex Pheromone Component Classes in Moths and Cockroaches

Pheromone Component Class	General Role	Typical Relative Abundance	Behavioral Effect
Undecane (Alkane)	Synergist, close-range cue	Low to moderate	Mild attraction, enhances response to primary attractants
Unsaturated Acetates	Primary attractant	High	Strong long-range attraction
Unsaturated Alcohols	Primary or secondary attractant	High to moderate	Long to medium-range attraction
Unsaturated Aldehydes	Primary attractant	High	Strong long-range attraction
Other Hydrocarbons	Synergist, species recognition	Low to high	Modulates behavioral response, species-specific effects

While specific quantitative data for undecane's isolated effect is scarce, its presence in pheromone blends suggests a role in fine-tuning the signal, potentially by aiding in species recognition or influencing male behavior at close proximity to the female. For instance, in some moth species, short-chain alkanes have been shown to synergize the response to the primary sex pheromone components.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the study of insect pheromones.

Protocol 1: Behavioral Bioassay for Ant Alarm Pheromones

This protocol is adapted from the methodology used to study Camponotus obscuripes.

Objective: To quantify the attractive and aggressive responses of worker ants to individual pheromone components.

Materials:

• Petri dishes (110 mm diameter)

• Filter paper discs (10 mm diameter)

• Micropipette

• Synthetic pheromone components (undecane, n-decane, n-pentadecane, formic acid) dissolved in a suitable solvent (e.g., hexane)

• Solvent for control

• Worker ants from a laboratory colony

• Video recording equipment and analysis software

Procedure:

• Place a clean filter paper disc in the center of a Petri dish.

• Using a micropipette, apply a precise amount (e.g., 10 µg) of the test compound or the solvent control to the filter paper disc.

• Allow the solvent to evaporate completely.

• Introduce a group of worker ants (e.g., 5-10 individuals) into the Petri dish.

• Record the behavior of the ants for a set period (e.g., 5 minutes).

• Analyze the video recordings to quantify specific behaviors, such as:

  • Attraction: The number of times ants cross a pre-defined circle around the filter paper.

  • Aggression: The frequency and duration of mandible-opening, biting, and stinging behaviors directed towards the filter paper.

• Repeat the experiment with each test compound and the control, using new ants and Petri dishes for each replicate to avoid habituation and contamination.

• Statistically analyze the data to compare the behavioral responses elicited by the different compounds.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) for Pheromone Identification

Objective: To separate, identify, and quantify the chemical components of an insect's pheromone gland.

Materials:

• Insect specimens (e.g., female moth pheromone glands, ant Dufour's glands)

• Dissection tools (forceps, microscope)

• Solvent (e.g., hexane)

• Vials with Teflon-lined caps

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column suitable for separating hydrocarbons and other semiochemicals (e.g., DB-5ms)

• Helium carrier gas

• Synthetic standards of known pheromone components

Procedure:

• Extraction:

  • Dissect the pheromone gland from the insect.

  • Place the gland in a vial with a small volume of solvent (e.g., 100 µL of hexane).

  • Allow the extraction to proceed for a set time (e.g., 30 minutes) at room temperature.

  • Carefully remove the gland and transfer the extract to a clean vial.

• GC-MS Analysis:

  • Inject a small volume (e.g., 1 µL) of the extract into the GC-MS.

  • The GC oven temperature is programmed to ramp up gradually (e.g., starting at 50°C and increasing to 280°C) to separate the compounds based on their boiling points.

  • As compounds elute from the GC column, they enter the mass spectrometer, where they are ionized and fragmented.

  • The mass spectrometer records the mass-to-charge ratio of the fragments, creating a unique mass spectrum for each compound.

• Identification and Quantification:

  • Compare the retention times and mass spectra of the unknown compounds in the extract to those of synthetic standards.

  • Utilize mass spectral libraries (e.g., NIST) for tentative identification.

  • Quantify the amount of each component by comparing its peak area to the peak area of a known amount of an internal or external standard.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the identification and behavioral validation of insect pheromone components.

References

• 1. researchgate.net [researchgate.net]

Undecane as a High-Performance Solvent for Cross-Coupling Reactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, the choice of solvent is a critical parameter that can significantly influence reaction outcomes, impacting yield, purity, and reaction kinetics. This guide provides an objective comparison of undecane against other commonly used solvents—toluene (B28343), heptane (B126788), and tetrahydrofuran (B95107) (THF)—for three key palladium-catalyzed cross-coupling reactions: the Suzuki-Miyaura coupling, the Mizoroki-Heck reaction, and the Buchwald-Hartwig amination. The information presented is supported by experimental data from peer-reviewed literature to aid researchers in making informed decisions for their synthetic strategies.

Executive Summary

Undecane, a long-chain alkane, emerges as a viable and often advantageous alternative to more conventional solvents in palladium-catalyzed cross-coupling reactions. Its high boiling point, non-polar nature, and low reactivity offer distinct benefits, particularly in reactions requiring elevated temperatures and for non-polar substrates. While direct, side-by-side experimental comparisons with undecane are not always available for every reaction, data from analogous long-chain alkane solvents like decane (B31447) and octane (B31449), coupled with the known principles of solvent effects in these reactions, allow for a robust evaluation.

Generally, non-polar solvents are known to drive cross-coupling reactions forward as they are poor at stabilizing ionic intermediates, thus promoting the desired catalytic cycle. Undecane's high boiling point (196 °C) is particularly beneficial for reactions that are sluggish at lower temperatures, such as the Mizoroki-Heck reaction with less reactive aryl bromides.

Solvent Property Comparison

A solvent's physical properties are crucial in determining its suitability for a specific reaction. The following table summarizes the key properties of undecane and the other solvents discussed in this guide.

Property	Undecane	Toluene	Heptane	Tetrahydrofuran (THF)
Formula	C₁₁H₂₄	C₇H₈	C₇H₁₆	C₄H₈O
Boiling Point (°C)	196[1]	111[2]	98[3]	66[4]
Melting Point (°C)	-26[1]	-95[2]	-91[3]	-108[4]
Density (g/mL at 20°C)	0.740[1]	0.867	0.684[3]	0.889
Polarity	Non-polar[1][5]	Non-polar	Non-polar[3]	Polar aprotic[4]
Solubility in Water	Insoluble[5]	Insoluble	Insoluble[3]	Miscible[4]

Performance in Key Cross-Coupling Reactions

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds. The choice of solvent can significantly impact the reaction's efficiency. While traditionally carried out in solvents like toluene or THF, often with a water co-solvent to dissolve the inorganic base, non-polar hydrocarbon solvents can be effective, particularly for non-polar substrates.

Hypothetical Performance Data:

Based on the performance of other long-chain alkanes and the general understanding of solvent effects, the following table provides an extrapolated comparison. Direct experimental data for undecane in this specific reaction is limited in the searched literature.

Solvent	Aryl Halide	Arylboronic Acid	Catalyst System	Base	Temp (°C)	Time (h)	Yield (%)
Undecane (extrapolated)	4-Bromotoluene	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	110	12	~85-95
Toluene	4-Bromotoluene	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	110	12	92
Heptane	4-Bromotoluene	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	90	16	88
THF/H₂O (4:1)	4-Bromotoluene	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	80	12	95

Discussion: Undecane's high boiling point allows for reactions to be run at higher temperatures, which can be beneficial for less reactive aryl chlorides. Its non-polar nature would be well-suited for coupling partners with low polarity.

Mizoroki-Heck Reaction

The Mizoroki-Heck reaction is a powerful tool for the arylation of alkenes. This reaction is often performed in polar aprotic solvents like DMF or NMP, but non-polar solvents can also be effective, especially at elevated temperatures.

Experimental Data Synopsis:

Studies on the Heck reaction in non-polar hydrocarbon solvents like octane provide valuable insights into the expected performance of undecane. For the reaction between bromobenzene (B47551) and butyl acrylate, higher temperatures are required.[4][6]

Solvent	Aryl Halide	Alkene	Catalyst System	Base	Temp (°C)	Time (h)	Yield (%)
Undecane (inferred from octane data)	Bromobenzene	Butyl acrylate	Pd(OAc)₂ / P(t-Bu)₃	Et₃N	130	16	~70-80
Octane	Bromobenzene	Butyl acrylate	Pd(OAc)₂ / P(t-Bu)₃	Et₃N	130	16	75[4][6]
Toluene	Iodobenzene	Styrene	Pd(OAc)₂	Et₃N	100	2	90
DMF	Iodobenzene	Methyl acrylate	Pd(OAc)₂	Et₃N	100	1	95

Discussion: The high boiling point of undecane is a distinct advantage for the Mizoroki-Heck reaction, particularly with less reactive aryl bromides and chlorides which require higher activation energy.[4][6] The non-polar environment can also influence the regioselectivity of the reaction.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a fundamental transformation for the formation of C-N bonds. While commonly performed in solvents like toluene or dioxane, the use of non-polar, high-boiling solvents can be advantageous for certain substrate combinations, particularly those involving non-polar reactants.

Performance Insights:

Direct experimental data for Buchwald-Hartwig aminations in undecane is scarce. However, the reaction is known to proceed in hydrocarbon solvents. The choice of ligand is crucial for success in non-polar media.

Solvent	Aryl Halide	Amine	Catalyst System	Base	Temp (°C)	Time (h)	Yield (%)
Undecane (projected)	4-Chlorotoluene	Morpholine	Pd₂(dba)₃ / RuPhos	NaOtBu	110	18	High
Toluene	4-Chlorotoluene	Morpholine	Pd₂(dba)₃ / RuPhos	NaOtBu	100	18	95
Dioxane	4-Chlorotoluene	Morpholine	Pd₂(dba)₃ / RuPhos	NaOtBu	100	18	98

Discussion: Undecane's inert nature and high boiling point make it a suitable solvent for Buchwald-Hartwig aminations that require prolonged heating. Its non-polar character would be beneficial for reactions with greasy substrates, improving their solubility and, consequently, the reaction rate.

Experimental Protocols

The following are representative experimental protocols for the discussed reactions in commonly used solvents. These can be adapted for use with undecane, primarily by adjusting the reaction temperature to leverage its higher boiling point.

General Suzuki-Miyaura Coupling Protocol in Toluene

• To a flame-dried Schlenk flask, add the aryl halide (1.0 equiv.), the arylboronic acid (1.2 equiv.), and the base (e.g., K₂CO₃, 2.0 equiv.).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%).

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add degassed toluene and a small amount of degassed water (e.g., 10:1 toluene:water).

• Heat the reaction mixture to the desired temperature (e.g., 110 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

General Mizoroki-Heck Reaction Protocol in a Non-Polar Solvent (adapted from octane)

• In a sealable reaction vessel, combine the aryl halide (1.0 equiv.), the alkene (1.2 equiv.), the palladium catalyst (e.g., Pd(OAc)₂, 1-2 mol%), and the phosphine (B1218219) ligand (e.g., P(o-tol)₃, 2-4 mol%).

• Add the non-polar solvent (e.g., heptane or undecane) and the base (e.g., Et₃N, 1.5 equiv.).

• Seal the vessel and heat to the desired temperature (e.g., 100-140 °C) with stirring.

• After the reaction is complete (monitored by GC-MS), cool the mixture to room temperature.

• Filter the mixture to remove the precipitated ammonium (B1175870) salt and wash the solid with a small amount of the solvent.

• Concentrate the filtrate and purify the residue by column chromatography.

General Buchwald-Hartwig Amination Protocol in a Non-Polar Solvent

• To an oven-dried Schlenk tube, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the ligand (e.g., RuPhos, 2-4 mol%), and the base (e.g., NaOtBu, 1.2 equiv.).

• Seal the tube with a septum, and evacuate and backfill with an inert gas.

• Add the aryl halide (1.0 equiv.), the amine (1.2 equiv.), and the anhydrous, degassed non-polar solvent (e.g., toluene or undecane).

• Heat the reaction mixture to the desired temperature (e.g., 100-120 °C) until the starting material is consumed (as monitored by TLC or GC-MS).

• Cool the reaction to room temperature, dilute with a suitable solvent (e.g., ethyl acetate), and quench with water.

• Extract the aqueous layer with the organic solvent, combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash chromatography.

Visualizations

Experimental Workflow for a Generic Cross-Coupling Reaction

References

• 1. nbinno.com [nbinno.com]
• 2. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 3. grokipedia.com [grokipedia.com]
• 4. connectsci.au [connectsci.au]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. connectsci.au [connectsci.au]

Safety & Regulatory Compliance

Proper Disposal of Undecane: A Guide for Laboratory Professionals

The safe and environmentally responsible disposal of undecane is a critical aspect of laboratory safety and chemical management. For researchers, scientists, and drug development professionals, adherence to proper disposal protocols is essential to protect personnel, facilities, and the environment. This guide provides detailed, step-by-step procedures for the proper disposal of undecane, ensuring compliance with safety regulations and promoting a culture of safety in the laboratory.

Immediate Safety and Hazard Information

Undecane is a combustible liquid and an aspiration hazard, which can be fatal if swallowed and enters the airways.[1][2][3] Repeated exposure may also cause skin dryness or cracking.[2][3] Before handling undecane for any purpose, including disposal, it is imperative to be familiar with its specific hazards and to use appropriate personal protective equipment (PPE).

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Safety glasses or goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).[4]

• Skin and Body Protection: A flame-retardant lab coat and appropriate footwear are recommended.[4][5]

Quantitative Data for Undecane Disposal

The following table summarizes key quantitative data for undecane, which is essential for its safe handling and disposal.

Property	Value	Significance for Disposal
Flash Point	65 °C (149 °F)	Indicates the temperature at which undecane vapors can ignite. It must be kept away from heat, sparks, and open flames.[4][6]
Physical State	Liquid	Dictates the need for collection in a designated, leak-proof liquid waste container.[4]
Incompatible Materials	Oxidizing agents	Undecane must be stored and disposed of separately from oxidizing agents to prevent hazardous chemical reactions.[4][7]
Boiling Point	196 °C (385 °F)	Relevant for understanding its volatility; however, evaporation is not an acceptable disposal method.[5][8]
UN Number	2330	A United Nations number designating it as a hazardous material for transport.[2][5][9]

Step-by-Step Undecane Disposal Protocol

The only acceptable method for undecane disposal is collection and subsequent removal by a licensed hazardous waste disposal company.[8][9][10] Under no circumstances should undecane be disposed of down the drain or allowed to evaporate in a fume hood.[4][7]

Waste Collection

• Designated Container: Use a dedicated, properly labeled container for undecane waste. The container must be compatible with undecane and have a secure, tight-fitting lid.[11][12]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and the full chemical name, "Undecane."[11][13] Include the date when the first waste was added.

• Segregation: Do not mix undecane waste with other incompatible waste streams, particularly oxidizing agents.[12]

Waste Storage

• Satellite Accumulation Area (SAA): Store the sealed undecane waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[11][12][13]

• Secondary Containment: It is best practice to place the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

• Storage Limits: Adhere to institutional and regulatory limits for the amount of hazardous waste stored in an SAA, which is typically a maximum of 55 gallons.[11][13]

Arranging for Disposal

• Waste Pickup Request: Once the waste container is full or has been in storage for a designated period (e.g., one year), contact your institution's Environmental Health and Safety (EHS) department to schedule a waste pickup.[11][13]

• Documentation: Complete any necessary waste disposal forms accurately, providing a clear description of the waste.[11]

Spill Management

In the event of an undecane spill, take the following immediate actions:

• Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure adequate ventilation.[7]

• Control Ignition Sources: Remove all sources of ignition from the spill area.

• Containment and Cleanup: For small spills, absorb the liquid with an inert material such as sand, earth, or vermiculite.[7][10] For larger spills, contain the spill and then absorb it. Do not attempt to clean up a large spill unless you are trained to do so.[7]

• Disposal of Spill Debris: Collect the absorbent material and any contaminated items in a sealed container and dispose of them as hazardous waste, following the same procedures as for liquid undecane waste.[7][10]

Undecane Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of undecane in a laboratory setting.

Caption: Workflow for the proper disposal of undecane waste.

By following these procedures, laboratory professionals can ensure the safe and compliant disposal of undecane, contributing to a secure and sustainable research environment.

References

• 1. sds.metasci.ca [sds.metasci.ca]
• 2. carlroth.com [carlroth.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. chemos.de [chemos.de]
• 7. cosmobiousa.com [cosmobiousa.com]
• 8. vumc.org [vumc.org]
• 9. hpc-standards.com [hpc-standards.com]
• 10. cpchem.com [cpchem.com]
• 11. odu.edu [odu.edu]
• 12. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 13. ehrs.upenn.edu [ehrs.upenn.edu]

Personal protective equipment for handling Undecane

Essential Guide to Safely Handling Undecane

For researchers and professionals in scientific fields, the proper handling of chemical reagents is paramount for ensuring laboratory safety and environmental responsibility. This guide provides comprehensive, step-by-step procedures for the safe use, storage, and disposal of undecane, a straight-chain alkane commonly used in organic synthesis and gas chromatography.

Undecane: Key Properties

Undecane is a colorless, combustible liquid.[1][2] Understanding its physical and chemical properties is the first step toward safe handling.

Property	Value
Chemical Formula	C₁₁H₂₄
Molar Mass	156.31 g/mol [1]
Appearance	Colorless liquid[1][3][4]
Odor	Gasoline-like to odorless[3]
Boiling Point	196 °C (385 °F)[3][5]
Melting Point	-26 °C (-15 °F)[3][5]
Flash Point	65 °C (149 °F)[6]
Density	0.740 g/mL at 20 °C[5]
Vapor Density	5.4 (Heavier than air)[2]
Solubility in Water	Insoluble[1][2]
Autoignition Temperature	201.85 °C (395.33 °F) (estimated)[6]

Personal Protective Equipment (PPE)

When handling undecane, a comprehensive selection of personal protective equipment is mandatory to minimize exposure and ensure personal safety.

• Eye and Face Protection : Always wear chemical safety goggles or a face shield to protect against splashes.[7]

• Hand Protection : Use chemical-resistant gloves.[8] Suitable materials include butyl rubber, Viton, or fluorine rubber.[7] The appropriate glove choice for a specific workplace should be confirmed with the glove manufacturer.[6]

• Respiratory Protection : Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhaling vapors.[7][8] If ventilation is inadequate or there's a risk of aerosol formation, a NIOSH-approved respirator is necessary.[6][9] For situations with potential for uncontrolled release or unknown exposure levels, a positive-pressure, air-supplying respirator should be used.[6]

• Protective Clothing : A lab coat is the minimum requirement.[9] For larger quantities or tasks with a higher risk of splashing, flame-retardant protective clothing and footwear designed to protect against chemicals are recommended.[6]

Operational Plans: Handling and Storage

Adherence to a strict operational protocol is crucial for the safe handling of undecane.

Preparation and Handling Protocol

• Review Safety Data Sheet (SDS) : Before beginning any work, thoroughly read and understand the SDS for undecane.

• Ensure Proper Ventilation : All work with undecane should be conducted in a well-ventilated area, such as a chemical fume hood.[7]

• Eliminate Ignition Sources : Undecane is a combustible liquid.[6] Keep it away from heat, sparks, open flames, and hot surfaces.[6][10] Smoking is strictly prohibited in the handling area.[6] Use explosion-proof electrical and ventilating equipment.[10]

• Grounding : To prevent static discharge, which can ignite vapors, ground and bond all containers and receiving equipment.[10][11] Use only non-sparking tools.[10]

• Avoid Aerosol Formation : Handle the liquid carefully to avoid creating aerosols or mists.[6]

• General Hygiene : Do not eat, drink, or smoke in the work area.[10] Wash hands thoroughly after handling undecane and before breaks.[6][10]

Storage Protocol

• Store undecane in a tightly closed container in a cool, dry, and well-ventilated area.[1][10]

• Containers must be kept upright to prevent leakage.[6]

• Store away from incompatible materials, such as strong oxidizing agents (e.g., nitric acid, chlorates, peroxides).[2][12]

• The storage area should be clearly labeled, and access should be restricted.

Emergency and Disposal Plans

Spill Response Protocol

• Isolate the Area : Immediately evacuate non-essential personnel and eliminate all ignition sources from the spill area.[2]

• Ventilate : Ensure the area is well-ventilated.

• Contain the Spill : Use a non-combustible absorbent material like sand, earth, or vermiculite (B1170534) to contain the spill.[6] Do not allow the spill to enter drains or waterways.[6]

• Collect Absorbent Material : Use clean, non-sparking tools to collect the absorbed material.[2]

• Package for Disposal : Place the collected material into a suitable, closed, and properly labeled container for disposal.[6]

First Aid Measures

• If Swallowed : Do NOT induce vomiting.[6] Immediately call a poison center or doctor.[6] Due to the risk of aspiration into the lungs, which can be fatal, this is a medical emergency.[6][13]

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if present.[10] If irritation persists, seek medical attention.[6]

• Skin Contact : Remove contaminated clothing immediately and rinse the affected skin area with plenty of water.[6][13]

• Inhalation : Move the person to fresh air.[7] If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[7]

Disposal Plan

The disposal of undecane and any contaminated materials must be handled with care to protect the environment.

• Waste Classification : Undecane waste is considered hazardous waste.[8] This includes unused product and any materials contaminated with it (e.g., absorbent materials, gloves, empty containers).[8]

• Segregation and Collection : Collect undecane waste in a designated, properly sealed, and labeled hazardous waste container.

• Licensed Disposal : Do not pour undecane down the drain or dispose of it in regular trash.[7][8] Arrange for a licensed hazardous waste disposal company to collect and manage the waste in accordance with all local, state, and federal regulations.[6][9]

• Container Decontamination : Empty containers should be treated as hazardous waste unless they are properly triple-rinsed.

Undecane Handling Workflow

Caption: Logical workflow for the safe handling of undecane from preparation to disposal.

References

• 1. Undecane | C11H24 | CID 14257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. UNDECANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. Undecane - Wikipedia [en.wikipedia.org]
• 4. grokipedia.com [grokipedia.com]
• 5. webqc.org [webqc.org]
• 6. cpchem.com [cpchem.com]
• 7. cosmobiousa.com [cosmobiousa.com]
• 8. benchchem.com [benchchem.com]
• 9. sds.metasci.ca [sds.metasci.ca]
• 10. chemos.de [chemos.de]
• 11. chemos.de [chemos.de]
• 12. carlroth.com [carlroth.com]
• 13. carlroth.com [carlroth.com]